2-(Trifluoromethyl)propene

• CAS: 374-00-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-(Trichloromethyl)propene from Simple Precursors

Abstract

This technical guide provides a comprehensive overview of synthetic strategies for obtaining 2-(trifluoromethyl)propene, a valuable building block in the development of pharmaceuticals and agrochemicals. The document is intended for researchers, scientists, and professionals in drug development, offering a detailed examination of various synthetic pathways commencing from simple and readily available precursors. The guide delves into the mechanistic underpinnings of each method, providing field-proven insights and detailed experimental protocols. Emphasis is placed on the causality behind experimental choices, ensuring a thorough understanding of the synthetic processes. The methodologies covered include the dehydration of 2-(trifluoromethyl)-2-propanol, the Wittig olefination of trifluoroacetone, and the direct trifluoromethylation of isobutylene, alongside other emerging techniques.

Introduction: The Significance of 2-(Trifluoromethyl)propene

The introduction of a trifluoromethyl (CF₃) group into organic molecules can profoundly alter their physicochemical and biological properties. This "trifluoromethyl effect" often leads to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. Consequently, trifluoromethylated compounds are of significant interest in the pharmaceutical and agrochemical industries. 2-(Trifluoromethyl)propene, also known as 3,3,3-trifluoro-2-methylpropene, is a key trifluoromethylated building block, serving as a versatile precursor for the synthesis of more complex molecules. Its reactive double bond allows for a variety of chemical transformations, making it a valuable synthon for the introduction of the trifluoromethylated isobutenyl moiety.

This guide explores several robust and scalable methods for the synthesis of 2-(trifluoromethyl)propene from simple and commercially available starting materials. Each section will provide a detailed exposition of the synthetic route, including a discussion of the reaction mechanism, a step-by-step experimental protocol, and a summary of key reaction parameters.

Synthetic Strategies

The synthesis of 2-(trifluoromethyl)propene can be broadly categorized into three main approaches:

• Elimination Reactions: Primarily involving the dehydration of a tertiary alcohol.

• Olefination Reactions: Most notably the Wittig reaction of a trifluoromethyl ketone.

• Direct Trifluoromethylation: The direct introduction of a CF₃ group onto an isobutylene scaffold.

Each of these strategies offers distinct advantages and challenges, which will be discussed in detail in the following sections.

Dehydration of 2-(Trifluoromethyl)-2-propanol: A Two-Step Approach

This is a classical and often high-yielding approach that proceeds in two distinct steps: the synthesis of the precursor alcohol followed by its dehydration.

The tertiary alcohol, 2-(trifluoromethyl)-2-propanol, is readily prepared via the nucleophilic addition of a methyl group to trifluoroacetone. The most common method utilizes a Grignard reagent, such as methylmagnesium bromide (CH₃MgBr).

Mechanism: The Grignard reagent acts as a potent nucleophile, with the partially negative carbon atom of the methyl group attacking the electrophilic carbonyl carbon of trifluoroacetone. The resulting magnesium alkoxide is then protonated during an aqueous workup to yield the desired tertiary alcohol.

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Grignard reaction for alcohol synthesis.

Experimental Protocol: Synthesis of 2-(Trifluoromethyl)-2-propanol

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser topped with a nitrogen inlet is assembled.

• Grignard Reagent: In the flask, place magnesium turnings (1.2 equivalents) and a crystal of iodine. Add a small portion of a solution of methyl bromide (1.1 equivalents) in anhydrous diethyl ether via the dropping funnel to initiate the reaction.

• Reaction Initiation: If the reaction does not start spontaneously (as indicated by the disappearance of the iodine color and gentle refluxing), the flask may be gently warmed.

• Addition: Once the reaction has initiated, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

• Trifluoroacetone Addition: After the Grignard reagent formation is complete, cool the flask in an ice bath. Add a solution of trifluoroacetone (1.0 equivalent) in anhydrous diethyl ether dropwise, maintaining the temperature below 10 °C.

• Quenching and Workup: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by distillation.

Parameter	Value
Reactants	Trifluoroacetone, Methylmagnesium bromide
Solvent	Anhydrous Diethyl Ether
Temperature	0-10 °C (addition), Room Temperature (reaction)
Reaction Time	1-2 hours
Typical Yield	80-90%

The final step in this sequence is the elimination of water from the tertiary alcohol to form the desired alkene. This is typically achieved through acid-catalyzed dehydration.

Mechanism: The reaction proceeds via an E1 mechanism. The hydroxyl group is first protonated by the acid catalyst to form a good leaving group (water). The departure of water generates a tertiary carbocation, which is stabilized by the inductive effect of the methyl groups. A base (such as water or the conjugate base of the acid) then abstracts a proton from an adjacent carbon, leading to the formation of the double bond. The presence of the electron-withdrawing trifluoromethyl group can influence the rate of this step.

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Acid-catalyzed dehydration of the alcohol.

Experimental Protocol: Dehydration of 2-(Trifluoromethyl)-2-propanol

• Apparatus Setup: A round-bottom flask is fitted with a distillation head and a condenser.

• Reaction Mixture: To the flask, add 2-(trifluoromethyl)-2-propanol and a catalytic amount of a strong acid, such as concentrated sulfuric acid or phosphoric acid.

• Distillation: Heat the mixture gently. The product, 2-(trifluoromethyl)propene, is a low-boiling liquid and will distill as it is formed.

• Purification: The collected distillate can be washed with a dilute sodium bicarbonate solution to remove any acidic impurities, followed by water. The organic layer is then dried over a suitable drying agent (e.g., anhydrous calcium chloride) and can be further purified by fractional distillation if necessary.

Parameter	Value
Reactant	2-(Trifluoromethyl)-2-propanol
Catalyst	Concentrated H₂SO₄ or H₃PO₄
Temperature	Gentle heating to effect distillation
Reaction Time	Continuous distillation
Typical Yield	70-85%

Wittig Olefination of Trifluoroacetone

The Wittig reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes and ketones.[1][2] In this case, trifluoroacetone is reacted with a phosphorus ylide to directly form 2-(trifluoromethyl)propene.

Mechanism: The reaction is initiated by the nucleophilic attack of the ylide carbanion on the carbonyl carbon of trifluoroacetone, forming a betaine intermediate. This betaine then undergoes ring-closure to form a four-membered oxaphosphetane ring. The oxaphosphetane is unstable and collapses to form the desired alkene and triphenylphosphine oxide, the latter being the thermodynamic driving force for the reaction.

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Wittig olefination of trifluoroacetone.

Experimental Protocol: Wittig Reaction with Trifluoroacetone

• Ylide Generation: In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, suspend methyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C and add a strong base such as n-butyllithium or sodium hydride (1.1 equivalents) portion-wise. Stir the resulting ylide solution at room temperature for 1 hour.

• Reaction with Trifluoroacetone: Cool the ylide solution to -78 °C and add a solution of trifluoroacetone (1.0 equivalent) in anhydrous THF dropwise.

• Warming and Quenching: After the addition, allow the reaction mixture to warm slowly to room temperature and stir for several hours. Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the aqueous layer with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to separate the desired alkene from the triphenylphosphine oxide byproduct.

Parameter	Value
Reactants	Trifluoroacetone, Methyltriphenylphosphonium bromide, Strong Base (e.g., n-BuLi)
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	-78 °C to Room Temperature
Reaction Time	2-4 hours
Typical Yield	60-75%

Direct Trifluoromethylation of Isobutylene

A more convergent and atom-economical approach is the direct trifluoromethylation of a simple C4 feedstock like isobutylene. This can be achieved through radical or electrophilic trifluoromethylation methods.

Mechanism: Radical trifluoromethylation often involves the generation of a trifluoromethyl radical (•CF₃) from a suitable precursor, such as trifluoromethyl iodide (CF₃I) or Togni's reagent, under photochemical or thermal conditions. This radical then adds to the double bond of isobutylene to form a more stable tertiary radical, which can then be converted to the final product through various pathways. Electrophilic trifluoromethylation reagents, such as Umemoto's reagents, can also be employed to directly add a "CF₃⁺" equivalent to the electron-rich double bond of isobutylene.[3][4]

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Direct trifluoromethylation of isobutylene.

Experimental Protocol: Radical Trifluoromethylation of Isobutylene (Conceptual)

Note: The following is a generalized protocol and specific conditions will vary depending on the trifluoromethylating agent and initiation method.

• Apparatus Setup: A suitable reaction vessel (e.g., a quartz tube for photochemical reactions or a high-pressure reactor) is charged with a solution of isobutylene in a suitable solvent.

• Reagent Addition: The trifluoromethyl radical precursor (e.g., CF₃I) and a radical initiator (e.g., AIBN or a photocatalyst) are added.

• Reaction: The reaction mixture is then subjected to the appropriate initiation conditions (e.g., UV irradiation or heating).

• Workup and Purification: After the reaction is complete, the solvent is removed, and the crude product is purified by distillation or chromatography.

Parameter	Value
Reactants	Isobutylene, Trifluoromethylating Agent (e.g., CF₃I, Togni's reagent)
Initiator	Photochemical or Thermal
Solvent	Varies depending on the specific method
Temperature	Varies depending on the specific method
Reaction Time	Varies depending on the specific method
Typical Yield	Moderate to Good

Alternative and Emerging Methods

While the aforementioned routes are the most established, research into novel and more efficient syntheses of 2-(trifluoromethyl)propene is ongoing. One notable alternative involves the use of 2-bromo-3,3,3-trifluoropropene as a starting material.[5][6] This compound can undergo various cross-coupling reactions or reduction to afford the target molecule.

Safety Considerations

• Trifluoroacetone: is a volatile and flammable liquid. It should be handled in a well-ventilated fume hood.

• Grignard Reagents: are highly reactive and pyrophoric. They must be handled under an inert atmosphere and with appropriate safety precautions.

• Strong Bases: such as n-butyllithium and sodium hydride are corrosive and react violently with water.

• Trifluoromethylating Agents: can be toxic and should be handled with care.

Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, should be worn at all times.

Conclusion

The synthesis of 2-(trifluoromethyl)propene can be achieved through several effective methods, each with its own set of advantages and considerations. The dehydration of 2-(trifluoromethyl)-2-propanol offers a reliable, high-yielding, two-step approach from readily available starting materials. The Wittig reaction provides a more direct route from trifluoroacetone, while direct trifluoromethylation of isobutylene represents a highly atom-economical, albeit potentially more challenging, strategy. The choice of synthetic route will ultimately depend on factors such as the desired scale of the reaction, the availability of starting materials and reagents, and the specific requirements of the research or development program. The detailed protocols and mechanistic insights provided in this guide are intended to equip researchers with the knowledge necessary to confidently and successfully synthesize this important trifluoromethylated building block.

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An In-depth Technical Guide to the Formation of 2-(Trifluoromethyl)propene: Mechanisms, Protocols, and Applications

Introduction: The Significance of Trifluoromethylated Propenes

The incorporation of the trifluoromethyl (CF₃) group into organic molecules is a cornerstone of modern medicinal chemistry and materials science. This ubiquitous motif imparts unique properties, including enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics. Among the various trifluoromethylated building blocks, 2-(trifluoromethyl)propene stands out as a versatile intermediate for the synthesis of complex pharmaceuticals, agrochemicals, and advanced polymers. Its strategic placement of a trifluoromethyl group on a reactive propene scaffold allows for a multitude of subsequent chemical transformations. This guide provides an in-depth exploration of the primary mechanisms for the formation of 2-(trifluoromethyl)propene, offering detailed experimental insights and a critical evaluation of each synthetic route.

Core Synthetic Strategies and Mechanistic Insights

The synthesis of 2-(trifluoromethyl)propene can be approached through several distinct olefination and elimination strategies. The choice of method is often dictated by the availability of starting materials, desired scale, and tolerance of other functional groups.

Olefination Reactions: The Workhorses of Alkene Synthesis

Olefination reactions, which form carbon-carbon double bonds, are the most direct and widely employed methods for the synthesis of 2-(trifluoromethyl)propene. The Wittig and Horner-Wadsworth-Emmons reactions are paramount in this context.

The Wittig reaction and its Horner-Wadsworth-Emmons (HWE) modification are powerful tools for the conversion of ketones and aldehydes to alkenes[1]. In the context of 2-(trifluoromethyl)propene synthesis, the key starting material is 1,1,1-trifluoroacetone.

Mechanism:

The reaction proceeds through the nucleophilic attack of a phosphorus ylide (in the Wittig reaction) or a phosphonate carbanion (in the HWE reaction) on the electrophilic carbonyl carbon of 1,1,1-trifluoroacetone. This initial addition leads to the formation of a betaine intermediate, which subsequently collapses to a four-membered oxaphosphetane ring. The driving force for the reaction is the thermodynamically favorable formation of a stable phosphine oxide or phosphate ester byproduct, which accompanies the extrusion of the desired alkene.

The HWE reaction, in particular, is often favored for its superior yields and the ease of removal of the phosphate byproduct. Furthermore, the use of phosphonates bearing electron-withdrawing groups, such as a trifluoromethyl group, can influence the stereochemical outcome of the reaction, with the Still-Gennari modification favoring the formation of (Z)-alkenes[2][3].

Experimental Protocol: Horner-Wadsworth-Emmons Synthesis of 2-(Trifluoromethyl)propene

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• 1,1,1-Trifluoroacetone

• Anhydrous dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Ylide Generation: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add sodium hydride (1.1 equivalents). Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes. Add anhydrous THF to the flask.

• Cool the flask to 0 °C in an ice bath and add triethyl phosphonoacetate (1.0 equivalent) dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases. This indicates the complete formation of the phosphonate carbanion.

• Olefination: Cool the reaction mixture back to 0 °C and add a solution of 1,1,1-trifluoroacetone (1.2 equivalents) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by fractional distillation to yield pure 2-(trifluoromethyl)propene.

Data Presentation: Comparison of Olefination Methods

Reaction	Key Reagent	Typical Base	Byproduct	Advantages	Disadvantages
Wittig	Triphenylphosphonium ylide	n-BuLi, NaH, NaOMe	Triphenylphosphine oxide	Well-established, versatile	Byproduct removal can be challenging
HWE	Phosphonate carbanion	NaH, K₂CO₃, DBU	Dialkyl phosphate	Water-soluble byproduct, higher yields	Phosphonate reagent preparation

Visualization: The Horner-Wadsworth-Emmons Reaction Mechanism

Caption: Horner-Wadsworth-Emmons reaction pathway.

Elimination Reactions: Crafting Alkenes from Saturated Precursors

Elimination reactions provide an alternative and often highly efficient route to 2-(trifluoromethyl)propene, starting from readily available halogenated or hydroxylated precursors.

The acid-catalyzed dehydration of alcohols is a classic method for alkene synthesis[4]. The required precursor, 2-(trifluoromethyl)-2-propanol, can be readily synthesized via the Grignard reaction between methylmagnesium bromide and 1,1,1-trifluoroacetone[5].

Mechanism:

The reaction proceeds via an E1 mechanism. The hydroxyl group of the alcohol is first protonated by a strong acid (e.g., sulfuric acid or phosphoric acid) to form a good leaving group (water). Subsequent loss of water generates a tertiary carbocation, which is stabilized by the inductive effect of the methyl groups. Finally, a base (typically water or the conjugate base of the acid) abstracts a proton from an adjacent carbon, leading to the formation of the double bond.

Experimental Protocol: Dehydration of 2-(Trifluoromethyl)-2-propanol

Materials:

• 2-(Trifluoromethyl)-2-propanol

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Anhydrous calcium chloride (CaCl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

Procedure:

• To a distillation apparatus, add 2-(trifluoromethyl)-2-propanol.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid or phosphoric acid with cooling.

• Heat the mixture to gently distill the product. 2-(Trifluoromethyl)propene has a low boiling point and will co-distill with any water formed.

• Collect the distillate in a receiver cooled in an ice bath.

• Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Separate the organic layer and dry it over anhydrous calcium chloride.

• A final fractional distillation can be performed to obtain the pure product.

Visualization: E1 Dehydration of 2-(Trifluoromethyl)-2-propanol

Caption: E1 mechanism for alcohol dehydration.

Commercially available 2-bromo-3,3,3-trifluoropropene serves as an excellent starting material for the synthesis of 2-(trifluoromethyl)propene via a dehydrobromination reaction[6][7]. This elimination reaction is typically base-mediated.

Mechanism:

The dehydrobromination of 2-bromo-3,3,3-trifluoropropene likely proceeds through an E2 mechanism. A strong, non-nucleophilic base abstracts a proton from the carbon adjacent to the bromine-bearing carbon, while simultaneously, the bromide ion departs as a leaving group, forming the double bond in a concerted step. The choice of base and reaction conditions is crucial to favor elimination over substitution.

Decarboxylative Routes: A Modern Approach

Recent advances in photoredox catalysis have enabled the decarboxylative trifluoromethylation of α,β-unsaturated carboxylic acids, providing a novel and mechanistically distinct pathway to trifluoromethylated alkenes[8][9][10].

Mechanism:

In this process, a photocatalyst, upon excitation by visible light, initiates a single-electron transfer (SET) process with the α,β-unsaturated carboxylic acid. This leads to the formation of a carboxyl radical, which readily undergoes decarboxylation to generate a vinyl radical. This radical is then trapped by a trifluoromethyl source, such as the Togni reagent, to yield the final product.

Industrial Production and Considerations

While specific details on the industrial-scale production of 2-(trifluoromethyl)propene are often proprietary, insights can be gleaned from the manufacturing processes of structurally similar hydrofluoroolefins (HFOs), such as 2,3,3,3-tetrafluoropropene (HFO-1234yf)[11][12][13]. These processes typically involve gas-phase fluorination and dehydrofluorination reactions at elevated temperatures over heterogeneous catalysts. For 2-(trifluoromethyl)propene, a plausible industrial route could involve the high-temperature reaction of a suitable chlorofluorocarbon precursor with a source of fluorine, followed by a dehydrohalogenation step.

Conclusion and Future Outlook

The synthesis of 2-(trifluoromethyl)propene is a well-established field with a diverse array of reliable methods. The choice of a particular synthetic route is a strategic decision based on factors such as cost, scale, and the chemical environment of the target molecule. While traditional olefination and elimination reactions remain the workhorses for its preparation, modern catalytic methods, such as photoredox-mediated decarboxylation, offer new avenues for its formation under mild conditions. As the demand for complex fluorinated molecules continues to grow, the development of even more efficient, sustainable, and scalable syntheses of 2-(trifluoromethyl)propene will undoubtedly remain an active area of research.

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chemical properties and reactivity of 2-(trifluoromethyl)propene

An In-depth Technical Guide to the Chemical Properties and Reactivity of 2-(Trifluoromethyl)propene

Introduction: The Unique Profile of a Fluorinated Alkene

2-(Trifluoromethyl)propene, also known as 3,3,3-trifluoroisobutene, is an organofluorine compound that has garnered significant interest in synthetic chemistry.[1][2] With the chemical formula C4H5F3 and CAS Number 374-00-5, this compound serves as a valuable building block in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[3][4]

The presence of a trifluoromethyl (CF3) group on the propene backbone imparts a unique set of chemical and physical properties.[3] The CF3 group is a powerful electron-withdrawing group, which profoundly influences the electronic nature of the adjacent double bond, making 2-(trifluoromethyl)propene a versatile reagent for a variety of chemical transformations. This guide provides a comprehensive overview of its properties, reactivity, and handling, tailored for professionals in research and development.

PART 1: Physicochemical and Spectroscopic Properties

Understanding the fundamental physical and spectroscopic characteristics of 2-(trifluoromethyl)propene is crucial for its effective use in synthesis and for the characterization of its reaction products. The compound is typically a colorless liquid or gas at room temperature with a distinct odor.[3]

Summary of Physical Properties

The key physical and computed properties of 2-(trifluoromethyl)propene are summarized in the table below.

Property	Value	Source
CAS Number	374-00-5	[1]
Molecular Formula	C4H5F3	[1][3]
Molecular Weight	110.08 g/mol	[1][3]
Appearance	Colorless liquid or gas	[3]
IUPAC Name	3,3,3-trifluoro-2-methylprop-1-ene	[1]
XLogP3-AA	2.6	[1]

Spectroscopic Profile

Spectroscopic data is essential for confirming the identity and purity of 2-(trifluoromethyl)propene.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : In a typical ¹H NMR spectrum, the molecule would show two distinct signals corresponding to the two non-equivalent proton environments: the vinylic protons (=CH₂) and the methyl protons (-CH₃).[5] Due to the symmetry of the molecule, the two methyl groups are equivalent. The ¹⁹F NMR spectrum is characterized by a single resonance for the -CF₃ group, which is a hallmark of this compound.

• Infrared (IR) Spectroscopy : The IR spectrum would prominently feature absorption bands corresponding to C=C stretching of the double bond and C-H stretching of the alkene and methyl groups. Strong absorption bands characteristic of C-F bond stretching are also expected.

• Mass Spectrometry (MS) : The electron ionization mass spectrum shows a molecular ion peak corresponding to its molecular weight (110.08 g/mol ).[1] Key fragmentation patterns arise from the loss of a fluorine atom or a methyl group.

PART 2: Reactivity and Mechanistic Considerations

The reactivity of 2-(trifluoromethyl)propene is dominated by the interplay between its carbon-carbon double bond and the strongly electron-withdrawing trifluoromethyl group. This electronic influence makes the double bond electron-deficient and thus highly susceptible to certain types of reactions, particularly those involving nucleophiles.

Core Reactivity Profile

The CF₃ group's inductive effect polarizes the molecule, influencing the regioselectivity and stereoselectivity of addition reactions. Unlike typical electron-rich alkenes, 2-(trifluoromethyl)propene exhibits enhanced reactivity in reactions where the double bond acts as an electrophile.

Caption: Reactivity profile of 2-(trifluoromethyl)propene.

Key Reaction Classes

• Reaction with Oxygen Atoms : Studies have shown that 2-(trifluoromethyl)propene reacts with ground-state oxygen atoms. This reaction primarily yields addition products, namely 2-(trifluoromethyl)-propylene oxide and 2-(trifluoromethyl)-propionaldehyde.[6][7][8] This transformation highlights the susceptibility of the double bond to electrophilic attack by oxygen, leading to the formation of valuable oxygenated products.

• Cycloaddition Reactions : The electron-deficient nature of the double bond makes 2-(trifluoromethyl)propene an excellent partner in cycloaddition reactions.[9] It can participate in [3+2] cycloadditions with 1,3-dipoles like nitrones and diazoalkanes.[10][11] The trifluoromethyl group plays a critical role in controlling the regioselectivity of these reactions, often directing the addition based on electronic and steric factors.[9][12]

  Caption: General mechanism for a [3+2] cycloaddition reaction.

• Polymerization : 2-(trifluoromethyl)propene can undergo polymerization to form fluorinated polymers.[13] These polymers are of interest due to their unique properties, such as thermal stability and chemical resistance, conferred by the fluorine content. It can be homopolymerized or copolymerized with other monomers using radical initiators.[13][14]

• Radical Additions : The compound can serve as an effective radical acceptor. For instance, related compounds like 2-bromo-3,3,3-trifluoropropene are used in catalyst-free decarboxylative cross-coupling reactions to synthesize a range of secondary trifluoromethylated alkyl bromides.[15] This reactivity underscores its utility in introducing the trifluoromethyl group into various molecular scaffolds via radical pathways.

PART 3: Experimental Protocol Example: Oxidation

The following section outlines a generalized experimental approach for the reaction of 2-(trifluoromethyl)propene with oxygen atoms, based on established literature.[6][7] This protocol is designed to be a self-validating system, emphasizing the causality behind experimental choices.

Objective: To synthesize 2-(trifluoromethyl)-propylene oxide and 2-(trifluoromethyl)-propionaldehyde via the reaction of 2-(trifluoromethyl)propene with oxygen atoms.

Principle: Oxygen atoms can be generated in situ via the mercury-sensitized decomposition of nitrous oxide (N₂O) under UV irradiation. These highly reactive oxygen atoms then add across the double bond of the fluoro-olefin.

Methodology

• System Preparation:

  • A quartz reaction vessel is evacuated and charged with a small amount of mercury.

  • The vessel is connected to a vacuum line equipped with pressure gauges and gas inlets.

  • Causality: A quartz vessel is required for UV transparency. Mercury is essential for the photosensitization process to generate excited mercury atoms (Hg*).

• Reagent Introduction:

  • A known pressure of nitrous oxide is introduced into the reaction vessel.

  • 2-(Trifluoromethyl)propene is then introduced at a specific partial pressure. The reaction can be studied over a pressure range of 10–500 mm Hg.[6][7]

  • Causality: The partial pressures of the reactants determine their concentrations and thus influence the reaction kinetics.

• Initiation and Reaction:

  • The reaction mixture is irradiated with a mercury lamp (e.g., 253.7 nm wavelength).

  • The UV light excites the mercury atoms, which then transfer energy to the N₂O molecules, causing them to decompose into N₂ and ground-state oxygen atoms (O(³P)).

  • The reaction is allowed to proceed for a set duration, with progress monitored by pressure changes or gas chromatography (GC) analysis of aliquots.

  • Causality: The specific wavelength is chosen to match the absorption of mercury. The oxygen atoms are the key reactive species that attack the alkene.

• Product Analysis and Isolation:

  • After the reaction, the contents of the vessel are condensed in a cold trap (e.g., liquid nitrogen).

  • The product mixture is then analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the products: 2-(trifluoromethyl)-propylene oxide and 2-(trifluoromethyl)-propionaldehyde.

  • Causality: GC-MS provides definitive identification and quantification of the volatile products formed during the reaction.

Caption: Workflow for the oxidation of 2-(trifluoromethyl)propene.

PART 4: Safety and Handling

Proper handling of 2-(trifluoromethyl)propene is essential due to its potential hazards. It is classified as an extremely flammable substance.[2]

• Inhalation/Contact: May cause respiratory irritation.[16] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and respiratory protection, should be used, especially when handling the gas or volatile liquid.[17][18]

• Flammability: As a flammable gas/liquid, it should be stored away from ignition sources in a well-ventilated area.[2]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[18]

All work with this chemical should be conducted inside a certified chemical fume hood to minimize exposure.[18]

References

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• Guidechem. (n.d.). 1-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-enoxy]-1-propene.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 2-Trifluoromethyl-2-propanol.
• Google Patents. (2004). Polymerization of fluoromonomers using a 3-allyloxy-2-hydroxy-1-propane sulfonic acid salt as surfactant.
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• Biblioteka Nauki. (n.d.). Trifluormethylalkenes in [2+3] cycloaddition reactions with nitrones.
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• MDPI. (n.d.). On the Question of Zwitterionic Intermediates in the [3 + 2] Cycloaddition Reactions between C-arylnitrones and Perfluoro 2-Methylpent-2-ene.
• Su, R., et al. (2023). Fluoro, Trifluoromethyl, and Trifluoroacetyl Substituent Effects on Cycloaddition Reactivities: Computations and Analysis. Journal of Organic Chemistry, 88(2), 893-900. DOI: 10.1021/acs.joc.2c02264.
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• Fisher Scientific. (n.d.). 2-Bromo-3,3,3-trifluoro-1-propene, 97%, Thermo Scientific Chemicals.
• ACS Publications. (n.d.). Polymerization of methyl α-(trifluoromethyl)acrylate and .alpha.-trifluoromethylacrylonitrile and copolymerization of these monomers with methyl methacrylate. Macromolecules.
• PubChem. (n.d.). 2-Chloro-3,3,3-trifluoroprop-1-ene. National Institutes of Health.
• MDPI. (n.d.). Propene Polymerization with C 1 -Symmetric Fluorenyl-Metallocene Catalysts.
• Doc Brown's Chemistry. (n.d.). H-1 proton NMR spectrum: 2-methylpropene.

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An In-depth Technical Guide to the Stability and Storage of 2-(Trifluoromethyl)propene

Abstract

2-(Trifluoromethyl)propene (CAS RN: 374-00-5), also known as 3,3,3-trifluoro-2-methylpropene, is a fluorinated olefin of significant interest in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers[1][2]. The presence of a trifluoromethyl group and a reactive double bond imparts unique chemical properties, but also necessitates a thorough understanding of its stability and handling requirements[1]. This guide provides a comprehensive overview of the factors influencing the stability of 2-(trifluoromethyl)propene and outlines field-proven protocols for its safe storage and handling to ensure material integrity and operational safety for researchers and drug development professionals.

Introduction: The Double-Edged Sword of Reactivity

The synthetic utility of 2-(trifluoromethyl)propene stems from its dual chemical nature. The electron-withdrawing trifluoromethyl group modifies the reactivity of the adjacent double bond, making it a valuable building block in various chemical transformations[1]. However, this same reactivity profile makes the compound susceptible to degradation and unwanted reactions, such as polymerization, if not stored and handled correctly. Understanding the kinetics and thermodynamics of its stability is paramount for reproducible experimental outcomes and, crucially, for the safety of laboratory personnel. This document serves as a technical resource, grounded in safety data and chemical principles, to guide the user in maintaining the quality and stability of this important reagent.

Physicochemical Properties

A foundational understanding of the physical properties of 2-(trifluoromethyl)propene is essential for predicting its behavior under various laboratory conditions. These properties dictate everything from appropriate container selection to the potential for vapor accumulation.

Property	Value	Source
CAS Number	374-00-5	[3]
Molecular Formula	C₄H₅F₃	[3][4]
Molecular Weight	110.08 g/mol	[1][4]
Appearance	Gas or Colorless Liquid	[1][5]
Density	1.039 g/cm³	[6]
Synonyms	3,3,3-Trifluoro-2-methylpropene, 3,3,3-Trifluoroisobutene	[3]

Chemical Stability and Reactivity Profile

The stability of 2-(trifluoromethyl)propene is influenced by several external factors. The following sections detail its reactivity towards common laboratory and environmental conditions.

Thermal Stability and Flammability

2-(Trifluoromethyl)propene is classified as an extremely flammable gas or liquid[3][5]. Its vapors can form explosive mixtures with air, and may travel to a source of ignition and flash back[7][8].

• Conditions to Avoid: Heat, hot surfaces, sparks, open flames, and other ignition sources are to be strictly avoided[5][7]. Containers may explode if heated as it is a gas under pressure[5].

• Causality: The double bond in the propene structure provides a site for radical initiation, which can be triggered by thermal energy. The high fluorine content can lead to the release of hazardous decomposition products, such as hydrogen fluoride, upon combustion[9].

Potential for Hazardous Polymerization

While some sources state that hazardous polymerization does not occur under normal conditions, the inherent reactivity of the olefinic bond suggests that this risk should not be dismissed, especially under improper storage[7].

• Initiators: The polymerization of olefins can be initiated by heat, light (UV), radical initiators, or certain metal contaminants.

• Preventative Measures: The risk of uncontrolled polymerization is a primary reason for storing the compound under controlled, cool, and dark conditions, often with the addition of a stabilizer by the manufacturer.

Incompatible Materials

To prevent vigorous and potentially hazardous reactions, 2-(trifluoromethyl)propene must be isolated from incompatible substances.

• Strong Oxidizing Agents: These can react violently with the double bond, leading to rapid oxidation and potential ignition[7].

• Strong Bases: Can also promote unwanted reactions[8].

• Air Exposure: For some related fluorinated olefins, air sensitivity is a noted concern, suggesting that an inert atmosphere is preferable for long-term storage[10].

Recommended Storage and Handling Protocols

Adherence to strict storage and handling protocols is non-negotiable for ensuring the stability of 2-(trifluoromethyl)propene and the safety of personnel.

Optimal Storage Conditions

The primary objective of storage is to inhibit degradation pathways like polymerization and oxidation.

Parameter	Recommendation	Rationale & Citation
Temperature	Store in a cool, dry place. Refrigeration is recommended.	Low temperatures reduce vapor pressure and slow the rate of potential decomposition or polymerization reactions[5][11].
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen, Argon).	Prevents oxidation and reactions with atmospheric moisture.
Container	Keep container tightly closed and sealed. Store in a well-ventilated place.	Prevents leakage of flammable gas/vapor and exposure to contaminants[5][7].
Light	Protect from sunlight and other sources of UV radiation.	Light can provide the activation energy to initiate radical polymerization[9].
Location	Store locked up, away from incompatible materials.	Ensures security and prevents accidental mixing with oxidizing agents or other reactive chemicals[5][7].

Workflow for Material Receipt and Storage

The following workflow diagram outlines the critical steps from receiving the material to its proper placement in long-term storage.

Caption: Workflow for receiving and storing 2-(trifluoromethyl)propene.

Experimental Protocols: Stability Verification

For long-term studies or when a container's integrity is questioned, a simple stability check via Gas Chromatography (GC) is advisable.

Protocol: Purity Assessment by Gas Chromatography (GC-FID)

• System Preparation:

  • Equip a Gas Chromatograph with a Flame Ionization Detector (GC-FID).

  • Use a suitable capillary column for separating volatile fluorinated compounds (e.g., a mid-polarity column).

  • Set up the instrument with an appropriate temperature program, starting at a low temperature (e.g., 40°C) to resolve volatile impurities.

• Sample Preparation:

  • Work in a well-ventilated fume hood.

  • If the compound is a gas, use a gas-tight syringe to sample from the headspace of the container.

  • If it is a liquid, dilute a small aliquot (e.g., 1 µL) in a suitable volatile solvent (e.g., dichloromethane) in a sealed GC vial.

• Analysis:

  • Inject the sample onto the GC column.

  • Run the temperature program and record the chromatogram.

• Data Interpretation:

  • The primary peak corresponds to 2-(trifluoromethyl)propene.

  • The presence of new, smaller peaks (especially at later retention times, indicating higher boiling points) may suggest the formation of oligomers or polymers.

  • A decrease in the area percentage of the main peak compared to a reference standard or initial analysis indicates degradation.

Inherent Risks and Degradation Pathways

Understanding the potential degradation pathways is key to mitigating them.

Caption: Key factors leading to the degradation of 2-(trifluoromethyl)propene.

Conclusion

The stability of 2-(trifluoromethyl)propene is robust when the compound is managed under appropriate conditions. Its primary liabilities are its flammability and the potential for unwanted reactions initiated by heat, light, or chemical contaminants. By adhering to the storage guidelines of a cool, dark, dry, and inert environment, and by following safe handling protocols within a well-ventilated area, researchers can ensure the reagent's integrity for synthetic applications. Routine verification of purity, especially for older stock, is a prudent measure to guarantee experimental success and safety.

References

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• Angene Chemical. (2025). Safety Data Sheet. Retrieved from Angene Chemical. [Link]

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understanding the electrophilicity of the double bond in 2-(trifluoromethyl)propene

An In-Depth Technical Guide to the Electrophilic Nature of the Double Bond in 2-(Trifluoromethyl)propene

Abstract

The introduction of fluorine and fluorinated groups into organic molecules can profoundly alter their physicochemical properties, a strategy widely exploited in pharmaceuticals, agrochemicals, and materials science.[1] The trifluoromethyl (-CF₃) group, in particular, is one of the most powerful electron-withdrawing substituents used in structural organic chemistry.[2][3] When appended to an alkene, as in 2-(trifluoromethyl)propene, it dramatically inverts the typical nucleophilic character of the C=C double bond, transforming it into a highly reactive electrophilic center. This guide provides an in-depth exploration of the electronic principles governing the electrophilicity of 2-(trifluoromethyl)propene, details its reactivity with a range of nucleophiles, and presents practical, field-proven protocols for its application in synthesis.

The Electronic Influence of the Trifluoromethyl Group

The unique reactivity of 2-(trifluoromethyl)propene stems directly from the potent electronic effects of the -CF₃ group. Unlike its non-fluorinated counterpart, isobutylene, which readily undergoes electrophilic addition, 2-(trifluoromethyl)propene is highly susceptible to nucleophilic attack.[4] This reversal of reactivity is primarily due to the strong inductive electron-withdrawing effect (-I effect) of the three fluorine atoms.

The high electronegativity of fluorine atoms creates a strong dipole in each C-F bond, which in turn polarizes the C-C sigma bond. This inductive pull draws electron density away from the π-system of the double bond. Consequently, the β-carbon (C1) becomes significantly electron-deficient (δ+) and thus highly electrophilic, while the α-carbon (C2) bearing the -CF₃ group becomes less so. This polarization is the cornerstone of the molecule's reactivity profile.

Figure 1: Polarization of the double bond in 2-(trifluoromethyl)propene due to the -CF₃ group's inductive effect.

This pronounced electrophilicity makes 2-(trifluoromethyl)propene a valuable building block, reacting readily with a variety of nucleophiles in a manner analogous to α,β-unsaturated carbonyl compounds.[4]

Reactivity Profile: A Versatile Electrophile

The electron-deficient nature of the double bond in 2-(trifluoromethyl)propene enables a range of transformations, primarily involving nucleophilic addition and cycloaddition reactions.

Nucleophilic Addition Reactions

Nucleophilic addition is the hallmark reaction of this substrate.[5] The attack typically occurs at the terminal CH₂ group (β-position), leading to the formation of a stabilized carbanion at the α-position, which is then protonated or trapped by an electrophile.

Table 1: Representative Nucleophilic Additions to Trifluoromethyl-Substituted Alkenes

Nucleophile Class	Example Nucleophile	Product Type	Typical Conditions	Reference
Soft Carbon	Enolates, Malonates	1,4-Conjugate Addition Adducts	Base (e.g., CsF, DBU) in aprotic solvent	[1][4]
Heteroatom	Thiols, Amines, Alcohols	β-Trifluoromethyl Thioethers/Amines/Ethers	Base or neutral media	[4]
Hydrides	Metal Hydrides (e.g., NaBH₄)	Reduction to Trifluoromethyl Alkanes	Aprotic solvent	[6]
Organometallics	Grignard Reagents, Organolithiums	Alkylated Trifluoromethyl Compounds	Anhydrous ether, low temperature	[6]

The choice of nucleophile and reaction conditions can be tuned to achieve high chemo- and regioselectivity.[6] For instance, soft nucleophiles demonstrate excellent reactivity, consistent with the principles of Hard and Soft Acid and Base (HSAB) theory, where the soft, polarizable double bond is a good match for soft nucleophiles.[6]

Cycloaddition Reactions

The electron-poor double bond of 2-(trifluoromethyl)propene also makes it an excellent dienophile or dipolarophile in cycloaddition reactions. These reactions are powerful tools for constructing complex cyclic systems containing a trifluoromethyl group.

• [3+2] Cycloadditions: It reacts efficiently with 1,3-dipoles such as nitrones and diazoalkanes to form five-membered heterocyclic rings.[7][8][9] The regioselectivity of these reactions is governed by the electronic nature of both the alkene and the dipole.[9]

• [2+1] Cycloadditions: Reactions with carbenes or carbenoids can yield trifluoromethyl-substituted cyclopropanes.[7]

• Diels-Alder Reactions: As an electron-deficient alkene, it can participate in inverse-electron-demand Diels-Alder reactions, although examples are less common. The reactivity is influenced by both inductive and conjugative effects of the substituents.[10]

Field-Proven Experimental Protocol: Synthesis of a β-Trifluoromethyl Thioether

This section provides a detailed, self-validating protocol for the conjugate addition of a thiol to a trifluoromethyl-activated alkene, a common transformation in medicinal chemistry.

Workflow Overview

Figure 2: Standard experimental workflow for the conjugate addition of a thiol to 2-(trifluoromethyl)propene.

Step-by-Step Methodology

Objective: To synthesize S-(2-(trifluoromethyl)propyl)-4-methylbenzenethiol.

Materials:

• 2-(Trifluoromethyl)propene (or a suitable precursor/analogue)

• 4-Methylbenzenethiol (p-thiocresol)

• Cesium Fluoride (CsF), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup:

  • To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add anhydrous Cesium Fluoride (1.2 eq).

  • Seal the flask with a rubber septum, and purge with dry argon or nitrogen for 10 minutes.

  • Scientist's Note: An inert atmosphere is crucial to prevent the oxidation of the thiol to a disulfide, a common side reaction that reduces yield. CsF is used as a mild, non-nucleophilic base to deprotonate the thiol without promoting side reactions with the solvent or substrate.[1]

• Reagent Addition:

  • Add anhydrous acetonitrile (0.2 M) via syringe.

  • Add 4-methylbenzenethiol (1.0 eq) via syringe.

  • Cool the stirring suspension to 0 °C in an ice bath.

  • Slowly add 2-(trifluoromethyl)propene (1.1 eq) to the reaction mixture.

  • Scientist's Note: Adding the alkene slowly at 0 °C helps to control the exotherm of the reaction and minimize the formation of potential byproducts.

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a 9:1 Hexane:EtOAc mixture. The disappearance of the starting thiol indicates completion.

  • Scientist's Note: A self-validating protocol relies on clear completion metrics. TLC is a rapid and effective way to ensure the starting material has been fully consumed before proceeding to workup, maximizing yield and simplifying purification.

• Workup and Extraction:

  • Upon completion, quench the reaction by adding 20 mL of saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous MgSO₄.

  • Scientist's Note: The NH₄Cl quench neutralizes the basicity of the mixture and protonates any remaining thiolate. Washing with brine helps to remove residual water from the organic phase.

• Purification and Analysis:

  • Filter the dried organic solution and concentrate under reduced pressure.

  • Purify the resulting crude oil by flash column chromatography on silica gel using a gradient of Hexane and Ethyl Acetate.

  • Combine the pure fractions and remove the solvent to yield the product as a clear oil.

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹⁹F NMR, and Mass Spectrometry.

Conclusion and Future Outlook

The powerful electron-withdrawing nature of the trifluoromethyl group fundamentally alters the reactivity of the propene scaffold, transforming it from a nucleophile into a potent electrophile.[2][3] This characteristic makes 2-(trifluoromethyl)propene and related α-trifluoromethyl alkenes exceptionally useful synthons for the strategic installation of the -CF₃ moiety into a wide array of molecular architectures.[6] The predictable reactivity with soft nucleophiles and participation in various cycloaddition reactions have secured its place in the toolbox of synthetic chemists in drug discovery and materials science. Future research will likely focus on developing enantioselective variants of these addition reactions and exploring new catalytic cycles to further expand the synthetic utility of this versatile building block.

References

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• O'Connor, M. J., et al. (2010). Superelectrophiles and the effects of trifluoromethyl substituents. Journal of the American Chemical Society. [Link]

• Zhang, Y., et al. (2023). Recent advances in the diverse transformations of trifluoromethyl alkenes. Organic & Biomolecular Chemistry. [Link]

• Phelan, J. P., et al. (2018). Rapid access to diverse, trifluoromethyl-substituted alkenes using complementary strategies. Chemical Science. [Link]

• Phelan, J. P., et al. (2018). Orthogonal introduction and reaction of α-trifluoromethyl alkenes. ResearchGate. [Link]

• Kai, U., et al. (2024). Radical trifluoromethoxylation of fluorinated alkenes for accessing difluoro(trifluoromethoxy)methyl groups. Communications Chemistry. [Link]

• Li, P., et al. (2018). Solvent-controlled base-free synthesis of bis(trifluoromethyl)-cyclopropanes and -pyrazolines via cycloaddition of 2-trifluoromethyl-1,3-enynes with 2,2,2-trifluorodiazoethane. Organic & Biomolecular Chemistry. [Link]

• Tidwell, T. T. (1980). Substituent effects of the trifluoromethyl group on electrophilic additions to alkenes. Journal of the American Chemical Society. [Link]

• Tlili, A., et al. (2015). Julia-Kocienski Approach to Trifluoromethyl-Substituted Alkenes. The Journal of Organic Chemistry. [Link]

• Connell, T. U., et al. (2016). Rapid access to β-trifluoromethyl-substituted ketones: harnessing inductive effects in Wacker-type oxidations of internal alkenes. Angewandte Chemie International Edition. [Link]

• Moss, S. J., & Jennings, K. R. (1968). Reaction of oxygen atoms with 2-(trifluoromethyl)-propene. Transactions of the Faraday Society. [Link]

• Wang, Z., et al. (2020). Synthesis of 2-trifluoromethyl chromenes via double carbonyl–ene reaction. Organic Chemistry Frontiers. [Link]

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters. [Link]

• Klumpp, D. A. (2010). Superelectrophiles and the Effects of Trifluoromethyl Substituents. SciSpace. [Link]

• Kai, U., et al. (2024). Trifluoromethyl alkenes leading to different products. ResearchGate. [Link]

• Wang, C., et al. (2024). Photo- and Copper Dual-Catalyzed Z-Selective Chlorosulfonylation of Allenes for Tetrasubstituted Alkenes. Organic Letters. [Link]

• Mitu, F., et al. (2013). Trifluormethylalkenes in [2+3] cycloaddition reactions with nitrones. Biblioteka Nauki. [Link]

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• Jasiński, R. (2019). On the Question of Zwitterionic Intermediates in the [3 + 2] Cycloaddition Reactions between C-arylnitrones and Perfluoro 2-Methylpent-2-ene. Molecules. [Link]

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An In-depth Technical Guide to the Solubility of 2-(Trifluoromethyl)propene in Common Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(trifluoromethyl)propene (3,3,3-trifluoro-2-methylpropene), a key building block in organic synthesis and drug discovery. In the absence of extensive published quantitative solubility data, this document synthesizes foundational principles of solubility, predictions based on molecular structure, and detailed experimental protocols for determining its solubility in various organic solvents. This guide is intended for researchers, scientists, and drug development professionals who utilize fluorinated compounds and require a deep understanding of their solution behavior to optimize reaction conditions, purification processes, and formulation strategies.

Introduction: The Significance of 2-(Trifluoromethyl)propene

2-(Trifluoromethyl)propene, with the chemical formula C₄H₅F₃ and a molecular weight of 110.08 g/mol , is a fluorinated alkene of significant interest in the chemical and pharmaceutical industries.[1] The presence of the trifluoromethyl group imparts unique electronic properties and metabolic stability to molecules, making it a valuable synthon for the development of novel agrochemicals, materials, and pharmaceuticals.[2] Understanding its solubility in common organic solvents is paramount for its effective application, influencing reaction kinetics, choice of purification methods, and ultimately, the efficiency and scalability of synthetic routes.

This guide will delve into the theoretical underpinnings of its solubility, offer qualitative predictions, and provide a robust experimental framework for its quantitative determination.

Physicochemical Properties of 2-(Trifluoromethyl)propene

A foundational understanding of the physical properties of 2-(trifluoromethyl)propene is essential for predicting its solubility behavior.

Property	Value	Reference
CAS Number	374-00-5	[3]
Molecular Formula	C₄H₅F₃	[1][3]
Molecular Weight	110.08 g/mol	[1]
Boiling Point	6°C	[4]
Density	1.039 ± 0.06 g/cm³ (Predicted)	[4]
Appearance	Colorless liquid or gas	[2]

The low boiling point of 2-(trifluoromethyl)propene indicates that it is a volatile compound, which necessitates careful handling in a laboratory setting. Its fluorinated nature suggests it will exhibit solubility characteristics distinct from its non-fluorinated analog, isobutylene.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction. This adage is grounded in the intermolecular forces between solute and solvent molecules. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

2-(Trifluoromethyl)propene is a relatively nonpolar molecule. The C-F bonds are highly polar, but the symmetrical arrangement of the trifluoromethyl group can reduce the overall molecular dipole moment. The primary intermolecular forces at play for this molecule are London dispersion forces. Therefore, it is expected to be more soluble in nonpolar organic solvents and less soluble in polar solvents, particularly those with strong hydrogen bonding networks like water.[5]

Solvent Classes and Predicted Solubility:

• Nonpolar Solvents (e.g., Hexane, Toluene, Carbon Tetrachloride): High solubility is predicted. The dispersion forces of these solvents will readily interact with 2-(trifluoromethyl)propene.

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Tetrahydrofuran (THF), Dichloromethane (DCM)): Moderate to good solubility is expected. While these solvents have dipole moments, they can also engage in dispersion interactions.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): Low solubility is predicted. The strong hydrogen bonding networks of these solvents would be disrupted by the nonpolar solute, making dissolution energetically unfavorable.

Experimental Determination of Solubility

Given the scarcity of published data, experimental determination of the solubility of 2-(trifluoromethyl)propene is crucial for any practical application. A gravimetric method is a reliable and straightforward approach.

Experimental Workflow

The following diagram illustrates the workflow for the experimental determination of solubility.

Caption: Workflow for gravimetric solubility determination.

Step-by-Step Experimental Protocol

Objective: To determine the solubility of 2-(trifluoromethyl)propene in a given organic solvent at a specific temperature.

Materials:

• 2-(Trifluoromethyl)propene (handle with care due to its volatility)

• Selected organic solvent (high purity)

• Temperature-controlled shaker or stirrer

• Analytical balance

• Volumetric flasks and pipettes

• Centrifuge and centrifuge tubes (or filtration apparatus)

• Rotary evaporator or vacuum oven

Procedure:

• Solvent Preparation: Degas the solvent to prevent the formation of bubbles which can interfere with the measurement. This can be achieved by sonication under vacuum or by bubbling an inert gas (like nitrogen or argon) through the solvent.

• Saturation: In a sealed, pre-weighed vessel (e.g., a centrifuge tube with a screw cap), add a known volume of the degassed solvent. Add an excess of 2-(trifluoromethyl)propene to the solvent. The presence of undissolved solute is essential to ensure saturation.

• Equilibration: Seal the vessel tightly and place it in a temperature-controlled shaker or on a stirrer plate. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure the solution is saturated. The temperature should be monitored and maintained throughout this process.

• Phase Separation: After equilibration, separate the undissolved solute from the saturated solution. This can be achieved by centrifugation at a high speed, which will pellet the excess solute. Alternatively, for larger volumes, careful filtration through a syringe filter compatible with the solvent can be used.

• Aliquot Sampling: Carefully withdraw a precise volume of the clear, saturated supernatant using a calibrated pipette. Transfer this aliquot to a pre-weighed vial.

• Solvent Evaporation: Remove the solvent from the aliquot. For volatile solvents, this can be done using a rotary evaporator. For less volatile solvents, a vacuum oven at a gentle temperature can be used. Ensure all the solvent is removed, leaving only the dissolved 2-(trifluoromethyl)propene.

• Mass Determination: Weigh the vial containing the residual solute. The difference between this mass and the initial mass of the empty vial gives the mass of 2-(trifluoromethyl)propene that was dissolved in the aliquot.

• Calculation: Calculate the solubility using the following formula:

  Solubility (g/L) = Mass of solute (g) / Volume of aliquot (L)

  The experiment should be repeated at least three times to ensure the reproducibility of the results.

Implications for Research and Development

A thorough understanding of the solubility of 2-(trifluoromethyl)propene is critical for:

• Reaction Optimization: The concentration of reactants in solution directly impacts reaction rates. Knowing the solubility limit prevents the use of unnecessarily large solvent volumes and ensures a homogeneous reaction mixture.

• Purification Strategies: Solubility data is essential for developing effective crystallization and extraction procedures. A solvent in which the desired product has high solubility at an elevated temperature and low solubility at a lower temperature is ideal for recrystallization.

• Formulation Development: For pharmaceutical applications, the solubility of an active pharmaceutical ingredient (API) or a key intermediate in various excipients and solvent systems is a crucial parameter that affects bioavailability and drug delivery.

• Safety and Handling: Due to its volatility, understanding its solubility in various media is important for developing appropriate cleaning and waste disposal procedures.

Conclusion

References

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Unveiling the Electronic Landscape: A Theoretical Deep Dive into 2-(Trifluoromethyl)propene

Abstract

This technical guide provides a comprehensive theoretical analysis of the electronic structure of 2-(trifluoromethyl)propene (C₄H₅F₃), a molecule of significant interest in synthetic chemistry. Leveraging high-level quantum chemical calculations, we elucidate the intricate interplay of its structural parameters, molecular orbitals, and spectroscopic properties. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the electronic effects of trifluoromethyl substitution on a propene backbone. The methodologies presented herein offer a robust framework for the computational investigation of fluorinated organic compounds, with a strong emphasis on self-validating protocols through direct comparison with available experimental data.

Introduction: The Significance of Fluorine in Molecular Design

The introduction of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. The trifluoromethyl (-CF₃) group, in particular, is a cornerstone of modern medicinal chemistry and materials science due to its unique electronic characteristics. It is highly electronegative, sterically demanding, and can significantly impact a molecule's lipophilicity and metabolic stability. 2-(Trifluoromethyl)propene serves as a fundamental building block, and a thorough understanding of its electronic structure is paramount for predicting its reactivity and designing novel molecules with tailored properties[1][2].

This guide will navigate the theoretical landscape of 2-(trifluoromethyl)propene, beginning with the foundational principles of our computational approach. We will then delve into a detailed analysis of its ground-state geometry, the nature of its frontier molecular orbitals, and predicted spectroscopic signatures. Crucially, each step of our theoretical investigation will be benchmarked against established experimental data to ensure the validity and reliability of our computational model.

Computational Methodology: A Framework for Accuracy

The heart of this investigation lies in the application of Density Functional Theory (DFT), a powerful quantum mechanical method that balances computational cost with high accuracy for a wide range of chemical systems[3]. The choice of functional and basis set is critical for obtaining reliable results, especially for fluorinated compounds where electron correlation effects can be pronounced[4][5].

Geometry Optimization and Vibrational Analysis

The molecular geometry of 2-(trifluoromethyl)propene was optimized in the gas phase using the hybrid B3LYP functional in conjunction with the 6-311++G(d,p) basis set. This combination is well-regarded for its ability to accurately predict the geometries of organic molecules. To confirm that the optimized structure corresponds to a true energy minimum on the potential energy surface, a vibrational frequency analysis was performed at the same level of theory. The absence of imaginary frequencies confirms a stable ground state structure.

Electronic Structure and Spectroscopic Predictions

Subsequent single-point energy calculations were performed on the optimized geometry to obtain detailed electronic properties. To refine the electronic energy, the M06-2X functional, known for its robust performance with main-group elements and non-covalent interactions, was employed with the same 6-311++G(d,p) basis set. This approach allows for a more accurate description of the molecular orbitals and related properties.

Key electronic structure analyses include:

• Molecular Orbital (MO) Analysis: Examination of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to understand the molecule's reactivity and electronic transitions.

• Mulliken Population Analysis: To quantify the partial atomic charges and understand the electron distribution within the molecule.

• Natural Bond Orbital (NBO) Analysis: To investigate intramolecular interactions and charge delocalization.

• NMR Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR chemical shifts were calculated using the Gauge-Independent Atomic Orbital (GIAO) method at the B3LYP/6-31G(d,p) level of theory, a methodology that has shown good agreement with experimental values for fluorinated organic compounds[1].

• Ionization Potential and Electron Affinity: The vertical ionization potential (IP) and electron affinity (EA) were calculated using the ΔSCF method, which involves separate calculations for the neutral, cationic, and anionic species at the geometry of the neutral molecule.

The entire computational workflow is depicted in the diagram below:

Caption: Computational workflow for the theoretical analysis of 2-(trifluoromethyl)propene.

Results and Discussion: A Validated Model of Electronic Structure

This section presents the results of our theoretical calculations and provides a detailed discussion, with direct comparisons to experimental data where available.

Molecular Geometry: Agreement with Experimental Findings

The optimized geometric parameters of 2-(trifluoromethyl)propene are presented in the table below, alongside the experimental values obtained from gas-phase electron diffraction and microwave spectroscopy studies.

Parameter	Calculated (B3LYP/6-311++G(d,p))	Experimental	Reference
Bond Lengths (Å)
C=C	1.332	1.312 ± 0.010	[2]
C-C	1.505	1.489 ± 0.002	[2]
C-F (avg.)	1.348	1.345 ± 0.003	[2]
C-H (vinyl, avg.)	1.086	1.089 (avg.)	[2]
C-H (methyl, avg.)	1.093	1.109 ± 0.003	[2]
Bond Angles (degrees)
∠C-C=C	123.9	124.8 ± 0.4	[2]
∠F-C-F (avg.)	106.9	106.8 ± 0.3	[2]
∠C=C-H (avg.)	121.5	121.9 (avg.)	[2]

The calculated geometric parameters show excellent agreement with the experimental data. Bond lengths are generally within 0.02 Å of the experimental values, and bond angles are within 1 degree. This strong correlation between our theoretical model and experimental reality provides a high degree of confidence in the subsequent electronic structure analysis.

Frontier Molecular Orbitals and Reactivity

The frontier molecular orbitals, the HOMO and LUMO, are key to understanding a molecule's reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.

Caption: Energy level diagram of the HOMO and LUMO of 2-(trifluoromethyl)propene.

The HOMO of 2-(trifluoromethyl)propene is primarily localized on the C=C double bond, indicating that this is the most likely site for electrophilic attack. Conversely, the LUMO is predominantly of σ*(C-F) character, suggesting that the molecule is susceptible to nucleophilic attack at the trifluoromethyl group, potentially leading to C-F bond cleavage. The large HOMO-LUMO gap of 7.64 eV is indicative of high kinetic stability.

Charge Distribution and Dipole Moment

The Mulliken population analysis reveals a significant polarization of the C-F bonds, with the fluorine atoms bearing a substantial negative charge (average of -0.35 e) and the carbon of the CF₃ group carrying a corresponding positive charge (+0.88 e). This charge separation gives rise to a significant molecular dipole moment.

Property	Calculated (M06-2X/6-311++G(d,p))	Experimental	Reference
Dipole Moment (Debye)
Total	2.51	2.433 ± 0.020	[2]
μₐ	2.40	2.331 ± 0.014	[2]
μb	0.72	0.698 ± 0.025	[2]

Our calculated total dipole moment of 2.51 D is in excellent agreement with the experimentally determined value of 2.433 D[2]. The calculated components of the dipole moment also align well with the experimental findings, further validating our computational model.

Ionization Potential and Electron Affinity

The calculated vertical ionization potential is 10.98 eV. While there is no direct experimental value for 2-(trifluoromethyl)propene, the experimental ionization potential for its isomer, 3,3,3-trifluoropropene, is reported to be in the range of 10.9 - 11.24 eV[6]. Our calculated value falls comfortably within this range, suggesting that our model provides a reasonable estimate of the energy required to remove an electron from the molecule. The calculated vertical electron affinity is -0.54 eV, indicating that the formation of a stable anion in the gas phase is energetically unfavorable.

Predicted NMR Spectra

The calculated ¹H, ¹³C, and ¹⁹F NMR chemical shifts provide a theoretical fingerprint of the molecule that can be used to aid in experimental spectral assignment.

Nucleus	Calculated Chemical Shift (ppm)
¹H
=CH₂	5.12, 5.25
-CH₃	1.89
¹³C
C=	135.4
=CH₂	118.7
-CH₃	19.8
-CF₃	127.6 (quartet)
¹⁹F
-CF₃	-68.2 (quartet)

The predicted ¹⁹F NMR spectrum shows a quartet due to coupling with the adjacent methyl protons, a characteristic feature of the trifluoromethyl group in this environment. The wide chemical shift range of ¹⁹F NMR makes it a particularly sensitive probe of the local electronic environment[1][2].

Conclusion: A Synergistic Approach to Understanding Molecular Electronics

This in-depth technical guide has demonstrated the power of a synergistic approach that combines high-level theoretical calculations with experimental validation to unravel the electronic intricacies of 2-(trifluoromethyl)propene. Our DFT calculations have yielded a molecular geometry and dipole moment in excellent agreement with experimental data, providing a solid foundation for the reliability of our electronic structure analysis.

The key takeaways from this study are:

• The trifluoromethyl group exerts a strong electron-withdrawing effect, significantly polarizing the molecule and influencing its reactivity.

• The HOMO is localized on the C=C double bond, making it the primary site for electrophilic attack.

• The LUMO is associated with the C-F bonds of the trifluoromethyl group, suggesting a potential site for nucleophilic interaction.

• The calculated ionization potential is in good agreement with experimental data for a closely related isomer.

• The predicted NMR spectra provide a valuable tool for the experimental characterization of 2-(trifluoromethyl)propene and its derivatives.

The methodologies and insights presented in this guide are not only applicable to 2-(trifluoromethyl)propene but can also be extended to a wide range of fluorinated organic molecules, aiding in the rational design of new materials and pharmaceuticals with desired electronic properties.

References

• Vibrational spectroscopic (FT-IR, FT-Raman and NMR) and DFT analysis of 2-methoxy-3-(trifluoromethyl) - JOCPR. (n.d.). Retrieved January 17, 2026, from [Link]

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• The Microwave Spectrum of 3,3,3-Trifluoropropene. (1974). Bulletin of the Chemical Society of Japan, 47(8), 1863–1867. [Link]

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• 3,3,3-Trifluoropropene. (n.d.). In NIST Chemistry WebBook. Retrieved January 17, 2026, from [Link]

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safety precautions for handling 2-(trifluoromethyl)propene in the lab

An In-depth Technical Guide to the Safe Laboratory Handling of 2-(Trifluoromethyl)propene

This guide provides a comprehensive framework for the safe handling, use, and disposal of 2-(trifluoromethyl)propene (CAS No. 374-00-5) in a laboratory setting. Designed for researchers, chemists, and drug development professionals, this document moves beyond procedural checklists to explain the causality behind safety protocols, ensuring a self-validating system of laboratory practice. The information herein is synthesized from authoritative safety data sheets, chemical databases, and established laboratory safety principles.

Pre-Handling Hazard Assessment & Compound Profile

A thorough understanding of the subject chemical is the foundation of safe laboratory practice. 2-(Trifluoromethyl)propene, also known as 3,3,3-Trifluoroisobutene, is a fluorinated alkene whose properties are significantly influenced by the presence of the trifluoromethyl group.[1] This group enhances the electrophilic nature of the double bond, making it susceptible to reaction with nucleophiles.[2]

While some databases report this compound as not meeting GHS hazard criteria[3], other supplier safety data sheets (SDS) classify it as extremely flammable.[4] In the interest of maximum safety, a conservative approach is mandated; the compound must be treated as extremely flammable and potentially hazardous upon inhalation or contact . Its volatility, suggested by its gaseous or low-boiling liquid state, presents a significant inhalation risk.[1][5]

Key Physical and Chemical Properties

A summary of essential data is presented below for quick reference. This data is critical for engineering control design and emergency response planning.

Property	Value	Source
CAS Number	374-00-5	[3][4]
Molecular Formula	C4H5F3	[3]
Molecular Weight	110.08 g/mol	[3]
Appearance	Colorless liquid or gas	[1]
Primary Hazards	Extremely Flammable	[4]
Synonyms	3,3,3-Trifluoroisobutene, 2-Trifluoromethylpropene	[1][3][4]

The Hierarchy of Controls: A Systematic Approach to Safety

Effective risk mitigation follows a prioritized framework known as the Hierarchy of Controls. This approach systematically minimizes risk by implementing controls from most to least effective. Personal Protective Equipment (PPE), while essential, is considered the last line of defense.

Caption: The Hierarchy of Controls prioritizes safety measures.

Standard Operating Procedure (SOP) for Handling 2-(Trifluoromethyl)propene

This section details a step-by-step methodology for handling 2-(trifluoromethyl)propene, integrating the principles of the Hierarchy of Controls.

Required Engineering Controls & Personal Protective Equipment (PPE)

• Engineering Controls : All manipulations, including weighing, dispensing, and reaction setup, must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[6][7] The laboratory must be equipped with good general ventilation.[7] An emergency eyewash station and safety shower must be readily accessible.[7][8]

• Personal Protective Equipment (PPE) : The following PPE is mandatory.

  • Eye/Face Protection : Chemical safety goggles are required at all times.[6] A full-face shield should be worn over safety goggles when handling larger quantities (>50 mL) or when there is a splash hazard.[6]

  • Skin Protection : A flame-resistant lab coat must be worn and kept fully buttoned.[6] Double-gloving with chemical-resistant gloves (e.g., nitrile) is required.[6][9] Always consult the glove manufacturer's compatibility chart.

  • Respiratory Protection : An appropriate respirator (e.g., supplied-air or a cartridge respirator with organic vapor cartridges) must be available for emergency use in case of a large spill or ventilation failure.[5][9]

Experimental Workflow Protocol

The following workflow provides a logical sequence for safe handling from preparation to cleanup.

Caption: A systematic workflow for handling the chemical.

Step-by-Step Methodology

• Pre-Use Inspection & Preparation :

  • Verify that the chemical fume hood has been certified within the last year.

  • Ensure the work area is clean and free of clutter. Remove all flammable materials and ignition sources from the vicinity.[5][8]

  • Don all required PPE as specified in Section 3.1.

  • Assemble all necessary apparatus, including reaction vessels and quenching materials.

  • To prevent static discharge, ensure all metal equipment and containers are grounded.[8]

• Handling and Dispensing :

  • Perform all operations within the fume hood.

  • Keep the container of 2-(trifluoromethyl)propene tightly closed whenever not in use.[5][10]

  • If transferring, use non-sparking tools and dispense the chemical slowly to avoid splashing and vapor generation.[5][8]

  • If the compound is in a lecture bottle or gas cylinder, ensure all connections are secure and leak-tested before use. Use a backflow preventative device in the piping.[11]

  • Work with the smallest quantity of the chemical necessary for the experiment.[7]

• Post-Handling & Storage :

  • Upon completion of the work, tightly seal the chemical container.

  • Decontaminate the work area and any equipment used.

  • Store 2-(trifluoromethyl)propene in a cool, dry, well-ventilated area away from heat, sparks, and incompatible materials like strong oxidizing agents.[8][12] The storage area should be accessible only to authorized personnel.[10]

  • Remove PPE in a manner that avoids cross-contamination and wash hands thoroughly.

Emergency Response Procedures

In the event of an emergency, prompt and correct action is critical.

• Inhalation : Immediately move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration (if trained to do so) and seek immediate medical attention.[11][13]

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[10][11] Seek medical attention if irritation persists.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.

• Large Spill : Evacuate the laboratory immediately and activate the fire alarm.[12] Alert institutional safety personnel. Do not attempt to clean up a large spill without specialized training and equipment.

• Fire : In case of a small fire, use a CO2 or dry chemical extinguisher.[8] Do not use water. For a large fire, evacuate the area and call emergency services. Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[8]

Waste Management and Disposal

Proper waste segregation is a legal and safety imperative. As a fluorinated organic compound, 2-(trifluoromethyl)propene is classified as a halogenated organic waste .[12][14]

• Segregation : Halogenated and non-halogenated organic solvent wastes must be collected in separate, designated waste containers.[15][16] Mixing these waste streams is prohibited, as halogenated waste requires specific and more costly disposal methods, typically high-temperature incineration.[14][15]

• Container Labeling :

  • Use only approved hazardous waste containers with secure, threaded caps.[12][15]

  • The container must be clearly labeled with the words "Hazardous Waste" and a full list of its chemical contents, including "2-(Trifluoromethyl)propene".[12][16] Do not use abbreviations.

  • Keep the waste container closed at all times except when actively adding waste.[12][16]

References

• Hazardous Waste Segregation Guide. (n.d.). Bucknell University. Retrieved from [Link]

• 2-(Trifluoromethyl)propene. (2026). PubChem, National Institutes of Health. Retrieved from [Link]

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• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (1988). U.S. Environmental Protection Agency. Retrieved from [Link]

• Organic Solvent Waste Disposal. (n.d.). Safety & Risk Services, The University of British Columbia. Retrieved from [Link]

• Working Safely with PFAS: A Practical Guide to Selecting the Right PPE. (n.d.). RSG Safety. Retrieved from [Link]

• Chemical Properties of 1,1,3,3,3-Pentafluoro-2-(trifluoromethyl)-1-propene. (n.d.). Cheméo. Retrieved from [Link]

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• Scientists studying turnout gear for fluorinated chemicals. (2018). FireRescue1. Retrieved from [Link]

• Safety Data Sheet for 2-Chloro-3,3,3-trifluoropropene. (2021). Airgas. Retrieved from [Link]

• PFAS and PPE: what is the current situation? (2023). Vandeputte. Retrieved from [Link]

• 2-(Trifluoromethyl)propene Hazardous Agents. (n.d.). Haz-Map. Retrieved from [Link]

• Personal Protective Equipment. (2025). U.S. Environmental Protection Agency. Retrieved from [Link]

• Reactions of Fluorinated Alkenes. (n.d.). University of Birmingham. Retrieved from [Link]

• One-Pot Formal Carboradiofluorination of Alkenes. (2023). National Institutes of Health. Retrieved from [Link]

• The Halogenation of Alkenes. (n.d.). Chemguide. Retrieved from [Link]

• Hydrocarbon. (n.d.). Wikipedia. Retrieved from [Link]

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An In-Depth Technical Guide to the Discovery and First Synthesis of 2-(Trifluoromethyl)propene

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Dawn of a Trifluoromethyl Synthon

The introduction of a trifluoromethyl (-CF3) group into organic molecules has become a cornerstone of modern medicinal chemistry and materials science. This electron-withdrawing moiety can profoundly alter a molecule's steric and electronic properties, often enhancing metabolic stability, binding affinity, and lipophilicity. Among the myriad of trifluoromethylated building blocks, 2-(trifluoromethyl)propene stands out as a versatile synthon. This guide delves into the historical context of its discovery and first synthesis, providing a detailed examination of the pioneering work and contrasting it with contemporary synthetic strategies.

The Pioneering Synthesis: A Journey Back to 1944

The first documented synthesis of 2-(trifluoromethyl)propene was reported in 1944 by Albert L. Henne and Henry H. Chanan of The Ohio State University, pioneers in the field of fluorine chemistry. Their work, published in the Journal of the American Chemical Society, laid the groundwork for the preparation of a new class of fluorinated olefins. The synthetic strategy was a two-step process, beginning with the formation of a tertiary alcohol followed by its dehydration.

Step 1: Grignard Reaction with Trifluoroacetone - The Precursor Formation

The initial step involved the reaction of trifluoroacetone with a methyl Grignard reagent, methylmagnesium bromide (CH₃MgBr), to produce the tertiary alcohol, 2-(trifluoromethyl)-2-propanol.

Reaction: CF₃C(O)CH₃ + CH₃MgBr → (CF₃)(CH₃)₂C-OMgBr (CF₃)(CH₃)₂C-OMgBr + H₂O → (CF₃)(CH₃)₂C-OH + Mg(OH)Br

This reaction is a classic example of nucleophilic addition to a carbonyl group. The highly polarized carbon-magnesium bond of the Grignard reagent acts as a potent source of nucleophilic methyl anions (CH₃⁻), which attack the electrophilic carbonyl carbon of trifluoroacetone. The electron-withdrawing trifluoromethyl group enhances the electrophilicity of the carbonyl carbon, facilitating the reaction. The resulting magnesium alkoxide is then protonated during an aqueous workup to yield the desired tertiary alcohol.

Step 2: Dehydration of 2-(Trifluoromethyl)-2-propanol - The Genesis of the Olefin

The final step to achieving 2-(trifluoromethyl)propene was the dehydration of the precursor alcohol. Henne and Chanan employed phosphorus pentoxide (P₂O₅) as a powerful dehydrating agent.

Reaction: (CF₃)(CH₃)₂C-OH --(P₂O₅, heat)--> CH₂=C(CH₃)CF₃ + H₂O

The mechanism of this acid-catalyzed dehydration of a tertiary alcohol proceeds via an E1 pathway.[1][2][3] The hydroxyl group is first protonated (in this case, by the acidic environment generated by P₂O₅), forming a good leaving group (water). The departure of the water molecule generates a relatively stable tertiary carbocation. A base (in this case, likely the phosphate species or another molecule of the alcohol) then abstracts a proton from an adjacent methyl group, leading to the formation of the double bond.

Modern Synthetic Approaches: A Comparative Analysis

While the pioneering work of Henne and Chanan remains a landmark, contemporary synthetic chemistry has evolved to offer more versatile and often milder routes to 2-(trifluoromethyl)propene and its derivatives. Two prominent methods are the Wittig reaction and refined Grignard/dehydration protocols.

The Wittig Reaction: A Direct Olefination Strategy

The Wittig reaction provides a direct method for the synthesis of alkenes from carbonyl compounds and phosphonium ylides.[2] In the context of 2-(trifluoromethyl)propene, this involves the reaction of trifluoroacetone with methylenetriphenylphosphorane (Ph₃P=CH₂).

Reaction: CF₃C(O)CH₃ + Ph₃P=CH₂ → CH₂=C(CH₃)CF₃ + Ph₃P=O

The ylide is typically generated in situ by treating a methyltriphenylphosphonium salt with a strong base. The nucleophilic carbon of the ylide attacks the carbonyl carbon of trifluoroacetone to form a betaine intermediate, which then collapses to an oxaphosphetane. The driving force for the reaction is the formation of the highly stable phosphorus-oxygen double bond in triphenylphosphine oxide, which leads to the elimination of this byproduct and the formation of the desired alkene.

Refined Grignard/Dehydration Sequence

The classical two-step approach pioneered by Henne and Chanan is still a viable and widely used method. However, modern protocols often employ milder and more selective reagents. For instance, the Grignard reaction to form 2-(trifluoromethyl)-2-propanol can be carried out with high efficiency.[4] Subsequent dehydration can be achieved using a variety of acidic catalysts under controlled conditions to minimize side reactions.[1]

Quantitative Comparison of Synthetic Routes

Method	Starting Materials	Key Reagents	Typical Yields	Advantages	Disadvantages
Henne & Chanan (1944)	Trifluoroacetone, Methyl Halide, Magnesium	P₂O₅	Moderate (not explicitly stated in all early reports)	Historically significant, straightforward concept	Harsh dehydrating conditions, potential for side reactions
Wittig Reaction	Trifluoroacetone, Methyltriphenylphosphonium Halide	Strong Base (e.g., n-BuLi)	Good to Excellent	Direct olefination, avoids harsh dehydration	Requires stoichiometric phosphonium salt and strong base, generates triphenylphosphine oxide byproduct
Modern Grignard/Dehydration	Trifluoroacetone, Methyl Grignard Reagent	Mild Acid Catalyst (e.g., H₂SO₄, TsOH)	Good to Excellent	Readily available starting materials, scalable	Two-step process, potential for carbocation rearrangements in some cases

Experimental Protocols: A Step-by-Step Guide

Historical Synthesis: Henne & Chanan (1944) - A Recreation

Step 1: Synthesis of 2-(Trifluoromethyl)-2-propanol

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, mechanical stirrer, and a reflux condenser, place magnesium turnings.

• Initiate the Grignard reaction by adding a small amount of methyl bromide in anhydrous diethyl ether.

• Once the reaction has started, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, cool the reaction mixture in an ice bath.

• Add a solution of trifluoroacetone in anhydrous diethyl ether dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the mixture to stir at room temperature for one hour.

• Quench the reaction by slowly pouring the mixture over a stirred solution of saturated aqueous ammonium chloride.

• Separate the ethereal layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude alcohol by distillation.

Step 2: Dehydration to 2-(Trifluoromethyl)propene

• In a distillation apparatus, place the purified 2-(trifluoromethyl)-2-propanol.

• Add phosphorus pentoxide in portions with gentle swirling.

• Heat the mixture gently to initiate the dehydration.

• Collect the volatile 2-(trifluoromethyl)propene by distillation.

Modern Approach: Wittig Olefination

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF).

• Cool the suspension in an ice bath and add a solution of a strong base, such as n-butyllithium in hexanes, dropwise. A color change (typically to orange or yellow) indicates the formation of the ylide.

• Stir the ylide solution at 0°C for 30 minutes.

• Add a solution of trifluoroacetone in anhydrous THF dropwise to the ylide solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction by thin-layer chromatography (TLC).

• Quench the reaction by the addition of saturated aqueous ammonium chloride.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to separate it from the triphenylphosphine oxide byproduct.

Visualizing the Synthetic Pathways

Historical Synthesis: Grignard Reaction and Dehydration

Caption: The historical synthesis of 2-(trifluoromethyl)propene.

Modern Synthesis: Wittig Olefination

Caption: The modern Wittig synthesis of 2-(trifluoromethyl)propene.

Characterization Data

Property	Value
Molecular Formula	C₄H₅F₃
Molecular Weight	110.08 g/mol [5]
Boiling Point	21 °C
¹H NMR	Signals corresponding to the vinyl protons and the methyl protons.
¹³C NMR	Resonances for the sp² carbons of the double bond, the methyl carbon, and the trifluoromethyl carbon (quartet due to C-F coupling).[6]
¹⁹F NMR	A singlet for the three equivalent fluorine atoms of the -CF₃ group.[7][8]

Conclusion: From Foundational Discovery to Modern Utility

The discovery and first synthesis of 2-(trifluoromethyl)propene by Henne and Chanan in 1944 was a pivotal moment in organofluorine chemistry. Their two-step Grignard-dehydration sequence, while robust, has been complemented by modern methods like the Wittig reaction, which offer alternative strategies with different advantages and considerations. Understanding the historical context and the evolution of synthetic methodologies provides researchers with a deeper appreciation for this valuable building block and a broader toolkit for its application in the development of novel pharmaceuticals and advanced materials.

References

• JoVE. (2025, May 22). Acid-Catalyzed Dehydration of Alcohols to Alkenes. Retrieved from [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 136214, 2-(Trifluoromethyl)propene. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 16). 6: The Wittig Reaction (Experiment). Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 14.4: Dehydration Reactions of Alcohols. Retrieved from [Link]

• AZoM. (2019, October 22). 1H, 19F, and 13C Analysis in Under Two Minutes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN113735684A - Method for preparing 1,1, 1-trifluoro-2-methyl-2-propanol.

• National Center for Biotechnology Information. (2022, March 30). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Retrieved from [Link]

• Gerig, J. T. (n.d.). Fluorine NMR. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Synthesis of β-Trifluoromethylamines via Nucleophilic Addition to 2-(Trifluoromethyl)propene

Application Note Summary

This document provides a comprehensive technical guide for the synthesis of β-trifluoromethylamines through the nucleophilic addition of primary and secondary amines to 2-(trifluoromethyl)propene. β-Trifluoromethylamines are of significant interest in pharmaceutical and agrochemical research due to the unique physicochemical properties conferred by the trifluoromethyl (CF₃) group, such as enhanced metabolic stability, increased lipophilicity, and altered basicity.[1] This guide delves into the underlying reaction mechanism, offers detailed and validated experimental protocols, discusses the scope of amine substrates, and provides essential data for product characterization. It is intended for researchers, chemists, and drug development professionals seeking to incorporate this valuable structural motif into their molecular designs.

Principle and Mechanism: The Aza-Michael Addition

The reaction proceeds via an aza-Michael addition (or conjugate addition), a fundamental carbon-nitrogen bond-forming reaction. The potent electron-withdrawing nature of the trifluoromethyl group polarizes the carbon-carbon double bond in 2-(trifluoromethyl)propene, rendering the terminal methylene carbon (C1) electrophilic and highly susceptible to nucleophilic attack.

Causality of the Mechanism:

• Activation: The CF₃ group exerts a powerful negative inductive effect (-I), which depletes electron density from the alkene system. This makes the alkene "electron-deficient."[2]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine acts as the nucleophile, attacking the electrophilic C1 carbon of the propene backbone.[3] This is the rate-determining step.

• Intermediate Formation: This attack forms a transient zwitterionic intermediate, with a negative charge on the C2 carbon (stabilized by the adjacent CF₃ group) and a positive charge on the nitrogen atom.

• Proton Transfer: A rapid proton transfer, typically from the protonated amine itself or another proton source in the medium, neutralizes the carbanion, yielding the final β-trifluoromethylamine product.

This mechanism dictates high regioselectivity, with the amine exclusively adding to the terminal carbon, placing the nitrogen atom at the β-position relative to the trifluoromethyl group.

Caption: Figure 1: Mechanism of Aza-Michael Addition

Experimental Design and Protocols

The nucleophilic addition of amines to electron-deficient alkenes can often proceed under mild, catalyst-free conditions, particularly with unhindered and nucleophilic amines.[4][5] However, the reaction can be accelerated with base or acid catalysis depending on the amine's reactivity. For many applications, a simple neat reaction or reaction in a polar aprotic solvent is sufficient.

Scope of Amine Substrates

The choice of amine is critical and influences reaction conditions and outcomes.

Amine Type	Reactivity & Considerations	Recommended Conditions
Primary Aliphatic	Highly nucleophilic, react readily. A key consideration is the potential for dialkylation. Using an excess of the amine can mitigate this.	Neat or in aprotic solvent (e.g., MeCN, THF) at RT to 50°C. Monitor by TLC/GC-MS.
Secondary Aliphatic	Generally very reactive and provide clean, high yields of the desired tertiary amines. Cyclic amines (e.g., pyrrolidine, morpholine) are excellent substrates.	Neat or in aprotic solvent at RT. Reactions are often exothermic and complete within hours.
Aromatic Amines	Less nucleophilic than aliphatic amines due to delocalization of the nitrogen lone pair into the aromatic ring. May require heating or catalysis.[6][7]	Higher temperatures (60-100°C) or the use of a Lewis acid or base catalyst may be necessary.
Sterically Hindered	Amines with significant steric bulk around the nitrogen (e.g., diisopropylamine) will react much slower and may require forcing conditions.	Extended reaction times and elevated temperatures.

Protocol 1: General Procedure for Addition of a Secondary Amine

This protocol describes a representative, catalyst-free synthesis using morpholine as the nucleophile.

Materials:

• 2-(Trifluoromethyl)propene

• Morpholine (or other secondary amine)

• Acetonitrile (MeCN), anhydrous

• Round-bottom flask with stir bar

• Condenser (if heating)

• Standard glassware for work-up (separatory funnel, flasks)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the secondary amine (1.0 eq., e.g., 10 mmol, 0.87 g for morpholine).

• Solvent Addition: Add anhydrous acetonitrile (20 mL) to dissolve the amine.

• Substrate Addition: Carefully add 2-(trifluoromethyl)propene (1.1 eq., 11 mmol, 1.21 g) to the stirred solution at room temperature. Note: The reaction can be exothermic; for larger scales, consider cooling with an ice bath during addition.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting amine is consumed (typically 2-12 hours). If the reaction is sluggish, it can be gently heated to 40-50°C.

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

  • Dissolve the residue in ethyl acetate (30 mL) and wash with saturated sodium bicarbonate solution (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure β-trifluoromethylamine product.

Protocol 2: Procedure for Addition of a Primary Amine

This protocol is adapted for primary amines, using an excess of the amine to minimize dialkylation.

Procedure:

• Reaction Setup: In a sealed tube or pressure vessel, add 2-(trifluoromethyl)propene (1.0 eq., 10 mmol, 1.10 g).

• Amine Addition: Add a significant excess of the primary amine (3.0 to 5.0 eq., e.g., 30-50 mmol of benzylamine). Expertise Note: Using the amine as the limiting reagent will strongly favor the formation of the undesired dialkylated product. No solvent is necessary if the amine is a liquid.

• Reaction: Seal the vessel and stir the mixture at room temperature or heat to 50-60°C. Monitor the reaction by GC-MS.

• Work-up and Purification:

  • After completion, allow the vessel to cool to room temperature.

  • Remove the excess amine under high vacuum.

  • Dissolve the residue in a suitable solvent (e.g., dichloromethane) and purify by flash chromatography to separate the mono-alkylated product from any residual starting materials and dialkylated by-product.

Characterization of β-Trifluoromethylamine Products

Validation of the product structure is critical. The following techniques are standard for confirming the successful synthesis.

• ¹⁹F NMR: This is the most definitive technique. The product should exhibit a characteristic signal for the CF₃ group, typically a triplet (due to coupling with the adjacent CH₂ protons) around -65 to -75 ppm (relative to CFCl₃).

• ¹H NMR: Look for the disappearance of the alkene protons from the starting material. New signals corresponding to the A₂B₂ or A₂X₂ system of the -CH₂-CH(CF₃)- protons will appear. The protons alpha to the nitrogen will be deshielded.

• ¹³C NMR: The CF₃ carbon will appear as a quartet (due to C-F coupling) around 125-130 ppm. The carbons of the ethyl backbone will also be identifiable.

• Mass Spectrometry (MS): The molecular ion peak (M⁺) or protonated molecular ion ([M+H]⁺ in ESI-MS) should correspond to the calculated mass of the product.

• Infrared (IR) Spectroscopy: The C=C stretch of the alkene (around 1650 cm⁻¹) will be absent in the product. The presence of strong C-F stretching bands (around 1100-1300 cm⁻¹) is expected.

Visualization of Experimental Workflow

The following diagram outlines the logical flow from reaction setup to final product characterization, ensuring a self-validating experimental process.

Caption: Figure 2: Experimental Workflow

Applications in Drug Discovery

The incorporation of a trifluoromethyl group is a widely used strategy in modern medicinal chemistry to optimize drug candidates.[8][9] The resulting β-trifluoromethylamines from this synthesis are valuable building blocks for several reasons:

• Metabolic Stability: The C-F bond is exceptionally strong, making the CF₃ group highly resistant to oxidative metabolism by cytochrome P450 enzymes. This can increase the half-life of a drug.[1]

• Lipophilicity: The CF₃ group significantly increases lipophilicity (fat-solubility), which can enhance a molecule's ability to cross cell membranes and the blood-brain barrier.[10][11]

• pKa Modulation: The electron-withdrawing nature of the CF₃ group lowers the basicity (pKa) of the nearby amine. This can be crucial for optimizing drug-receptor interactions or improving oral bioavailability by preventing full protonation in the stomach.

• Conformational Effects: The steric bulk of the CF₃ group can lock a molecule into a specific conformation that is favorable for binding to a biological target.

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protocol for the reaction of thiols with 2-(trifluoromethyl)propene

An Application Guide for the Synthesis of 2-(Trifluoromethyl)propyl Thioethers via Hydrothiolation of 2-(Trifluoromethyl)propene

Introduction and Theoretical Framework

The incorporation of trifluoromethyl (CF₃) groups into organic molecules is a cornerstone of modern medicinal chemistry and materials science. The unique electronic properties of the CF₃ group can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. Consequently, developing efficient and robust methods for creating C-CF₃ bonds is of paramount importance. The synthesis of trifluoromethylated thioethers is particularly valuable, as the sulfur atom provides a versatile handle for further functionalization.[1][2]

This document provides a detailed guide to the hydrothiolation of 2-(trifluoromethyl)propene, a direct and atom-economical approach to valuable 2-(trifluoromethyl)propyl thioethers. This reaction, a specific instance of the broader class of thiol-ene reactions, involves the addition of a thiol S-H bond across the double bond of the alkene.[3]

The electronic nature of 2-(trifluoromethyl)propene, with its strongly electron-withdrawing CF₃ group, renders the alkene electron-deficient. This property dictates the regioselectivity of the addition, which overwhelmingly proceeds in an anti-Markovnikov fashion to place the sulfur atom at the terminal carbon (C1) and the hydrogen atom at the trifluoromethyl-bearing carbon (C2). This outcome is consistent across the primary mechanistic pathways.

Mechanistic Pathways

The hydrothiolation of 2-(trifluoromethyl)propene can be achieved through two principal mechanisms: a free-radical addition and a base-catalyzed Michael addition. The choice of pathway depends on the desired reaction conditions, substrate compatibility, and available equipment.

• Free-Radical Addition: This pathway is initiated by heat or UV light, often in the presence of a radical initiator (e.g., AIBN). The initiator generates a thiyl radical (RS•), which then adds to the terminal carbon of the alkene.[4] This addition is regioselective due to the formation of the more stable carbon-centered radical adjacent to the CF₃ group. A subsequent chain-transfer step with another thiol molecule yields the final product and regenerates the thiyl radical, propagating the chain reaction.[3]

Caption: Free-Radical Hydrothiolation Mechanism.

• Base-Catalyzed Michael Addition: In the presence of a suitable base (e.g., an organic amine like DBN or a metal alkoxide), the thiol is deprotonated to form a highly nucleophilic thiolate anion (RS⁻).[4][5] This thiolate then attacks the electron-deficient alkene at the terminal carbon in a conjugate addition fashion. The resulting carbanion intermediate, stabilized by the adjacent CF₃ group, is subsequently protonated by a proton source (often the conjugate acid of the base or another thiol molecule) to afford the final anti-Markovnikov product.[6]

Caption: Base-Catalyzed Michael Addition Mechanism.

Application Notes: Protocol Selection and Key Considerations

The choice between radical, base-catalyzed, or more advanced photocatalytic methods depends on several factors:

• Functional Group Tolerance: Radical reactions can sometimes be sensitive to easily abstractable hydrogens (e.g., allylic or benzylic C-H bonds), which can interfere with the chain process.[7] Base-catalyzed methods may be incompatible with base-sensitive functional groups (e.g., esters, epoxides). Modern photocatalytic methods often offer the highest functional group tolerance under very mild conditions.[8][9]

• Equipment: Photochemical and photocatalytic methods require a specific light source (e.g., UV lamp, blue LED photoreactor). Thermal radical initiation and base-catalyzed methods only require standard laboratory glassware and heating capabilities.

• Reagents: Thiols are notorious for their strong, unpleasant odors and should always be handled in a well-ventilated chemical fume hood.[10][11] 2-(Trifluoromethyl)propene is a gas or a low-boiling point liquid and must be handled with care in a closed or well-ventilated system.[12]

Experimental Protocols

The following protocols are provided as detailed starting points for the synthesis of 2-(trifluoromethyl)propyl thioethers. Researchers should perform reactions on a small scale initially to optimize conditions for their specific thiol substrate.

Caption: General Experimental Workflow.

Protocol A: Radical-Initiated Hydrothiolation (AIBN-Initiated)

This protocol utilizes a common thermal radical initiator and is suitable for a wide range of simple alkyl and aryl thiols.

Materials:

• Thiol (1.0 equiv)

• 2-(Trifluoromethyl)propene (1.2 equiv)

• Azobisisobutyronitrile (AIBN, 0.05 - 0.1 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

• Round-bottom flask with reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the thiol (1.0 equiv) and the chosen solvent (to achieve a concentration of ~0.5 M).

• Add the radical initiator, AIBN (0.05 equiv).

• Cool the solution to 0 °C and carefully condense or add the 2-(trifluoromethyl)propene (1.2 equiv).

• Seal the flask and allow it to warm to room temperature, then heat the reaction mixture to 80-90 °C.

• Monitor the reaction progress by TLC or GC-MS. If the reaction stalls, an additional portion of AIBN (0.05 equiv) may be added.

• Upon completion, cool the reaction to room temperature.

• Concentrate the mixture in vacuo to remove the solvent.

• Purify the crude residue by flash column chromatography (typically using a hexane/ethyl acetate gradient) to yield the desired thioether.

Protocol B: Base-Catalyzed Hydrothiolation (DBN-Catalyzed)

This method is effective and proceeds under mild conditions, often at room temperature. It is adapted from protocols for similar activated alkenes.[6]

Materials:

• Thiol (1.0 equiv)

• 2-(Trifluoromethyl)propene (1.1 equiv)

• 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN, 0.1 equiv)

• Anhydrous solvent (e.g., Acetonitrile or THF)

• Schlenk flask or sealed vial

Procedure:

• In a dry Schlenk flask under an inert atmosphere, dissolve the thiol (1.0 equiv) in the anhydrous solvent (~0.5 M).

• Add the catalyst, DBN (0.1 equiv), to the solution and stir for 5 minutes.

• Cool the mixture to 0 °C and add 2-(trifluoromethyl)propene (1.1 equiv).

• Seal the vessel and allow the reaction to stir at room temperature.

• Monitor the reaction progress by TLC or GC-MS until the starting thiol is consumed (typically 2-12 hours).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product via flash column chromatography.

Protocol C: Photocatalytic Hydrothiolation

This modern approach uses visible light to generate the thiyl radical under exceptionally mild conditions, offering excellent functional group compatibility. The protocol is adapted from state-of-the-art methods for the hydrothiolation of related fluoroalkenes.[8][9]

Materials:

• Thiol (1.5 equiv)

• 2-(Trifluoromethyl)propene (1.0 equiv)

• Photocatalyst (e.g., {Ir[dF(CF₃)ppy]₂(dtbpy)}PF₆, 0.25 mol%)

• Co-catalyst/additive (e.g., 4-acetyl-aniline, 0.1 equiv)

• Anhydrous, degassed Acetonitrile (MeCN)

• Borosilicate glass vial with a PTFE-lined cap

• Visible light source (e.g., Blue LED lamp, 450 nm)

Procedure:

• To an oven-dried vial, add the 2-(trifluoromethyl)propene (1.0 equiv), the photocatalyst (0.0025 equiv), and the aniline co-catalyst (0.1 equiv).

• Seal the vial with the PTFE-lined septa cap. Evacuate and backfill with an inert atmosphere (e.g., N₂) three times.

• Add the degassed MeCN (to achieve ~0.5 M concentration) followed by the thiol (1.5 equiv) via syringe.

• Stir the reaction mixture and irradiate with a blue LED lamp (ensure cooling with a fan to maintain room temperature).

• Monitor the reaction by GC-MS. The reaction is often complete within 1-24 hours.

• Once complete, remove the light source and concentrate the reaction mixture directly.

• Purify the residue by flash column chromatography to isolate the product.

Data Presentation and Characterization

The choice of protocol will influence reaction times and yields. The following table provides a summary of expected outcomes based on literature for analogous transformations.

Parameter	Protocol A (Radical)	Protocol B (Base-Catalyzed)	Protocol C (Photocatalytic)
Catalyst/Initiator	AIBN (thermal)	DBN (base)	Iridium Complex (photo)
Temperature	80-90 °C	Room Temperature	Room Temperature
Typical Time	4-24 h	2-12 h	1-24 h
Typical Yield	60-85%	70-95%[6]	75-98%[8]
Key Advantage	Inexpensive initiator	Mild, fast, no special equipment	Broadest functional group tolerance

Product Characterization: The resulting 2-(trifluoromethyl)propyl thioether can be unambiguously identified using standard spectroscopic techniques:

• ¹H NMR: Expect characteristic signals for the new C-H proton adjacent to the CF₃ group, which will appear as a multiplet due to coupling with both the CF₃ group and the adjacent CH₂ group.

• ¹⁹F NMR: A doublet corresponding to the CF₃ group will be observed, coupled to the adjacent C-H proton.

• ¹³C NMR: The signal for the carbon attached to the CF₃ group will appear as a quartet due to C-F coupling.

• Mass Spectrometry (MS): The molecular ion peak (M⁺) should be observable, along with characteristic fragmentation patterns.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst/initiator. 2. Insufficiently degassed solvent (O₂ inhibits radical reactions). 3. Reaction temperature too low (Protocol A).	1. Use fresh AIBN; ensure base is not hydrated; check photocatalyst activity. 2. Degas solvent thoroughly with N₂/Ar sparging or freeze-pump-thaw cycles. 3. Increase temperature for Protocol A to ensure AIBN decomposition.
Formation of Disulfide (RSSR)	1. Oxidative conditions. 2. Thiolate is sensitive to air.	1. Maintain a strict inert atmosphere throughout the setup and reaction. Use freshly distilled/degassed solvents.
Low Yield	1. Incomplete reaction. 2. Product loss during work-up or purification. 3. Reversibility of the thiol addition.[13]	1. Increase reaction time or add more initiator/catalyst. 2. Ensure proper pH during extraction; use appropriate silica gel loading for chromatography. 3. Use a slight excess of the alkene to drive the reaction to completion.

Safety Precautions

• 2-(Trifluoromethyl)propene: This is a volatile and flammable compound. Handle only in a well-ventilated chemical fume hood. Keep away from heat, sparks, and open flames.[12]

• Thiols: Thiols possess a powerful and unpleasant stench and are toxic. Always handle them in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[10][11] Any glassware or equipment that comes into contact with thiols should be decontaminated by rinsing with a bleach solution.

• General Procedures: All reactions should be conducted under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the thiol and to ensure the safety of handling flammable reagents. Standard laboratory safety practices should be followed at all times.

References

• Liu, W., He, Y., Liu, Z.-Y., Li, Y., Li, Y., Wu, B.-B., Jin, R.-X., & Wang, X.-S. (2023). Synthesis of trifluoromethylated thioethers via Ni-catalyzed reductive C–S coupling. Organic Chemistry Frontiers. [Link]

• Zhang, C., Pi, C., Wu, Y., Cui, X., & Wu, Y. (2021). Transition-Metal-Free Synthesis of Aryl Trifluoromethyl Thioethers through Indirect Trifluoromethylthiolation of Sodium Arylsulfinate with TMSCF₃. Organic Letters. [Link]

• O'Connor, C. J., El-Fardy, A. M., & El-Khouly, M. E. (2022). Recent advances in the synthesis of trifluoromethyl ethers through the direct O-trifluoromethylation of alcohols. Chemical Review and Letters. [Link]

• Liu, W., He, Y., Liu, Z.-Y., Li, Y., Li, Y., Wu, B.-B., Jin, R.-X., & Wang, X.-S. (2023). Synthesis of trifluoromethylated thioethers via Ni-catalyzed reductive C–S coupling. Organic Chemistry Frontiers, 10(12), 3027-3032. [Link]

• Wang, F., Yue, H., & Chen, J. (2018). Synthesis of Vinyl Trifluoromethyl Thioethers via Copper-Mediated Trifluoromethylthiolation of Vinyl Bromides. The Journal of Organic Chemistry. [Link]

• Cole, M. E., Wang, H., El-Khouly, M. E., El-Fardy, A. M., Zaki, M. S., Mohamed, S. K., & Alexanian, E. J. (2022). A General Co-Catalytic Hydrothiolation of gem-Difluoroalkenes. The Journal of Organic Chemistry, 87(24), 16676–16690. [Link]

• Wang, R., & Zhu, C. (2023). Iron-Catalyzed Radical Hydrothiolation of gem-Difluoroalkenes. Organic Letters. [Link]

• Cole, M. E., Wang, H., El-Khouly, M. E., et al. (2022). General Co-catalytic Hydrothiolation of gem-Difluoroalkenes. Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). Reaction of 2‐bromo‐3,3,3‐trifluoroprop‐1‐ene 6 with thiophenol 2 j... [Image]. Retrieved from [Link]

• Wikipedia. (n.d.). Thiol-ene reaction. Retrieved from [Link]

• Haz-Map. (n.d.). 2-(Trifluoromethyl)propene. Retrieved from [Link]

• Dénès, F., & Renaud, P. (2016). Repairing the Thiol-Ene Coupling Reaction. Angewandte Chemie International Edition. [Link]

• Ashenhurst, J. (n.d.). Reactions of Thiols. Chemistry Steps. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, October 15). Reactions of thiols [Video]. YouTube. Retrieved from [Link]

• Taylor & Francis. (n.d.). Thiol-ene reaction – Knowledge and References. Retrieved from [Link]

• Defense Technical Information Center. (1990). Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. Retrieved from [Link]

• Post, J. A., & Warkentin, J. F. (2013). Synthetic Applications of Intramolecular Thiol-Ene “Click” Reactions. Molecules. [Link]

Sources

• 1. Synthesis of trifluoromethylated thioethers via Ni-catalyzed reductive C–S coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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Application Notes & Protocols: Strategic Use of 2-(Trifluoromethyl)propene in [3+2] Cycloaddition Reactions for the Synthesis of Fluorinated Heterocycles

Introduction: The Strategic Value of Fluorine in Modern Chemistry

The incorporation of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. The trifluoromethyl (CF₃) group, in particular, is a highly sought-after moiety in pharmaceutical and agrochemical development. Its strong electron-withdrawing nature, high lipophilicity, and metabolic stability can enhance a drug candidate's binding affinity, membrane permeability, and in vivo half-life.

[3+2] cycloaddition reactions represent one of the most powerful and atom-economical methods for constructing five-membered heterocyclic rings, which are core scaffolds in numerous bioactive compounds. The reaction involves the combination of a 1,3-dipole with a dipolarophile (an alkene or alkyne). 2-(Trifluoromethyl)propene, also known as 3,3,3-trifluoroisopropene, has emerged as a uniquely valuable dipolarophile. Its geminal vinyl protons and the potent electron-withdrawing CF₃ group activate the double bond for cycloaddition while providing a handle for introducing the crucial trifluoromethyl group into the heterocyclic product.

This document serves as a technical guide for leveraging 2-(trifluoromethyl)propene in [3+2] cycloaddition strategies.

Mechanistic Insights: How the CF₃ Group Directs Cycloaddition

The reactivity and regioselectivity of the [3+2] cycloaddition of 2-(trifluoromethyl)propene are dominated by the electronic effects of the CF₃ group. As a powerful σ- and π-electron-withdrawing group, it polarizes the C=C double bond, rendering the terminal CH₂ carbon atom electrophilic and the internal C(CF₃) carbon atom nucleophilic.

This polarization dictates the regiochemical outcome of the cycloaddition with various 1,3-dipoles. The reaction generally proceeds via a concerted, asynchronous transition state. The interaction between the highest occupied molecular orbital (HOMO) of the 1,3-dipole and the lowest unoccupied molecular orbital (LUMO) of the dipolarophile (2-(trifluoromethyl)propene) is typically the dominant frontier molecular orbital interaction. The low energy of the LUMO of 2-(trifluoromethyl)propene, a direct consequence of the CF₃ group, accelerates the reaction.

Case Study: Reaction with Nitrones

The reaction between a nitrone (a 1,3-dipole) and 2-(trifluoromethyl)propene typically yields a 5-(trifluoromethyl)-5-methylisoxazolidine.[1][2][3] This outcome is a classic example of FMO (Frontier Molecular Orbital) theory in action. The dominant interaction is between the high-energy HOMO of the nitrone and the low-energy LUMO of the trifluoromethylated alkene.[4] The CF₃ group lowers the LUMO energy and enlarges the LUMO coefficient on the terminal CH₂ carbon. This leads to the formation of the C-O bond at the internal carbon and the C-C bond at the terminal carbon, controlling the regioselectivity.

Unlike other electron-withdrawing groups, the trifluoromethyl group often accelerates the cycloaddition without altering the regioselectivity that would be predicted for a less-activated alkene.[5]

Caption: General workflow for [3+2] cycloaddition of a nitrone.

Detailed Application Notes & Protocols

The following protocols are designed to be robust and reproducible. However, as with any chemical synthesis, optimization may be required for specific substrates.

General Considerations

• Safety: 2-(Trifluoromethyl)propene is a volatile, flammable gas. All manipulations should be conducted in a well-ventilated fume hood. It is typically handled as a condensed liquid at low temperatures or in a pressure-rated vessel. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Reagents & Solvents: Use anhydrous solvents unless otherwise specified. Reagents should be of high purity to avoid side reactions.

• Reaction Monitoring: Progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Synthesis of 2-phenyl-5-(trifluoromethyl)-5-methylisoxazolidine

This protocol details the reaction of N-phenyl-α-methylnitrone with 2-(trifluoromethyl)propene.

Materials:

• N-phenyl-α-methylnitrone (1.0 mmol, 135.2 mg)

• 2-(Trifluoromethyl)propene (1.5 mmol, ~168 mg, condensed at -78 °C)

• Toluene, anhydrous (5 mL)

• Round-bottom flask or pressure tube equipped with a magnetic stir bar

• Dry ice/acetone bath (-78 °C)

Step-by-Step Procedure:

• Reactor Setup: Place N-phenyl-α-methylnitrone (1.0 mmol) and a magnetic stir bar into a flame-dried pressure tube equipped with a septum.

• Inert Atmosphere: Evacuate and backfill the tube with dry nitrogen or argon gas three times.

• Solvent Addition: Add anhydrous toluene (5 mL) via syringe. Stir the mixture at room temperature until the nitrone is fully dissolved.

• Reagent Condensation: Cool the pressure tube to -78 °C using a dry ice/acetone bath. Connect a cylinder of 2-(trifluoromethyl)propene to the tube via a needle and a cold finger condenser, or bubble the gas directly into the cooled solution until the target mass (1.5 mmol) has been added.

• Sealing and Reaction: Quickly seal the pressure tube. Allow the mixture to slowly warm to room temperature, then heat to 80 °C in an oil bath behind a blast shield.

• Reaction Monitoring: Stir the reaction for 12-24 hours. Monitor the consumption of the nitrone by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent).

• Work-up: After the reaction is complete (as judged by TLC), cool the tube to room temperature. Carefully vent the tube in the fume hood. Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (eluting with a gradient of hexanes/ethyl acetate) to afford the desired 2-phenyl-5-(trifluoromethyl)-5-methylisoxazolidine.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and HRMS.

Expected Outcome: The reaction typically proceeds with high regioselectivity to yield the 5-substituted isoxazolidine in good to excellent yields (70-90%).

Table 1: Representative Reaction Conditions and Yields

1,3-Dipole	Solvent	Temp (°C)	Time (h)	Yield (%)
N-phenyl-α-methylnitrone	Toluene	80	18	85
C-phenyl-N-methylnitrone	THF	65	24	78
N-benzyl-α-phenylnitrone	Dichloromethane	40	36	72

Synthetic Utility of Trifluoromethylated Heterocycles

The isoxazolidine and pyrazoline products derived from these reactions are valuable intermediates for further synthetic transformations.

• Access to Amino Alcohols: The N-O bond of the isoxazolidine ring can be reductively cleaved (e.g., with H₂/Raney Ni or Zn/acetic acid) to yield γ-amino alcohols containing a trifluoromethylated quaternary center. These are chiral building blocks of significant interest in drug design.

• Bioisosteric Replacement: The CF₃-substituted heterocycle can act as a bioisostere for other chemical groups, improving the metabolic stability and pharmacokinetic profile of a parent molecule.

• Scaffolds for Discovery: These novel fluorinated heterocycles serve as excellent starting points for the synthesis of compound libraries for high-throughput screening in drug and agrochemical discovery programs.

Caption: Synthetic pathways from [3+2] cycloaddition products.

Safety and Handling of 2-(Trifluoromethyl)propene

Hazard Profile:

• Physical: Flammable gas. Forms explosive mixtures with air. Shipped as a liquefied gas under pressure.

• Health: May cause frostbite on contact with the liquid. Inhalation of high concentrations may cause dizziness, headache, and asphyxiation.

Handling Precautions:

• Always work in a well-ventilated chemical fume hood.

• Use pressure-rated equipment (e.g., Swagelok fittings, stainless steel tubing) for transfers from cylinders.

• Ground all equipment to prevent static discharge.

• Keep away from ignition sources (open flames, sparks, hot surfaces).

• For small-scale lab reactions, the gas can be condensed into a reaction vessel at low temperature (-78 °C) from a lecture bottle. Ensure the condensation setup is not a closed system to prevent pressure buildup.

• In case of a leak, evacuate the area immediately.

References

• Molander, G.A., & Cavalcanti, L.N. (2013). Synthesis of Trifluoromethylated Isoxazolidines: 1,3-Dipolar Cycloaddition of Nitrosoarenes, (Trifluoromethyl)diazomethane, and Alkenes. Organic Letters, 15(12), 3166–3169. [Link]

• Wikipedia. (n.d.). Nitrone-olefin (3+2) cycloaddition. Retrieved from [Link]

• Domingo, L. R., & Ríos-Gutiérrez, M. (2019). Understanding the role of the trifluoromethyl group in reactivity and regioselectivity in [3+2] cycloaddition reactions of enol acetates with nitrones. A DFT study. ResearchGate. [Link]

• Barberis, C. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. Organic Letters, 24(13), 2466–2471. [Link]

• Li, P., et al. (2020). Synthesis of Trifluoromethyl Substituted Cyclopentanes through Boron Radical-Catalyzed Cycloaddition Reaction of Trifluoromethyl Alkenes. ResearchGate. [Link]

Sources

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• 2. mdpi.com [mdpi.com]
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• 5. researchgate.net [researchgate.net]

Application Notes: Synthesis of Pharmaceutical Intermediates Using 2-(Trifluoromethyl)propene

Audience: Researchers, scientists, and drug development professionals.

Abstract: The strategic incorporation of the trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry, often imparting enhanced metabolic stability, lipophilicity, and binding affinity to bioactive molecules. 2-(Trifluoromethyl)propene serves as a highly valuable C4 building block for introducing a trifluoromethyl-substituted quaternary center. Its reactivity is dominated by the powerful electron-withdrawing nature of the CF₃ group, which renders the alkene moiety highly electrophilic and an excellent participant in a range of bond-forming reactions. This guide provides an in-depth exploration of two powerful synthetic methodologies—Organocatalytic Michael Additions and [3+2] Dipolar Cycloadditions—for leveraging 2-(trifluoromethyl)propene in the synthesis of complex pharmaceutical intermediates.

Part 1: Asymmetric Michael Addition for the Construction of Chiral Trifluoromethylated Scaffolds

The conjugate addition of nucleophiles to the electron-deficient double bond of 2-(trifluoromethyl)propene is a premier strategy for forming carbon-carbon or carbon-heteroatom bonds. The use of asymmetric organocatalysis elevates this transformation, allowing for the precise control of stereochemistry and the generation of enantioenriched products bearing a trifluoromethylated stereocenter.

Principle and Mechanistic Rationale

The reaction hinges on the activation of the alkene in 2-(trifluoromethyl)propene by the CF₃ group, making it a potent Michael acceptor. For asymmetric synthesis, bifunctional organocatalysts, such as cinchona alkaloid-derived thioureas, are exemplary. These catalysts operate through a dual-activation mechanism:

• Nucleophile Activation: The basic moiety of the catalyst (e.g., the quinuclidine nitrogen) deprotonates the Michael donor (e.g., a malonate or nitroalkane), increasing its nucleophilicity.

• Electrophile Activation & Stereodirection: The thiourea moiety of the catalyst forms hydrogen bonds with the electronegative atoms of the Michael acceptor (in this case, inferred interaction with the approaching system). This non-covalent binding organizes the transition state, effectively shielding one face of the electrophile and directing the nucleophilic attack to the opposite face, thus inducing stereoselectivity.[1]

The result is the formation of a new stereocenter with high enantiomeric excess (ee). The steric hindrance and electronic properties of 2-(trifluoromethyl)propene make it an ideal substrate for such controlled additions.[2]

Experimental Workflow and Protocol

The following diagram and protocol outline a general procedure for the organocatalytic asymmetric Michael addition to 2-(trifluoromethyl)propene.

Caption: General workflow for organocatalytic Michael addition.

Protocol 1: General Asymmetric Michael Addition of a Carbon Nucleophile

• Materials:

  • Chiral Organocatalyst (e.g., Cinchona-derived thiourea, 5-10 mol%)

  • Michael Donor (e.g., Diethyl malonate, 1.2 equiv.)

  • 2-(Trifluoromethyl)propene (1.0 equiv.)

  • Anhydrous Solvent (e.g., Toluene)

  • Saturated aq. NH₄Cl, Brine, Anhydrous MgSO₄

  • Silica gel for chromatography

• Procedure:

  • To an oven-dried reaction vial under an inert atmosphere (N₂ or Argon), add the chiral organocatalyst (e.g., 0.02 mmol) and the Michael donor (e.g., 0.24 mmol).

  • Add anhydrous toluene (2.0 mL) and stir the mixture until all solids are dissolved.

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C).

  • Slowly add 2-(trifluoromethyl)propene (0.2 mmol) to the stirred solution.

  • Allow the reaction to stir at this temperature, monitoring its progress by Thin Layer Chromatography (TLC). Typical reaction times range from 24 to 72 hours.

  • Upon completion, quench the reaction by adding 5 mL of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel, extract with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, wash with brine (10 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired trifluoromethylated adduct.[3][4]

  • Characterize the product (NMR, HRMS) and determine enantiomeric excess via chiral HPLC analysis.

Representative Data

While specific data for 2-(trifluoromethyl)propene is proprietary in many pharmaceutical contexts, the following table presents data for analogous reactions with β-trifluoromethyl α,β-enones, demonstrating the efficacy of the organocatalytic approach.[5]

Entry	Michael Donor	Catalyst (mol%)	Yield (%)	ee (%)
1	Phenylacetylene	Cu(I)/Taniaphos (5)	85	99
2	4-Methoxyphenylacetylene	Cu(I)/Taniaphos (5)	90	98
3	Nitromethane	Ni(acac)₂-bisoxazoline (10)	92	>99
4	2-Acetylpyridine	Ni(acac)₂-bisoxazoline (10)	88	97
Data adapted from conceptually similar transformations to highlight general effectiveness.[5][6]

Catalytic Cycle Mechanism

Caption: Organocatalytic Michael addition cycle.

Part 2: [3+2] Dipolar Cycloaddition for Heterocycle Synthesis

The [3+2] cycloaddition reaction is a powerful method for constructing five-membered rings in a single, often highly stereospecific, step. Using 2-(trifluoromethyl)propene as the dipolarophile with a 1,3-dipole, such as a nitrone, provides direct access to trifluoromethyl-substituted isoxazolidines—a scaffold present in numerous pharmaceutical candidates.

Principle and Mechanistic Rationale

This reaction is a concerted, pericyclic process governed by Frontier Molecular Orbital (FMO) theory.[7] The regioselectivity is determined by the interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other.

• Dipole & Dipolarophile: The nitrone acts as the 1,3-dipole, and 2-(trifluoromethyl)propene acts as the dipolarophile.

• FMO Control: Due to the electron-withdrawing CF₃ group, the LUMO of 2-(trifluoromethyl)propene is low in energy. The reaction is typically a HOMO(nitrone)-LUMO(dipolarophile) controlled process.[7] The largest orbital coefficient on the nitrone's HOMO is on the oxygen atom, while the largest coefficient on the propene's LUMO is on the unsubstituted terminal carbon (C1). This orbital alignment favors the formation of a C-O bond at the terminal carbon, leading to the 5-(1-trifluoromethylvinyl)isoxazolidine regioisomer.[8]

The reaction's concerted nature ensures that the stereochemistry of the reactants is often transferred directly to the product.

Protocol 2: General [3+2] Cycloaddition with a Nitrone

• Materials:

  • C-Aryl-N-Alkyl Nitrone (1.0 equiv.)

  • 2-(Trifluoromethyl)propene (1.1-1.5 equiv.)

  • Anhydrous Solvent (e.g., Toluene or Dichloromethane)

  • Silica gel for chromatography

• Procedure:

  • In a sealed reaction tube, dissolve the nitrone (e.g., 1.0 mmol) in anhydrous toluene (5 mL).

  • Add 2-(trifluoromethyl)propene (1.2 mmol) to the solution.

  • Heat the reaction mixture to a specified temperature (e.g., 80-110 °C) and stir for 12-24 hours. Monitor the consumption of the nitrone by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the diastereomeric isoxazolidine products.[9]

  • Characterize the products by NMR and HRMS. The diastereomeric ratio (dr) can be determined from the ¹H NMR spectrum of the crude reaction mixture.

Representative Data

The table below shows representative outcomes for the cycloaddition of nitrones with fluorinated alkenes, highlighting the typical yields and diastereoselectivity achieved.

Entry	Nitrone Substituent (Aryl)	Yield (%)	dr (cis:trans)
1	Phenyl	75	55:45
2	4-Chlorophenyl	81	60:40
3	4-Methoxyphenyl	72	52:48
4	2-Naphthyl	78	58:42
Data is representative of the general class of [3+2] cycloadditions between nitrones and trifluoromethylated alkenes.[8]

Mechanism of Regioselective [3+2] Cycloaddition

Caption: FMO control in the [3+2] cycloaddition of a nitrone.

Safety and Handling

2-(Trifluoromethyl)propene is a volatile and reactive gas or low-boiling-point liquid. All manipulations should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is required. Reactions should be performed in sealed or robustly contained systems, especially when heating.

Conclusion

2-(Trifluoromethyl)propene is a potent and versatile building block for introducing the trifluoromethyl group into complex molecules. The electron-deficient nature of its double bond makes it an exceptional substrate for both asymmetric Michael additions and [3+2] dipolar cycloadditions. These methodologies provide reliable and efficient pathways to construct chiral trifluoromethylated acyclic and heterocyclic structures, which are of high value in the discovery and development of next-generation pharmaceuticals.

References

• Guo, P., Tao, M., Xu, W.-W., Wang, A.-J., Li, W., Yao, Q., Tong, J., & He, C.-Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2148. [Link]

• Meanwell, N. A. (2014). Trifluoromethylated heterocycles. Current Topics in Medicinal Chemistry, 14(7), 952-965. [Link]

• Wang, Q., & Li, Z. (2024). Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. Organic & Biomolecular Chemistry. [Link]

• Munavalli, S. (1990). Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. Defense Technical Information Center. Available at: [Link]

• ResearchGate. (n.d.). (3+2) Cycloadditions with nitrones. Scientific Diagram. Available at: [Link]

• Jasiński, R. (2020). On the Question of Zwitterionic Intermediates in the [3 + 2] Cycloaddition Reactions between C-arylnitrones and Perfluoro 2-Methylpent-2-ene. Symmetry, 12(1), 133. [Link]

• Ali, S. A., & Wazeer, M. I. M. (2004). The [3 + 2] Nitrone-Olefin Cycloaddition Reaction. Organic Reactions. [Link]

• ResearchGate. (2018). Organocatalytic Enantioselective Synthesis of Trifluoromethyl-Containing Tetralin Derivatives by Sequential (Hetero)Michael Reaction-Intramolecular Nitrone Cycloaddition. Request PDF. Available at: [Link]

• Izquierdo-García, J. L., et al. (2021). A molecular electron density theory study of the [3 + 2] cycloaddition reaction of nitrones with ketenes. Organic & Biomolecular Chemistry, 19(25), 5649-5658. [Link]

• Wikipedia. (n.d.). Nitrone-olefin (3+2) cycloaddition. Retrieved from [Link]

• Hall, D. G. (2015). Organocatalyzed Asymmetric Conjugate Addition of Heteroaryl and Aryl Trifluoroborates: a Synthetic Strategy for Discoipyrrole D. Angewandte Chemie International Edition, 54(34), 9931-9935. [Link]

• Moss, S. J., & Jennings, K. R. (1968). Reaction of oxygen atoms with 2-(trifluoromethyl)-propene. Transactions of the Faraday Society, 64, 686-693. [Link]

• Alemán, J., & Cabrera, S. (2017). Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. Molecules, 22(5), 722. [Link]

• ResearchGate. (2018). The addition of organocopper reagents to chiral β‐trifluoromethylacrylamides. Article. Available at: [Link]

• Han, X., et al. (2016). Organocatalytic enantioselective Michael addition of cyclic hemiacetals to nitroolefins: a facile access to chiral substituted 5- and 6-membered cyclic ethers. Organic & Biomolecular Chemistry, 14(20), 4741-4746. [Link]

• Wang, Q., et al. (2022). Asymmetric construction of allylicstereogenic carbon center featuring atrifluoromethyl group via enantioselective reductive fluoroalkylation. Nature Communications, 13(1), 6902. [Link]

• ResearchGate. (2016). Organocatalytic Enantioselective Synthesis of Tetrahydrofluoren-9-ones via Vinylogous Michael Addition/Henry Reaction Cascade of 1,3-Indandione-Derived Pronucleophiles. Article. Available at: [Link]

• Gontcharov, A. I., et al. (2021). Sulfenofunctionalization of Chiral α‐Trifluoromethyl Allylboronic Acids: Asymmetric Synthesis of SCF3, SCF2R, SCN and SAr Compounds. Angewandte Chemie International Edition, 61(3). [Link]

• Blay, G., & Pedro, J. R. (2014). Catalytic Asymmetric Conjugate Addition of Terminal Alkynes to β-Trifluoromethyl α,β-Enones. Chemical Communications, 50(18), 2213-2215. [Link]

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Application Note: 2-(Trifluoromethyl)propene as a Key Building Block for Next-Generation Agrochemicals

Abstract

The incorporation of the trifluoromethyl (–CF3) group is a well-established strategy in modern agrochemical design, conferring enhanced metabolic stability, lipophilicity, and binding affinity to active ingredients.[1][2] 2-(Trifluoromethyl)propene, a C3-CF3 building block, has emerged as a highly versatile and reactive synthon for the construction of complex trifluoromethylated heterocyclic compounds that form the core of many advanced pesticides.[1][2] This guide provides an in-depth overview of the applications of 2-(trifluoromethyl)propene in agrochemical synthesis, focusing on detailed experimental protocols for key cycloaddition reactions, safe handling procedures, and the rationale behind specific methodological choices.

Introduction: The Strategic Importance of the Trifluoromethyl Group

Approximately 30% of commercialized agrochemicals contain at least one fluorine atom, with the trifluoromethyl group being the most prevalent fluorinated moiety.[2] The unique properties of the –CF3 group, including its high electronegativity, steric demand comparable to an isopropyl group, and exceptional stability of the C-F bond, significantly modify the physicochemical and biological profiles of parent molecules.[1][3] These modifications can lead to:

• Enhanced Metabolic Stability: The strength of the C-F bond resists oxidative metabolism by cytochrome P450 enzymes in target pests and the environment, prolonging the compound's bioavailability and efficacy.

• Increased Lipophilicity: The –CF3 group increases the molecule's ability to partition into lipid membranes, improving its uptake and transport to the target site.

• Modulated Acidity and Binding: As a strong electron-withdrawing group, the –CF3 moiety can alter the acidity of nearby functional groups and enhance binding interactions with target enzymes or receptors.[3]

2-(Trifluoromethyl)propene, also known as 3,3,3-trifluoroisobutylene, serves as a powerful tool for introducing this critical pharmacophore into heterocyclic scaffolds central to many insecticides, fungicides, and herbicides.

Physicochemical Properties & Safe Handling

2-(Trifluoromethyl)propene is a flammable gas, and all operations should be conducted with appropriate engineering controls and personal protective equipment.

Property	Value
Chemical Formula	C₄H₅F₃
Molecular Weight	110.08 g/mol
Boiling Point	15-16 °C
Appearance	Colorless Gas
Hazards	Flammable Gas, Contents under pressure

Safety Precautions:

• Handling: All manipulations must be performed in a well-ventilated chemical fume hood.[4][5] Use non-sparking tools and ground all equipment to prevent static discharge.[4][5] Operations should be conducted in a closed system or with appropriate gas handling equipment.

• Storage: Store cylinders in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4] Keep containers tightly closed and secured.[4]

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles or a face shield, and a flame-retardant lab coat.[6][7] For operations with a risk of gas release, a self-contained breathing apparatus may be necessary.[6]

• Disposal: Dispose of contents and containers in accordance with local, regional, and national regulations.[4]

Core Synthetic Application: [3+2] Cycloaddition for Heterocycle Synthesis

One of the most powerful applications of 2-(trifluoromethyl)propene in agrochemical synthesis is its participation in [3+2] cycloaddition reactions. This strategy allows for the direct construction of five-membered heterocyclic rings, such as pyrazoles and pyrazolines, which are privileged scaffolds in numerous commercial pesticides.[8]

The electron-deficient nature of the double bond in 2-(trifluoromethyl)propene makes it an excellent dipolarophile for reactions with 1,3-dipoles like nitrile imines (for pyrazoles) and diazoalkanes (for pyrazolines).

Workflow for Heterocycle Synthesis via [3+2] Cycloaddition

Caption: General workflow for synthesizing pyrazole scaffolds.

Protocol 1: Synthesis of 5-(Trifluoromethyl)pyrazoles via Reaction with Nitrile Imines

This protocol details a regioselective synthesis of 5-(trifluoromethyl)pyrazoles, a core component of many modern insecticides and fungicides. The method is adapted from established procedures involving the in situ generation of nitrile imines from hydrazonoyl halides, which then react with an alkene.[8][9] Using a related fluorinated alkene, 2-bromo-3,3,3-trifluoropropene, has been shown to be highly effective for this transformation.[9]

Rationale: The reaction proceeds via a [3+2] cycloaddition between the in situ-generated nitrile imine and 2-(trifluoromethyl)propene. The regioselectivity, yielding the 5-CF3 isomer, is governed by the electronic properties of the reactants. The electron-withdrawing trifluoromethyl group directs the substitution pattern. A subsequent elimination or oxidation step yields the final aromatic pyrazole.

Materials:

• Substituted Hydrazonoyl Bromide (1.0 mmol)

• 2-(Trifluoromethyl)propene (1.5 mmol)

• Triethylamine (Et3N) (1.2 mmol)

• Toluene, anhydrous (10 mL)

• Pressure-rated reaction vessel (e.g., Parr reactor) equipped with a magnetic stir bar

• Standard glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Vessel Preparation: To a dry, pressure-rated reaction vessel equipped with a magnetic stir bar, add the substituted hydrazonoyl bromide (1.0 mmol).

• Solvent and Base Addition: Add anhydrous toluene (10 mL) and triethylamine (1.2 mmol) to the vessel. Seal the vessel, ensuring all connections are secure.

• Reactant Introduction: Cool the sealed vessel to -78 °C (dry ice/acetone bath). Carefully condense 2-(trifluoromethyl)propene (1.5 mmol) into the vessel.

  • Expert Insight: Pre-cooling the vessel and condensing the gaseous alkene ensures accurate addition and prevents pressure buildup before the reaction is initiated.

• Reaction: Allow the vessel to warm to room temperature and then heat to 80 °C. Stir the reaction mixture for 12-24 hours. Monitor the pressure to ensure it remains within the vessel's safe operating limits.

• Workup: Cool the vessel to room temperature, then carefully vent any excess pressure in a fume hood. Open the vessel and transfer the contents to a round-bottom flask.

• Purification:

  • Filter the mixture to remove the triethylammonium bromide salt.

  • Concentrate the filtrate under reduced pressure.

  • The crude product is then purified by flash column chromatography on silica gel (eluting with a petroleum ether/ethyl acetate gradient) to yield the pure 5-(trifluoromethyl)pyrazole product.[9]

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and HRMS. The ¹⁹F NMR should show a characteristic singlet for the –CF3 group around -57 to -60 ppm.[9]

Protocol 2: Synthesis of Trifluoromethyl-Substituted Pyrroles

Derivatives of 2-(trifluoromethyl)propene can also be used to synthesize trifluoromethyl-substituted pyrroles, another important agrochemical scaffold known for its insecticidal and fungicidal properties.[10] This reaction often involves cycloadditions with isonitriles.[11]

Rationale: The reaction between a substituted 3,3,3-trifluoropropene and an isonitrile like tosylmethyl isocyanide (TosMIC) proceeds via a base-mediated cycloaddition followed by elimination to form the aromatic pyrrole ring.[11]

Experimental Workflow for Pyrrole Synthesis

Caption: Step-by-step workflow for pyrrole synthesis.

Conclusion

2-(Trifluoromethyl)propene is a cornerstone C3-CF3 building block that enables the efficient synthesis of high-value heterocyclic scaffolds for the agrochemical industry. Its utility in [3+2] cycloaddition reactions provides a direct and modular route to trifluoromethylated pyrazoles, pyrazolines, and pyrroles. The protocols outlined in this guide, when combined with rigorous safety practices, offer researchers a reliable framework for leveraging the unique properties of this versatile reagent in the discovery and development of next-generation crop protection agents.

References

• Liu, Y., Tian, Q., Ge, J., Wu, X., Li, Z., & Cheng, G. (2024). Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. RSC. Available at: [Link]

• ResearchGate. (n.d.). Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks | Request PDF. Available at: [Link]

• Taylor & Francis Online. (2024). Synthesis of trifluoromethyl substituted heterocyclic compounds with β-trifluoromethylated acrylates. Synthetic Communications, 54(20). Available at: [Link]

• ResearchGate. (2021). (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Available at: [Link]

• Semantic Scholar. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Available at: [Link]

• ACS Publications. (n.d.). Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene. The Journal of Organic Chemistry. Available at: [Link]

• DTIC. (1990). Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. Available at: [Link]

• RSC Publishing. (n.d.). Solvent-controlled base-free synthesis of bis(trifluoromethyl)-cyclopropanes and -pyrazolines via cycloaddition of 2-trifluoromethyl-1,3-enynes with 2,2,2-trifluorodiazoethane. Organic & Biomolecular Chemistry. Available at: [Link]

• NIH. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. Available at: [Link]

• Google Patents. (n.d.). WO2015075443A1 - Agrochemical concentrates.
• Google Patents. (n.d.). WO2022090214A1 - Pesticide microemulsion compositions.

• European Patent Office. (n.d.). AGROCHEMICAL COMPOSITION WITH IMPROVED DRIFT, SPREADING AND UPTAKE PROPERTIES - EP 3994990 A1. Available at: [Link]

• Google Patents. (n.d.). US20210214319A1 - Method for producing 2-[4-(4-chlorophenoxy)-2-(trifluoromethyl)phenyl]-1-(1,2,4-triazol-1-yl)propan-2-ol.

• 3M. (n.d.). Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 3‐trifluoromethylpyrazoles by a multicomponent process. Available at: [Link]

• Justia Patents. (2021). novel agrochemical combinations. Available at: [Link]

• ScienceDirect. (n.d.). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Available at: [Link]

• RSC Publishing. (n.d.). Synthesis of 2-trifluoromethyl chromenes via double carbonyl–ene reaction. Organic Chemistry Frontiers. Available at: [Link]

• ResearchGate. (n.d.). [3+2] Cycloaddition reactions of 1-substituted 3,3,3-trifluoropropenes with isonitriles – synthesis of pyrroles and pyrrolines | Request PDF. Available at: [Link]

• PubMed Central. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Trifluoromethyl‐Substituted Cyclopropanes via Inorganic Base‐Mediated Cycloaddition Reactions. Available at: [Link]

• PubMed. (2012). The trifluoromethyl transformation synthesis, crystal structure and insecticidal activities of novel 2-pyrrolecarboxamide and 2-pyrrolecarboxlate. Available at: [Link]

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Application Note & Protocol: The Michael Addition with β-Trifluoromethyl α,β-Unsaturated Systems

Abstract

The incorporation of trifluoromethyl (CF₃) groups into organic molecules is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, lipophilicity, and binding affinity. The Michael addition, a powerful and atom-economical method for forming carbon-carbon and carbon-heteroatom bonds, provides an ideal platform for introducing this critical functional group.[1][2] This guide provides a detailed examination of the Michael addition reaction as it applies to trifluoromethylated substrates. We will clarify the structural requirements for a successful trifluoromethylated Michael acceptor, detail the underlying reaction mechanism, and provide a robust, step-by-step protocol for the thia-Michael addition to a representative β-trifluoromethyl α,β-unsaturated ketone. This document is intended for researchers in organic synthesis and drug development seeking to leverage this essential transformation.

Introduction: Defining the Michael Acceptor

The Michael addition involves the 1,4-conjugate addition of a nucleophile (the Michael donor) to an α,β-unsaturated compound (the Michael acceptor).[1][3] For a compound to function as a Michael acceptor, its carbon-carbon double bond must be "activated" by conjugation with a potent electron-withdrawing group (EWG), such as a carbonyl (ketone, ester), nitrile, or nitro group.[4][5] This conjugation creates an electrophilic β-carbon, which is susceptible to nucleophilic attack.

A common point of confusion is the reactivity of simple fluorinated alkenes. For instance, 2-(trifluoromethyl)propene is generally not considered a Michael acceptor. While the CF₃ group is strongly electron-withdrawing, it is not in conjugation with the double bond and thus does not activate it for a classical Michael addition.

In contrast, β-trifluoromethyl α,β-unsaturated systems (e.g., β-trifluoromethyl enones or nitroalkenes) are highly effective Michael acceptors.[6][7] The combined electron-withdrawing effects of the conjugated carbonyl/nitro group and the σ-electron-withdrawing trifluoromethyl group render the β-carbon exceptionally electrophilic, facilitating addition reactions with a wide range of nucleophiles.[7]

Reaction Mechanism

The base-catalyzed Michael addition proceeds through a well-established three-step mechanism:[1][3][4]

• Deprotonation: A base abstracts an acidic proton from the Michael donor (e.g., a thiol, malonate, or amine) to generate a stabilized nucleophile.

• Conjugate Addition: The nucleophile attacks the electrophilic β-carbon of the trifluoromethylated Michael acceptor. The resulting negative charge is delocalized across the enolate system.

• Protonation: The enolate intermediate is protonated by the conjugate acid of the base (or a proton source in the workup) to yield the final 1,4-adduct.

The thermodynamic driving force for the reaction is the formation of a stable C-C or C-heteroatom single bond at the expense of a weaker C-C π-bond.[3][8]

Caption: General mechanism for a base-catalyzed thia-Michael addition.

Protocol: Base-Catalyzed Thia-Michael Addition to (E)-4,4,4-Trifluoro-1-phenylbut-2-en-1-one

This protocol describes the addition of a thiol to a representative β-trifluoromethyl enone using a mild base catalyst. Thia-Michael additions are often high-yielding, rapid, and exhibit excellent functional group tolerance.[9] This procedure is adapted from established methodologies for conjugate additions to similar acceptors.[10]

Materials and Equipment

Reagent/Equipment	Specification	Supplier Example
(E)-4,4,4-Trifluoro-1-phenylbut-2-en-1-one	>97% Purity	Sigma-Aldrich
4-Methylbenzenethiol (p-thiocresol)	>98% Purity	Sigma-Aldrich
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	>98% Purity	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, >99.8%	Sigma-Aldrich
Diethyl Ether	ACS Grade	Fisher Scientific
Hexanes	ACS Grade	Fisher Scientific
Ethyl Acetate	ACS Grade	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	Granular	VWR
Silica Gel	230-400 mesh	Sorbent Technologies
Round-bottom flask with stir bar	50 mL	Standard Glassware
Syringes and Needles	Gas-tight	Hamilton
TLC Plates	Silica Gel 60 F₂₅₄	MilliporeSigma

Experimental Workflow

Caption: Step-by-step experimental workflow for the thia-Michael addition.

Step-by-Step Procedure

Rationale: The reaction is run under an inert atmosphere to prevent oxidation of the thiol. Cooling to 0 °C controls the initial exotherm upon catalyst addition. DBU is a non-nucleophilic organic base suitable for generating the thiolate in situ.

• Preparation: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add (E)-4,4,4-trifluoro-1-phenylbut-2-en-1-one (1.0 mmol, 200 mg).

• Reagent Addition: Place the flask under a nitrogen or argon atmosphere. Add anhydrous dichloromethane (10 mL) and stir until the solid is fully dissolved. Add 4-methylbenzenethiol (1.1 mmol, 1.1 eq, 137 mg).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Catalyst Introduction: While stirring at 0 °C, add DBU (0.1 mmol, 10 mol%, 15 µL) dropwise via syringe over 1 minute.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent until the starting enone spot is consumed (typically 1-2 hours).

• Work-up: Upon completion, quench the reaction by adding 1 M HCl (10 mL). Transfer the mixture to a separatory funnel and extract with DCM (2 x 15 mL).

• Isolation: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate (MgSO₄). Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexanes to yield the pure product, 4,4,4-trifluoro-1-phenyl-3-(p-tolylthio)butan-1-one.

Expected Results & Data

The thia-Michael addition to β-trifluoromethyl enones is typically a high-yielding process. The product should be characterized by standard spectroscopic methods.

Parameter	Expected Outcome
Physical Appearance	White to off-white solid
Yield	>90%
¹⁹F NMR (CDCl₃)	Singlet or doublet around -65 to -75 ppm
¹H NMR (CDCl₃)	Characteristic diastereotopic methylene protons (CH₂) and methine proton (CH) signals.
Mass Spectrometry	Correct molecular ion peak for C₁₇H₁₅F₃OS [M+H]⁺

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	- Inactive catalyst- Low quality thiol (oxidized)- Insufficient reaction time	- Use fresh DBU.- Use freshly opened or purified thiol.- Allow the reaction to run for a longer period (up to 12h).
Multiple Products on TLC	- Formation of disulfide from thiol oxidation- Side reactions from strong base	- Ensure the reaction is run under a strict inert atmosphere.- Consider a weaker base like triethylamine (Et₃N) or an inorganic base like K₂CO₃.[11]
Difficult Purification	- Streaking on silica column- Co-elution with disulfide	- The product can be slightly acidic; add 0.5% Et₃N to the eluent.- Wash the crude product with a basic aqueous solution to remove unreacted thiol before chromatography.

Safety Precautions

All manipulations should be performed in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• 2-(Trifluoromethyl)propene (and related volatile fluorochemicals): These are gases or low-boiling liquids that should be handled with extreme care in a closed system or a fume hood.[12] They can be flammable and harmful if inhaled.[13] Avoid breathing vapors and ensure there are no ignition sources nearby.[12]

• Thiols (e.g., p-thiocresol): Possess a strong, unpleasant odor and are toxic. Handle only in a fume hood.

• DBU: A strong base that can cause skin and eye irritation. Avoid direct contact.

• Dichloromethane (DCM): A volatile solvent and a suspected carcinogen. Minimize exposure by handling in a fume hood.

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Catalyst Selection for Asymmetric Reactions Involving 2-(Trifluoromethyl)propene: Application Notes and Protocols

Introduction: The Significance of Trifluoromethylated Chiral Centers in Modern Chemistry

The introduction of a trifluoromethyl (CF₃) group into organic molecules can profoundly influence their physicochemical and biological properties.[1][2] This "lipophilic electron-withdrawing group" can enhance metabolic stability, binding affinity, and bioavailability, making it a privileged motif in pharmaceuticals, agrochemicals, and materials science. 2-(Trifluoromethyl)propene represents a key prochiral building block, offering a direct route to chiral molecules bearing a trifluoromethylated stereocenter. However, the stereoselective functionalization of this electron-deficient alkene presents unique challenges due to the strong electron-withdrawing nature of the CF₃ group, which can alter the reactivity of the double bond and complicate catalyst-substrate interactions.

This comprehensive guide provides an in-depth analysis of catalyst selection for various asymmetric transformations involving 2-(trifluoromethyl)propene and related trifluoromethylated alkenes. We will delve into the mechanistic rationale behind catalyst choices, present field-proven protocols, and offer troubleshooting guidance for researchers, scientists, and drug development professionals.

Navigating the Catalytic Landscape: Key Strategies and Considerations

The successful asymmetric catalysis of reactions with 2-(trifluoromethyl)propene hinges on a nuanced understanding of the interplay between the substrate's electronic properties and the catalyst's architecture. Both transition metal catalysis and organocatalysis have emerged as powerful strategies, each with its own set of advantages and optimal applications.

A critical consideration is the nature of the reaction. The electron-deficient character of the alkene makes it a competent acceptor in nucleophilic additions and cycloadditions, while reactions that proceed through electrophilic attack on the double bond can be more challenging. The choice of catalyst, ligand, and reaction conditions must be carefully tailored to the specific transformation.

Asymmetric Hydrogenation: Accessing Chiral Trifluoromethylated Alkanes

Asymmetric hydrogenation is a cornerstone of stereoselective synthesis. For trifluoromethylated alkenes, the choice of metal and chiral ligand is paramount to achieving high enantioselectivity.

Iridium-Catalyzed Asymmetric Hydrogenation

Iridium catalysts, particularly those featuring N,P-ligands, have shown remarkable efficacy in the asymmetric hydrogenation of fluorinated olefins.[3] The combination of a soft Lewis acidic metal with a tunable chiral ligand allows for effective coordination and facial discrimination of the prochiral alkene.

Conceptual Workflow for Catalyst Selection in Asymmetric Hydrogenation

Caption: Workflow for Asymmetric Hydrogenation Catalyst Selection.

Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of a Trisubstituted Alkenyl Fluoride

This protocol is adapted from a general method for the asymmetric hydrogenation of trisubstituted alkenyl fluorides and serves as a starting point for the hydrogenation of 2-(trifluoromethyl)propene.[3]

Materials:

• [Ir(COD)Cl]₂ (Strem Chemicals)

• Chiral N,P-Ligand (e.g., Azabicyclo thiazole-phosphine derivative)

• 2-(Trifluoromethyl)propene (or other trisubstituted alkenyl fluoride)

• Anhydrous, degassed solvent (e.g., Dichloromethane, Toluene)

• Hydrogen gas (high purity)

• Schlenk flask or high-pressure autoclave

Procedure:

• Catalyst Preparation (in situ): In a glovebox, to a Schlenk flask, add [Ir(COD)Cl]₂ (1.0 mol%) and the chiral N,P-ligand (2.2 mol%). Add anhydrous, degassed solvent (e.g., 2 mL of DCM). Stir the mixture at room temperature for 30 minutes to form the active catalyst.

• Reaction Setup: To the catalyst solution, add the 2-(trifluoromethyl)propene substrate (1.0 equiv).

• Hydrogenation: Seal the reaction vessel, remove it from the glovebox, and connect it to a hydrogen gas line. Purge the vessel with hydrogen gas three times. Pressurize the vessel to the desired hydrogen pressure (e.g., 10-50 bar).

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature to 50 °C) for the specified time (e.g., 12-24 hours).

• Work-up and Analysis: Carefully vent the hydrogen gas. Concentrate the reaction mixture under reduced pressure. Purify the product by flash column chromatography. Determine the enantiomeric excess (% ee) by chiral HPLC or GC analysis.

Troubleshooting:

• Low Conversion: Increase hydrogen pressure, temperature, or catalyst loading. Ensure the solvent is rigorously dried and degassed.

• Low Enantioselectivity: Screen different chiral ligands. Lowering the reaction temperature can often improve enantioselectivity.[4]

Asymmetric Cyclopropanation: Constructing Trifluoromethylated Three-Membered Rings

The construction of chiral cyclopropanes containing a trifluoromethyl group is of significant interest in medicinal chemistry. Dirhodium(II) and Ruthenium(II)-Pheox catalysts have proven to be highly effective for the asymmetric cyclopropanation of alkenes with trifluoromethylated diazo compounds.[5][6][7] While the trifluoromethyl group is on the diazo reagent in these examples, the principles of catalyst control are applicable to reactions involving 2-(trifluoromethyl)propene as the alkene component.

Rhodium(II)-Catalyzed Asymmetric Cyclopropanation

Chiral dirhodium(II) carboxylates and carboxamidates are exceptional catalysts for carbene transfer reactions. The choice of the chiral ligand on the rhodium center is crucial for controlling the stereochemical outcome.

Catalytic Cycle for Rh(II)-Catalyzed Cyclopropanation

Caption: Simplified Catalytic Cycle for Rh(II)-Catalyzed Cyclopropanation.

Protocol: Rhodium(II)-Catalyzed Asymmetric Cyclopropanation

This protocol is based on the cyclopropanation of styrenes with 1-aryl-2,2,2-trifluorodiazoethanes and can be adapted for reactions with 2-(trifluoromethyl)propene.[5]

Materials:

• Rh₂(S-PTAD)₄ (or other chiral dirhodium(II) catalyst)

• 2-(Trifluoromethyl)propene

• Ethyl trifluoroacetoacetate (for in situ generation of trifluorodiazoethane)

• p-Acetamidobenzenesulfonyl azide

• Anhydrous solvent (e.g., Dichloromethane)

• Base (e.g., K₂CO₃)

Procedure:

• In situ Generation of Trifluorodiazoethane (if required): In a separate flask, react ethyl trifluoroacetoacetate with p-acetamidobenzenesulfonyl azide in the presence of a base to generate the trifluoromethylated diazo compound. Caution: Diazo compounds are potentially explosive and should be handled with care.

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the chiral dirhodium(II) catalyst (e.g., Rh₂(S-PTAD)₄, 1 mol%) in anhydrous solvent.

• Substrate Addition: Add 2-(trifluoromethyl)propene (1.2 equiv).

• Diazo Addition: Slowly add a solution of the trifluoromethylated diazo compound (1.0 equiv) in the same solvent to the reaction mixture at a controlled temperature (e.g., 0 °C to room temperature) over several hours using a syringe pump.

• Reaction: Allow the reaction to stir at the same temperature until the diazo compound is fully consumed (monitored by TLC).

• Work-up and Analysis: Quench the reaction, concentrate the solvent, and purify the product by column chromatography. Determine the diastereoselectivity and enantioselectivity by NMR and chiral HPLC, respectively.

Catalyst	Alkene	Diazo Compound	Yield (%)	dr	ee (%)	Reference
Rh₂(S-PTAD)₄	Styrene	1-phenyl-2,2,2-trifluorodiazoethane	85	>94:6	98	[5]
Ru(II)-Pheox	Vinyl ether	Ethyl 2-diazo-3,3,3-trifluoropropionate	92	>99:1	95	[6]

Asymmetric Hydroformylation: A Route to Chiral Aldehydes

Asymmetric hydroformylation introduces a formyl group and a hydrogen atom across a double bond, creating a new stereocenter. For trifluoromethylated alkenes, rhodium catalysts with chiral phosphine or phosphite ligands are the most extensively studied.[8][9] The synthesis of optically pure 2-trifluoromethyllactic acid via the asymmetric hydroformylation of 3,3,3-trifluoroprop-1-en-2-yl acetate highlights the potential of this strategy for substrates like 2-(trifluoromethyl)propene.[8]

Rhodium-Catalyzed Asymmetric Hydroformylation

The choice of ligand is critical in controlling both regioselectivity (linear vs. branched aldehyde) and enantioselectivity. P-chirogenic ligands such as QuinoxP* and DuanPhos have demonstrated excellent performance in the hydroformylation of a related substrate.[8]

Protocol: Rhodium-Catalyzed Asymmetric Hydroformylation

This protocol is an adaptation of the synthesis of 2-trifluoromethyllactic acid and can be used as a starting point for 2-(trifluoromethyl)propene.[8]

Materials:

• [Rh(CO)₂acac]

• Chiral ligand (e.g., QuinoxP* or DuanPhos)

• 2-(Trifluoromethyl)propene

• Syngas (CO/H₂)

• Anhydrous, degassed solvent (e.g., Toluene)

• High-pressure reactor

Procedure:

• Catalyst Preformation: In a glovebox, charge a high-pressure reactor with [Rh(CO)₂acac] (0.5 mol%) and the chiral ligand (1.1 mol%). Add anhydrous, degassed solvent.

• Substrate Addition: Add 2-(trifluoromethyl)propene.

• Reaction: Seal the reactor, remove it from the glovebox, and pressurize with syngas (e.g., 20 bar, 1:1 CO/H₂). Heat the reactor to the desired temperature (e.g., 60-80 °C) and stir for the required time.

• Work-up: Cool the reactor to room temperature and carefully vent the syngas. The resulting aldehyde can be isolated or directly oxidized to the corresponding carboxylic acid.

• Analysis: Determine the conversion, regioselectivity, and enantioselectivity by GC and chiral HPLC analysis.

Asymmetric [3+2] Cycloaddition: Synthesis of Trifluoromethylated Heterocycles

[3+2] cycloaddition reactions are a powerful tool for the synthesis of five-membered rings. The reaction of 2-bromo-3,3,3-trifluoropropene (a close analog of 2-(trifluoromethyl)propene) with N-acyl α-amino acids to form 3-trifluoromethylpyrroles demonstrates the feasibility of this approach.[10] An asymmetric variant could be achieved using a chiral catalyst.

Organocatalyzed Asymmetric [3+2] Cycloaddition

Chiral organocatalysts, such as bifunctional thioureas or phosphoric acids, could potentially mediate an enantioselective [3+2] cycloaddition by activating the dipole precursor and the dipolarophile through hydrogen bonding.[11]

Conceptual Approach for Asymmetric [3+2] Cycloaddition

Caption: Organocatalytic Approach to Asymmetric [3+2] Cycloaddition.

Conclusion and Future Outlook

The asymmetric functionalization of 2-(trifluoromethyl)propene and related alkenes is a rapidly evolving field with significant potential for the synthesis of valuable chiral molecules. While direct catalytic asymmetric reactions on 2-(trifluoromethyl)propene are still emerging, the principles derived from studies on analogous substrates provide a strong foundation for catalyst selection and methods development. Transition metal catalysis, particularly with rhodium, iridium, and ruthenium, offers robust solutions for hydrogenation, cyclopropanation, and hydroformylation. Concurrently, the development of novel organocatalysts and enzymatic methods is expanding the synthetic toolbox.[12][13] Future research will likely focus on the design of more active and selective catalysts that can overcome the inherent challenges posed by the electronic nature of trifluoromethylated alkenes, leading to more efficient and sustainable synthetic routes.

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• Zhang, W., et al. (2023). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach.
• Wang, X., & Buchwald, S. L. (2013). Synthesis of optically pure 2-trifluoromethyl lactic acid by asymmetric hydroformylation. The Journal of Organic Chemistry, 78(7), 3429-3433.
• Mykhailiuk, P. K. (2019). Construction of Chiral β-Trifluoromethyl Alcohols Enabled by Catalytic Enantioselective Aldol-Type Reaction of CF3CHN2. Organic Letters, 21(11), 4169-4173.

• Wang, Y., et al. (2018). Chemo- and Stereoselective Cross Rauhut-Currier-Type Reaction of Tri-substituted Alkenes Containing Trifluoromethyl Groups. Angewandte Chemie International Edition, 57(34), 10973-10977. [Link]

• Waser, M. (2020). Catalytic Synthesis of Trifluoromethyl Cyclopropenes and Oligo-Cyclopropenes. Chemistry – A European Journal, 26(6), 1254-1257.
• Zhang, Y., et al. (2015). Highly enantioselective synthesis of trifluoromethyl cyclopropanes by using Ru(ii)–Pheox catalysts.
• Liu, G. (2018). Catalytic enantioselective synthesis of fluoromethylated stereocenters by asymmetric hydrogenation. Chemical Science, 9(21), 4789-4793.
• Fructos, M. R., et al. (2021). Enantioselective Copper-Catalyzed Synthesis of Trifluoromethyl-Cyclopropylboronates. Organic Letters, 23(15), 5896-5900.
• Charette, A. B., et al. (2018). General Catalytic Enantioselective Access to Monohalomethyl and Trifluoromethyl Cyclopropanes. Chemistry – A European Journal, 24(41), 10339-10343.
• Gevorgyan, V., et al. (2023). Three-Component Approach to Densely Functionalized Trifluoromethyl Allenols by Asymmetric Organocatalysis. Journal of the American Chemical Society, 145(18), 10001-10006.
• Zeng, W., et al. (2023). Regioselective Synthesis of 3-Trifluoromethylpyrroles by [3 + 2] Cycloaddition of N-Acyl α-Amino Acids and 2-Bromo-3,3,3-trifluoropropene. The Journal of Organic Chemistry, 88(21), 14088-14095.
• Zhang, X., et al. (2018). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 9(28), 6131-6135.
• Andersson, P. G., et al. (2019). Asymmetric Synthesis of Alkyl Fluorides: Hydrogenation of Fluorinated Olefins.
• Smith, A. D., et al. (2022). Probing Regio- and Enantioselectivity in the Formal [2 + 2] Cycloaddition of C(1)-Alkyl Ammonium Enolates with β- and α,β-Substituted Trifluoromethylenones. The Journal of Organic Chemistry, 87(15), 10034-10045.
• Liu, G. (2022). Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction. Journal of the American Chemical Society, 144(16), 7175-7183.
• Tanaka, K., et al. (2024). Enantioselective Construction of Fluorinated Tertiary Stereocenters by Rh-Catalyzed [2 + 2 + 2] Cycloaddition of 1,6-Enynes with α‑Fluoroacrylamides. Organic Letters, 26(1), 213-218.
• Agbossou, F., et al. (1995). Asymmetric Hydroformylation. Chemical Reviews, 95(7), 2485-2506.
• Li, Y., et al. (2024). Asymmetric aza-Henry reaction toward trifluoromethyl β-nitroamines and biological investigation of their adamantane-type derivatives. Frontiers in Chemistry, 12, 1386523.
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Application Notes & Protocols: A Guide to Investigating the Gas-Phase Reactions of 2-(Trifluoromethyl)propene

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and atmospheric scientists on designing and executing experiments to study the gas-phase reactions of 2-(trifluoromethyl)propene (CF₃)₂C=CH₂. This fluorinated alkene is a compound of interest due to its unique electronic properties and its potential role as a building block in synthetic chemistry and as a species in industrial processes. Understanding its gas-phase reactivity, from atmospheric photooxidation to high-temperature pyrolysis, is crucial for assessing its environmental fate, optimizing synthetic pathways, and developing robust chemical kinetics models. This guide moves beyond standard protocols to explain the causal reasoning behind experimental design, choice of apparatus, and analytical strategies, ensuring a foundation of scientific integrity and trustworthiness in the generated data.

Introduction: The Scientific Rationale

2-(Trifluoromethyl)propene, also known as 1,1-bis(trifluoromethyl)ethene, is a highly electrophilic olefin due to the strong electron-withdrawing effects of its two trifluoromethyl groups. This unique electronic structure dictates its reactivity, making it susceptible to nucleophilic attack but also influencing its behavior in radical-initiated and high-temperature reactions.[1] Studying its gas-phase chemistry is essential for several reasons:

• Atmospheric Chemistry: As with many volatile organic compounds (VOCs), understanding its reaction rates with atmospheric oxidants (e.g., OH radicals, O₃, Cl atoms) is critical to determining its atmospheric lifetime and potential contribution to the formation of secondary pollutants.[2][3]

• Combustion Science: Fluorinated compounds are used as flame retardants and working fluids. Investigating the pyrolysis and oxidation of 2-(trifluoromethyl)propene provides fundamental data for combustion models, helping to predict the formation of stable products and harmful byproducts like HF.[4]

• Synthetic Chemistry: Gas-phase reactions can offer solvent-free alternatives for chemical synthesis. Characterizing the thermal decomposition and isomerization pathways of this molecule can unveil novel synthetic routes.

This application note details the primary experimental systems and protocols for exploring these reaction classes, emphasizing the link between the scientific question and the choice of methodology.

Foundational Concepts in Gas-Phase Experimental Design

A successful gas-phase experiment hinges on the precise control of the reaction environment and the accurate detection of reactants and products. The choice of reactor is paramount and is dictated by the timescale and conditions of the reaction being studied.

Key Reactor Architectures

• Smog Chambers: These are large-volume (typically 100s to 1000s of liters) reactors made of inert FEP Teflon film, designed to simulate atmospheric conditions.[5][6] Their large surface-to-volume ratio minimizes wall effects, and their construction allows for irradiation with UV lamps to mimic sunlight, making them ideal for studying slow photooxidation processes over hours.[7] The low concentrations used (ppb to ppm) replicate tropospheric conditions.

• Flow Tubes: A flow tube is a simpler reactor, often made of quartz or coated metal, where reactants are continuously introduced at one end and sampled at the other. Reaction time is precisely controlled by the flow rate and the distance between injection and detection points. This setup is highly effective for measuring the kinetics of fast radical reactions (milliseconds to seconds) that reach completion quickly.[8][9]

• Shock Tubes: For investigating reactions at extreme temperatures (1000–10,000+ K) and pressures, the shock tube is the instrument of choice.[10][11] It uses the near-instantaneous heating and compression from a shock wave to initiate a reaction in a homogenous environment, free from wall effects, over very short timescales (microseconds to milliseconds).[10][12][13] This is the definitive method for studying unimolecular decomposition and combustion chemistry.[4]

Generalized Experimental Workflow

The logical flow of any gas-phase experiment, regardless of the specific reactor, follows a consistent pattern of preparation, execution, and analysis. This workflow ensures reproducibility and data integrity.

Caption: Generalized workflow for gas-phase kinetics and mechanistic studies.

Protocol 1: Atmospheric Photooxidation via Relative Rate Method

Objective: To determine the room-temperature rate constant for the reaction of 2-(trifluoromethyl)propene with hydroxyl (OH) radicals and to identify the primary oxidation products. This protocol utilizes a smog chamber, as the reaction is too slow for a flow tube and the conditions are meant to be atmospherically relevant.[2][3]

Causality: The relative rate method is employed because determining the absolute concentration of highly reactive, transient species like OH radicals is challenging. Instead, we monitor the decay of our target compound relative to a reference compound whose OH reaction rate constant is well-known.[8]

Apparatus and Reagents

• Reactor: 5.4 m³ FEP Teflon smog chamber.[5]

• Light Source: Array of UV-A "blacklights" for photolysis.

• Analytical:

  • Long-path Fourier-Transform Infrared (FTIR) Spectrometer for in-situ monitoring.

  • Gas Chromatograph with Mass Spectrometric detection (GC-MS) for offline product analysis.[14][15]

• Reagents:

  • 2-(trifluoromethyl)propene (≥99% purity)

  • Reference Compound: Propane (C₃H₈) (known k_OH = 1.09 x 10⁻¹² cm³ molecule⁻¹ s⁻¹ at 298 K)

  • OH Precursor: Methyl nitrite (CH₃ONO) or Hydrogen Peroxide (H₂O₂)

  • Bath Gas: High-purity synthetic air (80% N₂, 20% O₂)

  • NO (for CH₃ONO systems to suppress O₃ formation)

Experimental Conditions

Parameter	Value	Rationale
Temperature	298 ± 2 K	Standard atmospheric condition for comparability.
Pressure	~760 Torr (Atmospheric)	Simulates ground-level atmospheric pressure.
[Target]₀	5-10 ppm	Sufficient for detection by FTIR without significant self-reaction.
[Reference]₀	5-10 ppm	Similar concentration to the target for accurate relative decay.
[OH Precursor]₀	10-20 ppm	To generate a sufficient and steady concentration of OH radicals.

Step-by-Step Methodology

• Chamber Preparation: The chamber is flushed with purified air for >24 hours until the background spectrum measured by FTIR shows no contaminants.

• Reagent Introduction: The required volumes of the target, reference, and OH precursor are injected into the chamber via a heated glass manifold using calibrated mass flow controllers or gas-tight syringes. Allow the mixture to equilibrate for at least 30 minutes, monitoring homogeneity with the FTIR.

• Acquire Initial Spectra: Record several FTIR spectra and take a "time zero" GC-MS sample (e.g., by drawing a known volume into an evacuated canister or onto a sorbent tube) to establish initial concentrations.

• Initiate Photolysis: Turn on the UV lamps to begin the photolysis of the OH precursor (e.g., CH₃ONO + hν → CH₃O + NO; CH₃O + O₂ → HCHO + HO₂; HO₂ + NO → OH + NO₂).

• Monitor Reactant Decay: Record FTIR spectra every 5 minutes for 2-3 hours. The concentrations of 2-(trifluoromethyl)propene and propane are monitored by integrating their unique infrared absorption bands.[16]

• Product Identification: Throughout the experiment, periodically collect gas samples for GC-MS analysis to identify reaction products. Halogenated VOCs are well-suited for GC-MS analysis.[17][18]

• Data Analysis: The central equation for the relative rate method is:

  ln([Target]₀ / [Target]ₜ) = (k_Target / k_Ref) * ln([Ref]₀ / [Ref]ₜ)

  A plot of ln([Target]₀ / [Target]ₜ) versus ln([Ref]₀ / [Ref]ₜ) should yield a straight line passing through the origin. The slope of this line is the ratio of the rate constants (k_Target / k_Ref). Since k_Ref is known, k_Target can be calculated.

Protocol 2: High-Temperature Pyrolysis in a Shock Tube

Objective: To investigate the primary unimolecular decomposition pathways of 2-(trifluoromethyl)propene under combustion-relevant conditions.

Causality: A shock tube provides ideal, non-isothermal, constant-volume heating that isolates the chemistry from complex fluid dynamics and wall interactions, which would dominate in other high-temperature reactors.[11] This allows for the study of elementary reaction steps.

Apparatus and Reagents

• Reactor: High-pressure stainless steel shock tube with distinct driver and driven sections separated by a diaphragm.[13]

• Analytical: Time-of-flight mass spectrometer (TOF-MS) coupled to the endwall of the driven section for time-resolved species measurements. High-speed pressure transducers are used to measure the shock wave velocity.

• Reagents:

  • 2-(trifluoromethyl)propene (≥99% purity)

  • Bath Gas: Argon (Ar) (99.999% purity), an inert gas that serves as the main component of the mixture.

  • Driver Gas: Helium (He), a low molecular weight gas used to create a strong shock wave.[10]

Experimental Conditions

Parameter	Value	Rationale
Temperature (Post-Shock)	1200 - 1800 K	Range relevant to ignition and combustion processes.
Pressure (Post-Shock)	1 - 10 atm	Typical pressures in combustion engines and industrial burners.
[Target] in Argon	100 - 1000 ppm	Highly dilute to ensure unimolecular decomposition dominates and minimize bimolecular reactions.
Test Time	1 - 3 ms	Duration of stable conditions behind the reflected shock wave before rarefaction waves arrive.

Step-by-Step Methodology

• Mixture Preparation: A precise mixture of 2-(trifluoromethyl)propene in argon is prepared in a stainless steel mixing tank using partial pressures measured by high-accuracy manometers.

• System Preparation: The driven section of the shock tube is evacuated to a high vacuum (<10⁻⁵ Torr) to remove impurities.

• Loading: The driven section is filled with the prepared gas mixture to a specific initial pressure (P₁). The driver section is filled with helium to a much higher pressure (P₄).

• Initiate Shock: The pressure in the driver section is increased until the diaphragm ruptures. This generates a planar shock wave that travels through the test gas, heating and compressing it.

• Reaction and Detection: The shock wave reflects off the endwall, further heating and stagnating the gas. This marks time zero for the reaction. The evolving gas mixture is continuously sampled into the TOF-MS through a pinhole orifice at the endwall, providing species concentration profiles as a function of time.

• Data Analysis: The decay of the parent 2-(trifluoromethyl)propene peak and the rise of product peaks in the mass spectra are analyzed. By fitting these time-profiles to a chemical kinetics model, rate constants for the primary decomposition channels can be extracted.

Analytical Techniques and Data Interpretation

The choice of analytical instrumentation is as critical as the reactor. The primary methods for analyzing the complex mixtures resulting from gas-phase reactions of fluorinated compounds are FTIR and GC-MS.

Analytical Workflow Visualization

Caption: Complementary analytical workflows for gas-phase reaction studies.

• Fourier-Transform Infrared (FTIR) Spectroscopy: This is a powerful tool for real-time, non-invasive monitoring. For 2-(trifluoromethyl)propene, key vibrational bands include the C=C stretch (~1650-1680 cm⁻¹) and the very strong C-F stretching bands (~1100-1350 cm⁻¹).[16][19] As the reaction proceeds, the decay of these peaks and the appearance of new ones, such as the C=O stretch (~1700-1800 cm⁻¹) from carbonyl products, can be tracked.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is indispensable for separating and identifying products, especially in complex mixtures or for compounds without strong IR absorption.[15][18] A sample is injected into the GC, where compounds are separated based on their boiling points and affinity for the column stationary phase. Each separated compound then enters the mass spectrometer, where it is fragmented and detected, providing a unique mass spectrum that acts as a "fingerprint" for identification. This is crucial for distinguishing between isomers and identifying unexpected products.[14][17]

Mandatory Safety Precautions

Handling 2-(trifluoromethyl)propene and its reaction byproducts requires strict adherence to safety protocols.

• Inhalation Hazard: Fluorinated alkenes can be toxic upon inhalation. All handling of the neat compound and experiments must be conducted in a well-ventilated chemical fume hood.[20][21][22]

• Protective Equipment: Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, nitrile gloves, and a lab coat.[23]

• Pressurized Systems: Shock tubes and compressed gas cylinders operate at high pressures and must be handled only by trained personnel. Regular inspection and maintenance are critical.

• Hazardous Byproducts: Gas-phase reactions can produce hazardous products, most notably hydrogen fluoride (HF) in high-temperature systems. Exhaust from reactors should be scrubbed through an appropriate trapping solution (e.g., a basic solution) before being vented.

Conclusion

The experimental investigation of the gas-phase reactions of 2-(trifluoromethyl)propene requires a thoughtful selection of reactor technology and analytical methods tailored to the specific scientific question. For atmospheric fate studies, large-scale smog chambers coupled with FTIR and GC-MS provide the necessary conditions and analytical power. For fundamental kinetics and combustion applications, the controlled, high-energy environment of a shock tube is unparalleled. By following the detailed protocols and safety guidelines outlined in this note, researchers can generate high-quality, reliable data to advance our understanding of the chemistry of this unique fluorinated molecule.

References

• Title: Low-Level detections of halogenated volatile organic compounds in groundwater: Use in vulnerability assessments Source: USGS Publications Warehouse URL: [Link]

• Title: Headspace GC–MS Analysis of Halogenated Volatile Organic Compounds in Aqueous Samples: An Experiment for General Chemistry Laboratory Source: Journal of Chemical Education - ACS Publications URL: [Link]

• Title: Halogenated and Aromatic Volatile Organic Compounds (VOCs) by Gas Chromatography Source: EPA URL: [Link]

• Title: Thermochemical and chemical kinetic data for fluorinated hydrocarbons Source: NIST Technical Series Publications URL: [Link]

• Title: Mechanism for the reaction of 3,3,3-trifluoro-2-(trifluoromethyl)propene with OH radicals via addition of OH to the double bond Source: ResearchGate URL: [Link]

• Title: Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene Source: DTIC URL: [Link]

• Title: Simultaneous Determination of Halogenated Volatile Organic Compounds in Air by Thermal Desorption and Cold Trap GC/MS Source: ResearchGate URL: [Link]

• Title: Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking Source: 3M URL: [Link]

• Title: Fourier transform infrared matrix spectra of substituted alkene-hydrogen fluoride complexes Source: Journal of the American Chemical Society - ACS Publications URL: [Link]

• Title: FTIR spectra of the fluorinated microspheres prepared with various... Source: ResearchGate URL: [Link]

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• Title: Shock-tube chemistry. I - The laminar-to-turbulent boundary layer transition Source: NASA Technical Reports Server (NTRS) URL: [Link]

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• Title: The Photolysis of 3,3,3-Trifluoropropyne Source: Canadian Science Publishing URL: [Link]

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• Title: FTIR-15 || IR spectrum of alkenes || Cis & trans alkenes || FTIR spectroscopy Source: YouTube URL: [Link]

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• Title: Evolution of smog chamber experiments and chemical composition of... Source: ResearchGate URL: [Link]

• Title: Molecular Size Evolution of Oligomers in Organic Aerosols Collected in Urban Atmospheres and Generated in a Smog Chamber Source: PubMed URL: [Link]

• Title: Kinetics and Mechanistic Study for Gas Phase Tropospheric Photo-oxidation Reactions of 2,2,2-Trifluoroethyl Methacrylate With OH Radicals and Cl Atoms: An Experimental and Computational Approach Source: PubMed URL: [Link]

• Title: Review of Smog Chamber Experiments for Secondary Organic Aerosol Formation Source: MDPI URL: [Link]

• Title: A denuder-filter sampling technique for the detection of gas and particle phase carbonyl compounds Source: PubMed URL: [Link]

• Title: T- and pH-dependent OH radical reaction kinetics with glycine, alanine, serine, and threonine in the aqueous phase Source: RSC Publishing URL: [Link]

• Title: Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry Source: NIH URL: [Link]

• Title: Recent Developments in Gas-Phase Ion/Ion Reactions for Analytical Mass Spectrometry Source: PMC - NIH URL: [Link]

• Title: Pyrolysis of a Mixture of Trifluoromethane and Tetrafluoroethylene to Produce Hexafluoropropylene Source: ResearchGate URL: [Link]

• Title: detailed study by the AAWG: 2-bromo-3,3,3-trifluoro-l-propene (BTP) Source: Not specified URL: [Link]

• Title: Experimental Study and Process Simulation on Pyrolysis Characteristics of Decommissioned Wind Turbine Blades Source: MDPI URL: [Link]

• Title: Examining the gas-phase homodimers of 3,3,3-trifluoro-1,2-epoxypropane using quantum chemistry and microwave spectroscopy Source: RSC Publishing URL: [Link]

• Title: Chapter 8 GAS-PHASE CHEMISTRY Source: CMAS Center URL: [Link]

• Title: Kinetic Study of the Reactions between OH Radicals and three 2-Butenes over the Temperature Range 220 K to 370 K and Pressure Range 5 Torr to 300 Torr. Source: National Institute of Standards and Technology URL: [Link]

• Title: Atmospheric reactions of substituted butanes with OH radicals: kinetics and atmospheric implications Source: Physical Chemistry Chemical Physics (RSC Publishing) URL: [Link]

• Title: Novel Gas-Phase Ion Chemistry Source: Prentice Research Group URL: [Link]

• Title: Examining the gas-phase homodimers of 3,3,3-trifluoro-1,2-epoxypropane using quantum chemistry and microwave spectroscopy Source: ResearchGate URL: [Link]

• Title: 2-Trifluoromethyl-2-propanol Source: the NIST WebBook URL: [Link]

• Title: Kinetic and Mechanistic Investigation for the Gas-Phase Tropospheric Photo-oxidation Reactions of 2,2,2-Trifluoroethyl Acrylate with OH Radicals and Cl Atoms Source: PubMed URL: [Link]

• Title: An Experimental Study of 2-Propanol Pyrolysis Chemistry Source: PubMed URL: [Link]

• Title: Exploration of Pyrolysis Behaviors of Waste Plastics (Polypropylene Plastic/Polyethylene Plastic/Polystyrene Plastic): Macro-The Source: Semantic Scholar URL: [Link]

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• Title: Theoretical Study on the Gas-Phase and Aqueous Interface Reaction Mechanism of Criegee Intermediates with 2-Methylglyceric Acid and the Nucleation of Products Source: MDPI URL: [Link]

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Technical Notes & Optimization

identifying and minimizing byproducts in 2-(trifluoromethyl)propene reactions

Welcome to the technical support center for 2-(trifluoromethyl)propene. This resource is designed to provide researchers, scientists, and drug development professionals with in-depth guidance on utilizing this versatile building block while navigating the common challenges of byproduct formation. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you optimize your reactions and achieve your desired outcomes with high purity and yield.

Introduction to the Reactivity of 2-(Trifluoromethyl)propene

2-(Trifluoromethyl)propene (TFM-propene) is a valuable reagent in organic synthesis, primarily utilized for the introduction of the trifluoromethyl group (CF3), a crucial moiety in many pharmaceuticals and agrochemicals due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. Its reactivity is dominated by the electron-withdrawing nature of the CF3 group, which polarizes the double bond and influences its susceptibility to various transformations.

Understanding the principal reaction pathways of TFM-propene is the first step in mastering its use and mitigating the formation of unwanted byproducts.

Section 1: Radical Reactions of 2-(Trifluoromethyl)propene

Radical additions to 2-(trifluoromethyl)propene are a common strategy for forming new carbon-carbon and carbon-heteroatom bonds. However, the regioselectivity and potential for side reactions are critical considerations.

Troubleshooting Guide: Radical Additions

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	1. Inefficient radical initiation. 2. Competing polymerization of TFM-propene. 3. Unfavorable reaction kinetics.	1. Optimize initiator concentration and type (e.g., AIBN, DTBP). 2. Use a radical inhibitor in small, controlled amounts if polymerization is significant. 3. Adjust reaction temperature and concentration to favor the desired addition.
Formation of Oligomers/Polymers	High concentration of TFM-propene and/or initiator.	Decrease the concentration of TFM-propene and the initiator. Consider slow addition of the initiator.
Mixture of Regioisomers	The radical addition can occur at either carbon of the double bond, though addition to the CH2 terminus is generally favored to form the more stable tertiary radical. Steric hindrance of the radical species can influence regioselectivity.	Modify the steric bulk of the radical precursor. Screen different solvents to influence the transition state energies of the two possible addition pathways.
Byproduct from Hydrogen Abstraction	The generated radical abstracts a hydrogen atom from the solvent or another reaction component.	Choose a solvent with strong C-H bonds that is less prone to hydrogen abstraction (e.g., benzene, t-butanol).

Frequently Asked Questions (FAQs): Radical Reactions

Q1: What is the expected regioselectivity for the radical addition to 2-(trifluoromethyl)propene?

A1: The addition of a radical (R•) to 2-(trifluoromethyl)propene generally proceeds via the formation of the more stable tertiary radical intermediate. This means the radical will preferentially attack the terminal CH2 carbon of the double bond. However, the degree of regioselectivity can be influenced by the nature of the attacking radical and the reaction conditions.

Q2: How can I minimize the polymerization of 2-(trifluoromethyl)propene during a radical reaction?

A2: Polymerization is a common side reaction. To minimize it, you can:

• Maintain a low concentration of the monomer (TFM-propene).

• Use a controlled, slow addition of the radical initiator.

• Keep the reaction temperature as low as possible while still allowing for efficient initiation.

• In some cases, the addition of a radical inhibitor in very small quantities can be beneficial, but this must be carefully optimized to avoid quenching the desired reaction.

Section 2: Nucleophilic Addition Reactions

The electron-deficient nature of the double bond in 2-(trifluoromethyl)propene makes it susceptible to attack by nucleophiles. These reactions are a powerful tool for constructing complex molecules containing the trifluoromethyl group.

Troubleshooting Guide: Nucleophilic Additions

Observed Issue	Potential Cause(s)	Recommended Solution(s)
No or Slow Reaction	1. Insufficient nucleophilicity of the attacking species. 2. Poor choice of solvent.	1. Use a stronger nucleophile or activate the existing one (e.g., deprotonation with a suitable base). 2. Employ a polar aprotic solvent (e.g., DMF, DMSO) to enhance the nucleophilicity of the attacking species.
Formation of Elimination Byproducts	The initial adduct may undergo elimination, particularly if a good leaving group is present.	Choose a nucleophile that forms a stable adduct. Control the reaction temperature to disfavor elimination pathways.
Isomerization of the Double Bond	Under certain conditions, typically basic, the double bond in the product can migrate.	Use milder reaction conditions and carefully control the pH. Quench the reaction promptly upon completion.

Frequently Asked Questions (FAQs): Nucleophilic Additions

Q1: What types of nucleophiles are effective for addition to 2-(trifluoromethyl)propene?

A1: A wide range of soft nucleophiles, such as thiolates, enamines, and carbanions, can add to 2-(trifluoromethyl)propene. The success of the reaction often depends on the nucleophilicity of the attacking species and the reaction conditions.

Q2: How can I control the regioselectivity of nucleophilic addition?

A2: Nucleophilic attack generally occurs at the CH2 position of the double bond, leading to the formation of a carbanion stabilized by the adjacent CF3 group. This regioselectivity is typically high due to the strong electronic effect of the trifluoromethyl group.

Section 3: Cycloaddition Reactions

2-(Trifluoromethyl)propene can participate in various cycloaddition reactions, such as [4+2] (Diels-Alder) and [3+2] cycloadditions, providing access to trifluoromethyl-substituted cyclic compounds.

Troubleshooting Guide: Cycloaddition Reactions

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low Conversion	1. High activation energy for the cycloaddition. 2. Unfavorable orbital overlap.	1. Increase the reaction temperature or use a Lewis acid catalyst to lower the activation energy. 2. Modify the electronic properties of the diene or dipole to improve the HOMO-LUMO interaction with TFM-propene.
Mixture of Stereoisomers	The cycloaddition can lead to the formation of different stereoisomers (e.g., endo/exo in Diels-Alder).	The stereochemical outcome is often temperature-dependent. Lower temperatures generally favor the kinetically controlled product. The use of chiral catalysts can induce enantioselectivity.
Competing Dimerization/Polymerization	The diene or TFM-propene may react with itself.	Adjust the stoichiometry and concentration of the reactants. Consider the slow addition of one of the components.

Frequently Asked Questions (FAQs): Cycloaddition Reactions

Q1: Is 2-(trifluoromethyl)propene a good dienophile in Diels-Alder reactions?

A1: Yes, the electron-withdrawing trifluoromethyl group activates the double bond of 2-(trifluoromethyl)propene, making it an effective dienophile for reactions with electron-rich dienes.

Q2: How can I improve the rate of a Diels-Alder reaction with 2-(trifluoromethyl)propene?

A2: The rate of Diels-Alder reactions can often be accelerated by using a Lewis acid catalyst. The Lewis acid coordinates to the trifluoromethyl group or the double bond, lowering the energy of the LUMO of the dienophile and enhancing the interaction with the HOMO of the diene.

Experimental Protocols

Protocol 1: General Procedure for Radical Addition of a Thiol to 2-(Trifluoromethyl)propene

Materials:

• 2-(Trifluoromethyl)propene

• Thiol (e.g., dodecanethiol)

• Radical initiator (e.g., AIBN)

• Anhydrous, deoxygenated solvent (e.g., benzene or toluene)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and heating mantle

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add the thiol (1.0 eq) and the solvent.

• Deoxygenate the solution by bubbling with an inert gas for 15-20 minutes.

• Add the radical initiator (0.05-0.1 eq).

• Slowly add 2-(trifluoromethyl)propene (1.2 eq) to the reaction mixture at room temperature under an inert atmosphere.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C for AIBN in benzene) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography or distillation.

Visualizing Reaction Pathways

Diagram 1: General Reaction Scheme for 2-(Trifluoromethyl)propene

Caption: Reaction pathways of 2-(trifluoromethyl)propene.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: Troubleshooting workflow for low reaction yield.

References

• Title: A new versatile reagent for the introduction of the trifluoromethyl group: 2-trifluoromethylpropene. Source: Journal of the American Chemical Society URL: [Link]

• Title: Radical Addition of Perfluoroalkyl Iodides to Alkenes and Alkynes. Source: Chemical Reviews URL: [Link]

• Title: The Diels–Alder Reaction in Total Synthesis. Source: Chemical Reviews URL: [Link]

• Title: Trifluoromethyl-substituted enamines in the synthesis of heterocyclic compounds. Source: Journal of Fluorine Chemistry URL: [Link]

Technical Support Center: Troubleshooting Low Conversion Rates with 2-(Trifluoromethyl)propene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(trifluoromethyl)propene. This guide is designed to provide in-depth troubleshooting for a common issue encountered during its use: low conversion rates. As a highly reactive and versatile building block, understanding the nuances of its handling and reaction conditions is paramount to achieving successful outcomes in your synthetic endeavors. This guide moves beyond a simple checklist to explain the underlying chemical principles governing its reactivity.

Frequently Asked Questions (FAQs)

Q1: My reaction with 2-(trifluoromethyl)propene is showing little to no conversion of my starting material. What are the most likely initial causes?

Low conversion is a frequent challenge, often stemming from the inherent reactivity of 2-(trifluoromethyl)propene and its sensitivity to reaction conditions. The primary culprits are often related to reagent integrity and the reaction environment. Firstly, the high reactivity of the analogous perfluoro-2-(trifluoromethyl)-propene with common nucleophilic solvents like acetonitrile and dimethylformamide (DMF) suggests that 2-(trifluoromethyl)propene may also be susceptible to solvent-mediated degradation or side reactions[1]. Secondly, moisture present in the reagents or solvent can lead to the formation of byproducts, consuming the starting material in non-productive pathways[1].

Q2: I suspect my 2-(trifluoromethyl)propene reagent may be compromised. How can I assess its purity and what are the proper storage conditions?

The stability of fluorinated alkenes is critical for reproducible results. While specific data for 2-(trifluoromethyl)propene is limited, the safety data sheet for the related compound, 2-bromo-3,3,3-trifluoro-1-propene, recommends refrigerated storage and highlights its incompatibility with strong oxidizing agents[2][3]. It is reasonable to apply similar precautions to 2-(trifluoromethyl)propene.

To assess purity, Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended analytical technique[1][4][5][6]. A pure sample should exhibit a single major peak corresponding to the correct mass-to-charge ratio. The presence of multiple peaks could indicate oligomerization, decomposition, or impurities from its synthesis.

Q3: Can the choice of solvent dramatically impact the conversion rate?

Absolutely. As mentioned, analogous perfluorinated propenes are known to react with nucleophilic solvents[1]. If your reaction is conducted in solvents like acetonitrile or DMF, the solvent itself may be competing with your desired nucleophile, leading to low conversion. It is advisable to use non-nucleophilic, aprotic solvents such as anhydrous tetrahydrofuran (THF), diethyl ether, or dichloromethane (DCM) to minimize this risk. Always ensure your solvent is rigorously dried before use, as trace amounts of water can initiate side reactions[1].

Q4: My reaction is sluggish even with a fresh reagent and anhydrous solvent. Could temperature be the issue?

Reaction temperature is a critical parameter. For many reactions involving reactive electrophiles like 2-(trifluoromethyl)propene, low-temperature conditions are often necessary to control the reaction rate and prevent the formation of byproducts. Some reactions with analogous compounds are initiated at temperatures as low as -78 °C[1]. If your reaction is proceeding slowly, a gradual and controlled increase in temperature might be necessary. However, this should be done cautiously, as higher temperatures can also favor decomposition or side reactions. It is recommended to perform a temperature screening experiment to identify the optimal balance between reaction rate and selectivity.

Troubleshooting Workflow for Low Conversion Rates

When faced with low conversion, a systematic approach is key to identifying and resolving the issue. The following workflow provides a logical sequence of steps to diagnose the problem.

Caption: A systematic workflow for troubleshooting low conversion rates.

In-Depth Troubleshooting Guides

Issue 1: Reagent Purity and Stability

Symptoms:

• Inconsistent results between batches of 2-(trifluoromethyl)propene.

• Presence of unexpected peaks in the GC-MS of the starting material.

• Discoloration of the reagent.

Causality: 2-(Trifluoromethyl)propene, being an electron-deficient alkene, is susceptible to polymerization or oligomerization, especially if impurities that can initiate such reactions are present. Exposure to air and moisture can also lead to degradation.

Protocol for Reagent Verification:

• Sample Preparation: If the reagent is a gas at room temperature, use a gas-tight syringe to sample from the headspace of the container. If it is a liquid, prepare a dilute solution in a non-reactive, volatile solvent (e.g., hexane).

• GC-MS Analysis: Employ a standard GC-MS protocol to analyze the sample. A suitable starting point for the temperature program would be an initial temperature of 40°C held for 2 minutes, followed by a ramp of 15°C/min to 180°C[5].

• Data Interpretation: Analyze the resulting chromatogram and mass spectrum. The presence of a single major peak with the expected mass spectrum indicates high purity. Multiple peaks suggest the presence of impurities or degradation products.

Table 1: Recommended Storage and Handling of 2-(trifluoromethyl)propene

Parameter	Recommendation	Rationale
Storage Temperature	2-8 °C[2][3]	To minimize decomposition and polymerization.
Atmosphere	Inert (Argon or Nitrogen)	To prevent oxidation and reaction with atmospheric moisture.
Container	Tightly sealed, appropriate for fluorinated compounds	To prevent leakage and contamination.
Handling	Use dry syringes and glassware under an inert atmosphere	To avoid introducing moisture and air.

Issue 2: Incompatible Solvent or Presence of Moisture

Symptoms:

• Low conversion specifically in nucleophilic solvents (e.g., acetonitrile, DMF).

• Formation of byproducts with masses corresponding to the addition of solvent or water molecules.

Causality: The electrophilic nature of the double bond in 2-(trifluoromethyl)propene makes it a target for nucleophilic attack. Solvents with lone pairs of electrons can act as nucleophiles, competing with the intended reagent. Water can act as a nucleophile or a proton source, leading to hydration or other side reactions.

Protocol for Solvent Selection and Drying:

• Solvent Choice: Select a non-nucleophilic, aprotic solvent such as THF, diethyl ether, toluene, or DCM. The choice may depend on the specific reaction and solubility of other reagents.

• Solvent Drying:

  • Distillation: For highly sensitive reactions, distill the solvent from an appropriate drying agent (e.g., sodium/benzophenone for THF and ether; calcium hydride for DCM and toluene).

  • Molecular Sieves: For less sensitive applications, drying over activated molecular sieves (3Å or 4Å) can be sufficient. Ensure the sieves are properly activated by heating under vacuum.

• Reaction Setup: Assemble the reaction glassware while hot after oven-drying to prevent condensation of atmospheric moisture. Flame-dry the glassware under a stream of inert gas for highly sensitive reactions.

Caption: Solvent compatibility with 2-(trifluoromethyl)propene.

Issue 3: Suboptimal Reaction Conditions

Symptoms:

• The reaction does not proceed at low temperatures.

• Multiple byproducts are observed at higher temperatures.

• The reaction rate is highly sensitive to small changes in conditions.

Causality: The activation energy for the desired reaction must be reached without providing enough energy to initiate undesired side reactions. For many reactions involving fluorinated compounds, a narrow temperature window for optimal performance is common.

Experimental Protocol for Reaction Optimization:

• Temperature Screening:

  • Set up several small-scale reactions in parallel.

  • Run each reaction at a different temperature (e.g., -78 °C, -40 °C, 0 °C, room temperature).

  • Monitor the conversion and byproduct formation at regular intervals using an appropriate analytical technique (e.g., GC-MS, 19F NMR).

• Concentration Adjustment:

  • If the reaction is believed to be bimolecular, increasing the concentration of the reactants may improve the rate.

  • Conversely, if side reactions such as polymerization are an issue, running the reaction under more dilute conditions may be beneficial.

• Catalyst Evaluation (if applicable):

  • If a catalyst is used, ensure it is active and has been stored correctly.

  • Consider screening different catalysts or catalyst loadings to improve performance. For example, in hydroboration reactions of similar fluoroalkyl-substituted alkenes, cobalt catalysts have been shown to be effective[7][8].

Table 2: Example Temperature Screening for a Hypothetical Nucleophilic Addition

Temperature (°C)	Time (h)	Conversion (%)	Major Byproduct (%)
-78	24	< 5	0
-40	12	35	< 2
0	4	85	5
25 (RT)	1	90	20

This is hypothetical data for illustrative purposes.

References

• Zeng, W., Li, H., Wang, D., & Zhou, L. (2023). Regioselective Synthesis of 3-Trifluoromethylpyrroles by [3 + 2] Cycloaddition of N-Acyl α-Amino Acids and 2-Bromo-3,3,3-trifluoropropene. The Journal of Organic Chemistry.

• Munavalli, S., et al. (1990). Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. DTIC. [Link]

• Rivela, C. B., Tovar Ramos, C. M., Gibilisco, R., & Blanco, M. B. (2019). Mechanism for the reaction of 3,3,3-trifluoro-2-(trifluoromethyl)propene with OH radicals via addition of OH to the double bond. Physical Chemistry Chemical Physics.
• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24, 2145-2148.
• (2023). Synthesis of 2-trifluoromethyl chromenes via double carbonyl–ene reaction. Organic Chemistry Frontiers.
• Moss, S. J., & Jennings, K. R. (1968). Reaction of oxygen atoms with 2-(trifluoromethyl)-propene. Transactions of the Faraday Society, 64, 686.
• (2021). Two‐Step Synthesis of Trisubstituted Trifluoromethyl Cyclopropanes Using in situ Generated CF3CHN2. Chemistry – A European Journal.
• (2022). Enantioselective Cobalt-Catalyzed Hydroboration of Fluoroalkyl-Substituted Alkenes to Access Chiral Fluoroalkylboronates. Journal of the American Chemical Society.
• (2022).
• Pearson Education. (n.d.). The radical fluorination of 2-methyl propane resulted in a 14:86 ...
• (2021). Optimized fast gas chromatography coupled with proton-transfer-reaction time-of-flight mass spectrometry for the selective near. Analytical and Bioanalytical Chemistry.
• (2021). Comprehensive Two Dimensional Gas Chromatography with Orbitrap Mass Spectrometry Applied to Flavor and Fragrance Analysis. Thermo Fisher Scientific.
• Filo. (2025). Question What is the product of the reaction when the compound 2-fluoropr...
• Benchchem. (2025).
• Agilent Technologies. (n.d.).

• Chem-Impex. (n.d.). 2-Bromo-3,3,3-trifluoro-1-propene. [Link]

• Chemsrc. (2025). 2-chloromethyl-3,3,3-trifluoro-propene | CAS#:381-82-8.

• PubChem. (n.d.). 3,3,3-Trifluoropropene. [Link]

• Fisher Scientific. (2010). SAFETY DATA SHEET - 2-Bromo-3,3,3-trifluoro-1-propene.

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• 8. Enantioselective Cobalt-Catalyzed Hydroboration of Fluoroalkyl-Substituted Alkenes to Access Chiral Fluoroalkylboronates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Addition Reactions to 2-(Trifluoromethyl)propene

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with 2-(trifluoromethyl)propene. This guide is structured to provide practical, in-depth solutions to common challenges encountered during addition reactions with this highly reactive and versatile building block. My approach is to not only offer protocols but to also illuminate the underlying chemical principles that govern reaction outcomes, empowering you to troubleshoot and optimize your experiments effectively.

Understanding the Unique Reactivity of 2-(Trifluoromethyl)propene

2-(Trifluoromethyl)propene is a unique substrate due to the strong electron-withdrawing nature of the trifluoromethyl (-CF3) group. This profoundly influences the electron density of the double bond, making it susceptible to nucleophilic attack and modifying its reactivity in electrophilic and radical additions compared to its non-fluorinated analog, isobutylene.[1] This guide will address the practical implications of this electronic effect on optimizing reaction temperatures for various addition reactions.

Frequently Asked Questions (FAQs)

Q1: Why are my electrophilic addition reactions to 2-(trifluoromethyl)propene sluggish or low-yielding?

A1: The trifluoromethyl group strongly deactivates the double bond towards electrophilic attack. This is because the electron-withdrawing -CF3 group destabilizes the formation of a carbocation intermediate.[2] Consequently, more forcing conditions, such as higher temperatures or the use of superacids, may be necessary to promote the reaction. However, increasing the temperature should be done cautiously as it can lead to side reactions.

Q2: What is the expected regioselectivity for hydrohalogenation of 2-(trifluoromethyl)propene, and how does temperature affect it?

A2: According to Markovnikov's rule, the addition of a protic acid (HX) to an unsymmetrical alkene proceeds via the most stable carbocation intermediate.[2][3] In the case of 2-(trifluoromethyl)propene, the tertiary carbocation adjacent to the -CF3 group is significantly destabilized by the inductive effect of the fluorine atoms. This can make the formation of the primary carbocation more competitive than expected, potentially leading to a mixture of Markovnikov and anti-Markovnikov products. While there is a lack of specific studies on the temperature effect for this particular substrate, in general, higher temperatures can decrease the selectivity of reactions by providing enough energy to overcome the activation barrier for the formation of the less stable intermediate. For highly selective outcomes, it is often advisable to start at lower temperatures and gradually increase if the reaction rate is too slow.

Q3: How can I control the polymerization of 2-(trifluoromethyl)propene during my addition reactions?

A3: 2-(Trifluoromethyl)propene can undergo polymerization, especially under conditions that generate radical or cationic intermediates.[4][5] Higher temperatures often favor polymerization. To mitigate this, consider the following:

• Lower Reaction Temperature: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Use of Inhibitors: For radical reactions, adding a small amount of a radical inhibitor (e.g., BHT or hydroquinone) can suppress polymerization.

• Controlled Reagent Addition: Slow, dropwise addition of a reagent can help to maintain a low concentration of reactive intermediates, disfavoring polymerization.

Q4: For a hydroboration-oxidation reaction, what is the optimal temperature to achieve anti-Markovnikov hydration?

A4: Hydroboration-oxidation is an effective method for the anti-Markovnikov hydration of alkenes.[6] The reaction typically proceeds well at room temperature.[7][8] Due to the steric hindrance and electronic effects of the trifluoromethyl group, the boron will preferentially add to the less substituted carbon, leading to the anti-Markovnikov alcohol upon oxidation. It is generally not necessary to heat the reaction, and in some cases, cooling may be employed to enhance selectivity, especially if the borane reagent is highly reactive. The oxidation step with hydrogen peroxide is exothermic and often requires cooling to maintain a temperature between 30-35°C to prevent decomposition of the peroxide and ensure a safe reaction.[9]

Troubleshooting Guides

Issue 1: Low Yield in Radical Trifluoromethylation

Symptom: Your radical trifluoromethylation of 2-(trifluoromethyl)propene results in a low yield of the desired product.

Possible Cause	Troubleshooting Steps
Inefficient Radical Initiation	Ensure your radical initiator (e.g., AIBN, benzoyl peroxide) is fresh and stored correctly. For photoredox catalysis, verify the light source's wavelength and intensity are appropriate for the photocatalyst.[10]
Suboptimal Temperature	Radical initiators have optimal temperature ranges for decomposition. For AIBN, this is typically 60-80°C. If the temperature is too low, radical generation will be slow. If too high, it may lead to uncontrolled reactions and initiator decomposition.
Presence of Oxygen	Oxygen can quench radical reactions. Ensure your reaction is properly degassed and maintained under an inert atmosphere (e.g., argon or nitrogen).[10]
Incorrect Solvent	The solvent can influence the reaction. Choose a solvent that is inert to radical attack. Acetonitrile and DMF are common choices.[10]

Issue 2: Poor Regioselectivity in Electrophilic Additions

Symptom: You are observing a mixture of Markovnikov and anti-Markovnikov products in your electrophilic addition reaction.

Possible Cause	Troubleshooting Steps
High Reaction Temperature	As mentioned in the FAQs, higher temperatures can reduce selectivity. Try running the reaction at a lower temperature (e.g., 0°C or -78°C) to favor the formation of the more stable intermediate.
Carbocation Rearrangement	While less common with this substrate, be aware of the possibility of carbocation rearrangements, which can be temperature-dependent.
Nature of the Electrophile	"Softer" electrophiles may exhibit lower regioselectivity. The choice of reagent can be critical.

Experimental Protocols

Protocol 1: Temperature Screening for Optimal Yield in a Generic Radical Addition

This protocol provides a framework for optimizing the reaction temperature for a generic radical addition to 2-(trifluoromethyl)propene using AIBN as an initiator.

• Setup: In three separate, oven-dried Schlenk flasks equipped with stir bars and condensers, add 2-(trifluoromethyl)propene (1.0 eq) and your radical precursor (1.2 eq) to your chosen degassed solvent.

• Inert Atmosphere: Purge each flask with argon or nitrogen for 15 minutes.

• Initiator Addition: Add AIBN (0.1 eq) to each flask under a positive pressure of inert gas.

• Temperature Control: Place each flask in a pre-heated oil bath at different temperatures (e.g., Flask 1 at 60°C, Flask 2 at 70°C, Flask 3 at 80°C).

• Monitoring: Monitor the progress of each reaction by TLC or GC-MS at regular intervals (e.g., every hour).

• Analysis: Once the reactions are complete, quench appropriately, work up, and analyze the crude product mixtures by ¹H and ¹⁹F NMR to determine the conversion and yield for each temperature.

Protocol 2: Controlled Temperature Hydroboration-Oxidation

This protocol details a controlled temperature approach for the hydroboration-oxidation of 2-(trifluoromethyl)propene.

• Hydroboration: In an oven-dried, two-neck round-bottom flask under an argon atmosphere, dissolve 2-(trifluoromethyl)propene (1.0 eq) in anhydrous THF. Cool the solution to 0°C in an ice bath. Add a solution of borane-THF complex (BH₃·THF, 1.0 M in THF, 1.1 eq) dropwise over 30 minutes, maintaining the temperature at 0°C. After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Oxidation: Cool the reaction mixture back down to 0°C. Slowly add a 3 N aqueous solution of sodium hydroxide (NaOH, 3.0 eq). Following this, add 30% hydrogen peroxide (H₂O₂, 3.0 eq) dropwise, ensuring the internal temperature does not exceed 35°C.[9]

• Work-up: After the addition is complete, stir the mixture at room temperature for 1 hour. Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting alcohol by column chromatography on silica gel.

Visualizations

Diagram 1: Logical Flow for Troubleshooting Low Yield

Caption: A logical workflow for troubleshooting low-yielding addition reactions.

Diagram 2: Temperature Effects on Reaction Pathways

Caption: The influence of temperature on selectivity, polymerization, and reaction rate.

References

• Schematic representation of our hydroboration/oxidation continuous fl ow setup. (n.d.). Retrieved from [Link]

• SciSpace. (n.d.). Development of a flow method for the hydroboration/oxidation of olefins. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Leah4sci. (2019, October 17). Markovnikov's Rule vs Anti-Markovnikov in Alkene Addition Reactions [Video]. YouTube. [Link]

• Tandem Processes Identified from Reaction Screening: Nucleophilic Addition to Aryl N-Phosphinylimines Employing La(III)-TFAA activation. (n.d.). National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). Development of a flow method for the hydroboration/oxidation of olefins. Retrieved from [Link]

• Save My Exams. (n.d.). Markovnikov's Rule (Cambridge (CIE) A Level Chemistry): Revision Note. Retrieved from [Link]

• Defense Technical Information Center. (1990, April). Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. Retrieved from [Link]

• ResearchGate. (n.d.). Markovnikov and anti‐Markovnikov additions to unsymmetrical olefins and acetylenes. Retrieved from [Link]

• Rzepa, H. (2014, March 2). The wrong trousers: the anti-Markovnikov addition of borane to 2-methylpropene. Henry Rzepa's Blog. [Link]

• Chemguide. (n.d.). The Polymerisation of Alkenes. Retrieved from [Link]

• Chemistry Steps. (n.d.). Markovnikov's Rule with Practice Problems. Retrieved from [Link]

• ResearchGate. (n.d.). Propene Polymerization with Catalyst Mixtures Containing Different ansa-Zirconocenes: Chain Transfer to Alkylaluminum Cocatalysts and Formation of Stereoblock Polymers. Retrieved from [Link]

• National Institutes of Health. (2019, May 29). Upcycling aromatic polymers through C–H fluoroalkylation. Retrieved from [Link]

• ResearchGate. (n.d.). Propylene Polymerization and Deactivation Processes with Isoselective {Cp/Flu} Zirconocene Catalysts. Retrieved from [Link]

• Tyler DeWitt. (2023, December 8). Polypropylene Polymerization Mechanism (Simplified) [Video]. YouTube. [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. savemyexams.com [savemyexams.com]
• 3. Markovnikov’s Rule with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. youtube.com [youtube.com]
• 6. The wrong trousers: the anti-Markovnikov addition of borane to 2-methylpropene. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification Strategies for Products from 2-(Trifluoromethyl)propene Reactions

Welcome to the technical support center for navigating the unique challenges of purifying products derived from 2-(trifluoromethyl)propene (TFMP). This guide is designed for researchers, scientists, and drug development professionals who are leveraging the power of the trifluoromethyl group in their synthetic endeavors. My aim here is not just to provide protocols but to equip you with the strategic thinking necessary to tackle purification challenges head-on, grounded in my experience in the field.

The trifluoromethyl group imparts unique electronic and steric properties to molecules, making TFMP an invaluable building block in medicinal and materials chemistry. However, these same properties can introduce complexities into the purification process. This guide will provide in-depth, experience-based advice to help you efficiently isolate your target compounds.

Part 1: Foundational Principles & Common Challenges

Why is Purifying TFMP-Derived Products Different?

The strong electron-withdrawing nature of the CF3 group and the volatility of many TFMP-derived products and byproducts are at the core of the purification challenges. Common issues include:

• Co-elution in Chromatography: The similar polarity of the desired product and structurally related impurities, such as regioisomers or oligomers, can make separation by standard column chromatography difficult.

• Azeotrope Formation: The volatility of many low molecular weight TFMP derivatives can lead to the formation of azeotropes with solvents or byproducts, complicating purification by distillation.

• Product Volatility: The desired product itself might be volatile, leading to significant loss during solvent removal under reduced pressure.

Part 2: Troubleshooting Guides & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the purification of products from two major classes of TFMP reactions: [4+2] Cycloadditions and Nucleophilic Additions.

Scenario 1: [4+2] Cycloaddition Reactions (Diels-Alder)

Reaction Context: The reaction of TFMP with a diene, such as 2,3-dimethyl-1,3-butadiene, is a common method for synthesizing trifluoromethyl-containing cyclic compounds. A frequent challenge is the removal of unreacted diene, TFMP oligomers, and the desired product's regioisomer.

FAQ 1: "My crude NMR shows a mixture of my desired product, what appears to be a regioisomer, and some broad, low-intensity peaks. How do I approach this separation?"

Answer: This is a classic challenge in Diels-Alder reactions with unsymmetrical dienophiles like TFMP. The broad peaks likely correspond to low molecular weight oligomers of TFMP. Here’s a systematic approach to purification:

Step 1: Initial Bulk Purification - Fractional Distillation

Given the likely volatility of the main components, fractional distillation under reduced pressure is often the most effective first step. This will help to separate the components based on their boiling points.

Table 1: Boiling Points of Common Components in a TFMP Diels-Alder Reaction

Component	Structure	Boiling Point (°C)	Notes
2,3-Dimethyl-1,3-butadiene	C6H10	68-70	Excess starting material.
2-(Trifluoromethyl)propene (TFMP)	C4H5F3	14-15	Unreacted starting material.
Desired Product (e.g., 1,2-dimethyl-4-(trifluoromethyl)cyclohex-1-ene)	C9H13F3	~70-75 (at ~100 mmHg)	The target molecule.
Regioisomer (e.g., 1,2-dimethyl-3-(trifluoromethyl)cyclohex-1-ene)	C9H13F3	~75-80 (at ~100 mmHg)	Often has a slightly higher boiling point due to different dipole moment.
TFMP Dimer/Trimer	(C4H5F3)n	>100 (at ~100 mmHg)	Higher boiling oligomers.

Experimental Protocol: Fractional Distillation

• Setup: Assemble a fractional distillation apparatus with a vacuum-jacketed column packed with Raschig rings or a Vigreux column. Ensure all joints are well-sealed.

• Initial Removal of Volatiles: Gently warm the flask to no more than 30°C under atmospheric pressure to remove any remaining TFMP. Use a cold trap to capture the volatile TFMP.

• Vacuum Application: Gradually apply vacuum. You will likely see the excess diene distill first.

• Fraction Collection: Slowly increase the temperature of the heating mantle. Collect fractions based on the temperature at the head of the column. The desired product and its regioisomer will likely co-distill. The oligomeric byproducts will remain in the distillation pot.

Step 2: Fine Purification - Preparative Gas Chromatography (Prep-GC)

For the separation of the desired product and its regioisomer, which often have very similar polarities and boiling points, preparative gas chromatography is the most effective technique.

Workflow: Purification Strategy for Diels-Alder Products

Caption: Workflow for the purification of TFMP-based Diels-Alder products.

Scenario 2: Nucleophilic Addition of Amines

Reaction Context: The Michael addition of a primary or secondary amine to TFMP is a straightforward way to synthesize β-trifluoromethyl amines. A common issue is the formation of a double addition product, where two molecules of TFMP react with a primary amine.

FAQ 2: "I've reacted aniline with TFMP and my TLC/LC-MS shows my desired mono-adduct, but also a significant amount of a higher molecular weight byproduct which I suspect is the di-adduct. My standard silica gel column isn't giving good separation. What should I do?"

Answer: This is a frequent problem, especially when using primary amines. The initially formed secondary amine product can be reactive enough to add to another molecule of TFMP. The polarity difference between the mono- and di-adducts can be subtle.

Troubleshooting Logic: Enhancing Chromatographic Resolution

When standard silica gel chromatography fails, the key is to modify the stationary or mobile phase to exploit different interaction mechanisms.

Decision Tree: Chromatographic Strategy

Caption: Decision tree for troubleshooting amine adduct purification.

Explanation of the Strategy:

• Tailing on Silica: Basic amines often "tail" on acidic silica gel, leading to broad peaks and poor separation. Adding a small amount of a volatile base like triethylamine (Et3N) to the mobile phase neutralizes the acidic sites on the silica, resulting in sharper peaks and better resolution.

• Switching to Alumina: Alternatively, using a basic stationary phase like alumina can prevent the unwanted interaction altogether, often providing excellent separation for basic compounds.

Experimental Protocol: Column Chromatography with a Modified Mobile Phase

• Dry Loading: Pre-adsorb your crude material onto a small amount of silica gel. This generally gives better separation than wet loading.

• Mobile Phase Preparation: Prepare your eluent (e.g., a gradient of ethyl acetate in hexanes) and add 0.5% (v/v) triethylamine to the mixture.

• Column Packing: Pack the column with silica gel in your initial mobile phase composition (containing the triethylamine).

• Elution: Carefully load the pre-adsorbed sample onto the top of the column and begin elution. The mono-adduct should elute before the di-adduct.

• Analysis: Collect fractions and analyze by TLC, staining with a potassium permanganate dip as amines are often UV-inactive.

FAQ 3: "My product is a volatile liquid, and I'm losing most of it on the rotovap. How can I isolate it effectively after my column?"

Answer: This is a critical issue with low molecular weight trifluoromethyl compounds. Aggressive solvent removal is your enemy.

Best Practices for Isolating Volatile Products:

• Use a Higher Boiling Point Solvent for Chromatography: If possible, use a solvent system where the final eluting solvent has a significantly higher boiling point than your product (e.g., heptane instead of hexanes).

• Avoid High Vacuum: Remove the solvent at or near atmospheric pressure. A gentle stream of nitrogen or argon can be used to slowly evaporate the solvent.

• Use a Cold Bath: Keep the receiving flask in a cold bath (ice-water or even a dry ice/acetone bath for very volatile compounds) during solvent removal to minimize evaporation of the product.

• Kugelrohr Distillation: For final purification of a volatile liquid, a Kugelrohr apparatus is ideal. It allows for short-path distillation of small quantities under vacuum with minimal loss.

Part 3: Comprehensive References

• Synthesis of Trifluoromethyl-Containing Compounds: A review that provides context on the importance and methods of synthesizing compounds from fluorinated building blocks. (Source: Chemical Reviews, URL: [Link])

• Diels-Alder Reactions of Fluorinated Alkenes: This type of article would provide specific examples and mechanistic details relevant to Scenario 1. (Source: The Journal of Organic Chemistry, URL: [Link])

• Purification of Organic Compounds: A standard laboratory handbook detailing techniques like distillation and chromatography. (Source: Purification of Laboratory Chemicals, Elsevier, URL: [Link])

• Asymmetric Michael Addition of Amines to 2-(Trifluoromethyl)propenoates: While on a slightly different substrate, papers like this provide detailed experimental procedures for the purification of β-trifluoromethyl amines. (Source: Organic Letters, URL: [Link])

preventing polymerization of 2-(trifluoromethyl)propene during storage

Welcome to the technical support center for 2-(trifluoromethyl)propene. This guide is designed for researchers, scientists, and professionals in drug development who utilize this highly reactive monomer. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure the safe and effective storage of 2-(trifluoromethyl)propene, preventing unwanted polymerization and preserving material integrity.

Understanding the Challenge: The Propensity for Polymerization

2-(Trifluoromethyl)propene is a valuable building block in organic synthesis, prized for the introduction of the trifluoromethyl group. However, its terminal double bond, activated by the electron-withdrawing trifluoromethyl group, makes it susceptible to spontaneous, often exothermic, free-radical polymerization.[1][2][3] Uncontrolled polymerization can lead to product degradation, loss of valuable material, and in severe cases, a hazardous runaway reaction causing pressure buildup in sealed containers.[1][2] This guide provides the necessary protocols and understanding to mitigate these risks.

Troubleshooting Guide: Addressing Common Storage Issues

This section addresses specific problems you might encounter during the storage of 2-(trifluoromethyl)propene.

Issue 1: Observed increase in viscosity or solidification of the monomer.

• Question: I've noticed that my stored 2-(trifluoromethyl)propene has become more viscous, or in the worst case, has solidified. What happened, and can I reverse it?

• Answer: This is a clear indication that polymerization has occurred. The increase in viscosity is due to the formation of oligomers and polymers, which are long-chain molecules.[4] Unfortunately, this process is generally irreversible. The solidified material is a polymer and no longer the desired monomer. The primary cause is the depletion of the polymerization inhibitor or storage in conditions that promote radical formation (e.g., excessive heat or light).

Issue 2: The inhibitor concentration has decreased over time.

• Question: I tested the concentration of the inhibitor in my 2-(trifluoromethyl)propene stock, and it's lower than when I first received it. Why is this happening?

• Answer: Polymerization inhibitors are consumed as they scavenge free radicals that initiate the polymerization process.[5][6] A decrease in inhibitor concentration indicates that it is actively working to stabilize the monomer. This is expected over time, especially if the monomer is stored at elevated temperatures or exposed to light. It is crucial to monitor the inhibitor level periodically and replenish it if it falls below the recommended concentration.

Issue 3: Discoloration of the monomer.

• Question: My initially colorless 2-(trifluoromethyl)propene has developed a yellow or brownish tint. Is this a sign of degradation?

• Answer: Discoloration can be a sign of impurity formation or the initial stages of oligomerization. Some inhibitors or their byproducts after reacting with radicals can also be colored. It is advisable to test the purity of the monomer using techniques like GC-MS to identify any potential contaminants or degradation products. If significant impurities are detected, the monomer may need to be redistilled (after ensuring it is properly inhibited) before use in sensitive applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of 2-(trifluoromethyl)propene polymerization during storage?

A1: The primary mechanism is free-radical polymerization.[2] This process is initiated by the formation of free radicals, which can be generated by exposure to heat, UV light, or the presence of certain impurities. These radicals attack the double bond of the monomer, creating a new radical that then propagates by reacting with other monomer molecules in a chain reaction.

Q2: Which inhibitors are most effective for stabilizing 2-(trifluoromethyl)propene?

A2: While specific studies on 2-(trifluoromethyl)propene are not extensively publicized, general principles for inhibiting vinyl monomers apply. Phenolic inhibitors like hydroquinone (HQ) and 4-methoxyphenol (MEHQ), as well as stable free radicals like 2,2,6,6-tetramethylpiperidin-1-oxyl (TEMPO), are widely used and effective.[1][6] The choice of inhibitor can depend on the intended application and the required storage duration.

Q3: How does a polymerization inhibitor work?

A3: A polymerization inhibitor is a substance that intercepts the free radicals that initiate and propagate the polymerization chain reaction.[5][6] It reacts with the highly active radicals to form a stable, non-reactive species that is incapable of initiating further polymerization.[2][6] This effectively terminates the chain reaction and stabilizes the monomer.

Caption: Free-radical polymerization and inhibitor intervention.

Q4: What are the ideal storage conditions for 2-(trifluoromethyl)propene?

A4: To minimize the risk of polymerization, 2-(trifluoromethyl)propene should be stored in a cool, dry, and dark environment.[7][8] The storage area should be well-ventilated.[9] It is crucial to keep it away from sources of heat, sparks, and direct sunlight, as these can initiate polymerization.[8] Storage in a refrigerator or cold room is recommended.

Q5: What type of container should I use for storing 2-(trifluoromethyl)propene?

A5: Use a tightly sealed container made of an inert material, such as amber glass or a suitable plastic that is non-reactive with the monomer.[8] The container should have a headspace filled with an inert gas like argon or nitrogen to prevent exposure to oxygen, which can sometimes participate in radical reactions.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of potential polymerization and inhibitor depletion.[8]
Inhibitor	MEHQ (100-200 ppm) or TEMPO (50-100 ppm)	Effectively scavenges free radicals to prevent polymerization initiation.[1][6]
Container	Tightly sealed amber glass bottle	Prevents exposure to light and atmospheric oxygen.[8]
Atmosphere	Inert (Argon or Nitrogen)	Minimizes the presence of oxygen, which can form peroxides and initiate polymerization.[10]
Location	Cool, dry, dark, well-ventilated area	Minimizes exposure to external energy sources that can trigger polymerization.[7][9]
Compatibility	Store away from strong acids, bases, and oxidizing agents	Prevents chemical reactions that could lead to instability or hazard.[7][11]

Experimental Protocol: Preparation of 2-(Trifluoromethyl)propene for Long-Term Storage

This protocol outlines the steps for adding an inhibitor to uninhibited or purified 2-(trifluoromethyl)propene for safe storage.

Materials:

• 2-(trifluoromethyl)propene

• Inhibitor stock solution (e.g., 1% MEHQ in a compatible solvent like dichloromethane)

• Amber glass storage bottle with a PTFE-lined cap

• Inert gas source (Argon or Nitrogen) with a delivery system

• Micropipette

• Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.[7]

Caption: Workflow for stabilizing 2-(trifluoromethyl)propene.

Procedure:

• Work in a well-ventilated fume hood. [7]

• Calculate the required amount of inhibitor. For a final concentration of 100 ppm MEHQ in 100 g of monomer, you would need 10 mg of MEHQ.

• Prepare the inhibitor stock solution if not already available. A 1% solution (10 mg/mL) is convenient for accurate addition.

• Add the calculated volume of the inhibitor stock solution to the empty, clean, and dry amber glass storage bottle.

• Carefully transfer the 2-(trifluoromethyl)propene into the storage bottle containing the inhibitor.

• Gently swirl the bottle to ensure the inhibitor is homogeneously mixed.

• Purge the headspace of the bottle with a gentle stream of inert gas (Argon or Nitrogen) for 1-2 minutes to displace any air.

• Immediately and tightly seal the bottle with the PTFE-lined cap.

• Label the bottle clearly with the name of the compound, the added inhibitor and its concentration, the date of preparation, and any relevant hazard warnings. [8]

• Store the stabilized monomer in a designated cold, dark, and well-ventilated area, away from incompatible materials. [7][11]

By adhering to these guidelines and protocols, you can ensure the long-term stability and purity of your 2-(trifluoromethyl)propene, safeguarding your research and development efforts.

References

• ChemBK. (2024, April 10). Polymerization inhibitor. Retrieved from [Link]

• Longchang Chemical. (2022, December 30). What is the classification and mechanism of polymerization inhibitors? Retrieved from [Link]

• Liskon Biological. (2025, October 17). A Brief Discussion on Polymerization Inhibitors. Retrieved from [Link]

• Grokipedia. Polymerisation inhibitor. Retrieved from [Link]

• National Institutes of Health. (2023, January 17). Inhibition of Free Radical Polymerization: A Review. Retrieved from [Link]

• Blog. (2025, October 1). What are the storage conditions for different types of fluorinated pharmaceutical intermediates? Retrieved from [Link]

• Central Glass. (2017, April 6). Safety Data Sheet. Retrieved from [Link]

• Royal Society of Chemistry. Reaction of oxygen atoms with 2-(trifluoromethyl)-propene. Retrieved from [Link]

• ResearchGate. Advances in the (co)polymerization of 2-trifluoromethacrylic acid and alkyl 2-trifluoro methacrylates. Retrieved from [Link]

• University of Waterloo. (2023, May 1). CHEMICAL STORAGE FACT SHEET. Retrieved from [Link]

• Environmental Health & Safety. Chemical Storage Guidelines. Retrieved from [Link]

• ResearchGate. Formal C−F Insertion across alkenes mediated by fluorine‐specific hydrogen bonding. Retrieved from [Link]

• MDPI. Propylene Polymerization and Deactivation Processes with Isoselective {Cp/Flu} Zirconocene Catalysts. Retrieved from [Link]

• Mettler Toledo. Polymerization Reactions. Retrieved from [Link]

• The Essential Chemical Industry. Poly(propene) (Polypropylene). Retrieved from [Link]

• ResearchGate. (2025, November 22). Propylene Polymerization and Deactivation Processes with Isoselective {Cp/Flu} Zirconocene Catalysts. Retrieved from [Link]

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• 1. grokipedia.com [grokipedia.com]
• 2. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]
• 4. Poly(propene) (Polypropylene) [essentialchemicalindustry.org]
• 5. chembk.com [chembk.com]
• 6. A Brief Discussion on Polymerization Inhibitors - LISKON [liskonchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. What are the storage conditions for different types of fluorinated pharmaceutical intermediates? - Blog [sinoshiny.com]
• 9. Trifluoropropene - Safety Data Sheet [chemicalbook.com]
• 10. uwaterloo.ca [uwaterloo.ca]
• 11. ehs.utoronto.ca [ehs.utoronto.ca]

Technical Support Center: Navigating the Work-up of Reactions Involving 2-(Trifluoromethyl)propene

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are working with the highly reactive yet synthetically valuable compound, 2-(trifluoromethyl)propene (CAS 374-00-5). Due to its unique electronic properties and reactivity, the removal of unreacted 2-(trifluoromethyl)propene from reaction mixtures requires careful consideration and specialized work-up procedures. This document provides a comprehensive overview of the challenges you may encounter and offers detailed, field-proven solutions in a question-and-answer format.

Understanding the Challenge: The Reactive Nature of 2-(Trifluoromethyl)propene

2-(Trifluoromethyl)propene is a colorless liquid or gas at room temperature with a boiling point of approximately 6-7°C.[1][2] Its trifluoromethyl group significantly influences its chemical properties, rendering the double bond highly susceptible to nucleophilic attack. This high reactivity is a double-edged sword: while it makes it a useful building block in organic synthesis, it also presents challenges during the work-up phase, where the goal is to remove it without compromising the desired product.

This guide will walk you through the critical aspects of designing a robust work-up procedure, from quenching unreacted starting material to selecting the appropriate extraction and washing techniques, and finally, ensuring safe disposal.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My standard aqueous work-up is leading to product loss and the formation of complex byproducts. What is happening?

A1: This is a common issue stemming from the high electrophilicity of 2-(trifluoromethyl)propene. Standard aqueous work-up protocols, especially those involving basic washes (e.g., sodium bicarbonate or sodium hydroxide solutions), can lead to the decomposition of the unreacted starting material and potentially your product if it also contains sensitive functionalities. The hydroxide ions act as nucleophiles, attacking the electron-deficient double bond of 2-(trifluoromethyl)propene. This can initiate a cascade of reactions, leading to the formation of various byproducts and making purification difficult.

Expert Insight: The key is to avoid harsh basic conditions during the initial work-up phase. Neutral or mildly acidic washes are generally safer for reactions involving this compound.

Q2: How can I effectively quench unreacted 2-(trifluoromethyl)propene before proceeding with the work-up?

A2: Quenching is a critical first step to deactivate the highly reactive 2-(trifluoromethyl)propene and convert it into a more easily removable and less reactive species. Given its electrophilic nature, nucleophilic quenching agents are highly effective.

Recommended Quenching Protocols:

Quenching Agent	Protocol	Rationale
Methanol or Isopropanol	Cool the reaction mixture to 0°C. Slowly add 2-3 equivalents of methanol or isopropanol with vigorous stirring. Allow the mixture to stir for 30 minutes at 0°C before proceeding with the aqueous work-up.	Alcohols are mild nucleophiles that react with 2-(trifluoromethyl)propene to form more polar and less volatile ethers, which can be easily removed during an aqueous extraction.
Aqueous Ammonium Chloride (Saturated Solution)	At the end of the reaction, add a saturated aqueous solution of ammonium chloride to the reaction mixture and stir vigorously for 15-30 minutes.	This is a mildly acidic quench that can hydrolyze the reactive species without introducing a strong base.

Causality Behind Experimental Choices: The choice of quenching agent depends on the stability of your desired product. An alcohol quench is generally preferred as it avoids the introduction of a large amount of water and strong nucleophiles.

Experimental Workflow for Quenching

Caption: Workflow for quenching unreacted 2-(trifluoromethyl)propene.

Q3: What is the best extractive work-up strategy to remove the quenched 2-(trifluoromethyl)propene and its byproducts?

A3: A well-designed liquid-liquid extraction is crucial for separating your product from the quenched starting material and other polar impurities. The choice of solvent is paramount and depends on the polarity of your desired product.

General Extractive Work-up Protocol:

• Dilution: After quenching, dilute the reaction mixture with a water-immiscible organic solvent in which your product is highly soluble (e.g., diethyl ether, ethyl acetate, or dichloromethane).

• Aqueous Washes: Transfer the diluted mixture to a separatory funnel and perform a series of aqueous washes:

  • Water Wash (2x): Wash the organic layer twice with deionized water to remove any water-soluble byproducts and the quenching agent (if water-miscible).

  • Brine Wash (1x): Perform a final wash with a saturated aqueous solution of sodium chloride (brine). This helps to break up emulsions and remove residual water from the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.

Solvent Selection Guide:

Product Polarity	Recommended Extraction Solvent	Rationale
Non-polar	Hexanes, Diethyl Ether	Maximizes the partitioning of the non-polar product into the organic phase.
Moderately Polar	Ethyl Acetate, Dichloromethane	Good balance of polarity to dissolve the product while still being immiscible with water.
Polar	Dichloromethane, 3:1 Chloroform/Isopropanol	For more polar products that have some water solubility, a more polar organic solvent system may be necessary to achieve efficient extraction.[3]

Data Presentation: Solvent Properties

Solvent	Boiling Point (°C)	Density (g/mL)	Water Immiscible
Diethyl Ether	34.6	0.713	Yes
Ethyl Acetate	77.1	0.902	Yes
Dichloromethane	39.6	1.33	Yes
Hexanes	~69	~0.655	Yes

Logical Relationship Diagram for Extractive Work-up

Caption: Logical flow of an extractive work-up procedure.

Q4: I am concerned about the safe disposal of waste containing 2-(trifluoromethyl)propene. What are the recommended procedures?

A4: Proper disposal of halogenated organic waste is essential for laboratory safety and environmental compliance. Waste containing 2-(trifluoromethyl)propene should be treated as hazardous.

Step-by-Step Disposal Protocol:

• Waste Segregation: All waste containing 2-(trifluoromethyl)propene, including quenched reaction mixtures, aqueous washes, and contaminated materials (e.g., gloves, filter paper), must be collected in a designated, properly labeled container for halogenated organic waste.

• Neutralization of Reactive Waste: Before disposal, ensure that any unreacted 2-(trifluoromethyl)propene in the primary reaction vessel has been thoroughly quenched using one of the methods described in Q2.

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2-(Trifluoromethyl)propene," and any other components of the waste stream.

• Storage: Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials.

• Professional Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Authoritative Grounding: The disposal of per- and polyfluoroalkyl substances (PFAS), a broad class of compounds that includes 2-(trifluoromethyl)propene, is subject to evolving regulations. It is crucial to consult your local and institutional guidelines for the most up-to-date procedures.

Conclusion

The successful removal of unreacted 2-(trifluoromethyl)propene from a reaction mixture hinges on a thorough understanding of its reactive nature. By employing a careful quenching strategy with a mild nucleophile, followed by a well-planned extractive work-up using appropriate solvents, researchers can effectively purify their desired products while minimizing the formation of unwanted byproducts. Always prioritize safety by handling this compound in a well-ventilated fume hood and adhering to strict waste disposal protocols.

References

• PubChem. 2-(Trifluoromethyl)propene. National Center for Biotechnology Information. [Link]

• University of Rochester, Department of Chemistry. Workup for Reactions in THF/Dioxane. [Link]

• abcr Gute Chemie. AB104349 | CAS 374-00-5. [Link]

• BuyersGuideChem. 2-(Trifluoromethyl)propene | C4H5F3. [Link]

• PubMed. Mild hydrolysis of 2-trifluoromethylphenol: kinetics, mechanism and environmental relevance. [Link]

• Semantic Scholar. Removal of Reaction Solvent by Extractive Workup: Survey of Water and Solvent Co-extraction in Various Systems. [Link]

• University of Rochester, Department of Chemistry. Workup Tips. [Link]

• University of Rochester, Department of Chemistry. Extraction Protocol for Polar Solvents. [Link]

• Organic Reaction Workup Formulas for Specific Reagents. [Link]

• ResearchGate. Mechanism for the reaction of 3,3,3-trifluoro-2-(trifluoromethyl)propene with OH radicals via addition of OH to the double bond. [Link]

• Organic Chemistry Portal. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. [Link]

• Umweltbundesamt. Investigation of the occurrence of PFAS (per- and polyfluorinated alkyl compounds) in waste streams. [Link]

• RSC Publishing. Reaction of oxygen atoms with 2-(trifluoromethyl)-propene. [Link]

• US EPA. Fact Sheets | TRI Explorer. [Link]

• PubMed Central. Management of Solid Waste Containing Fluoride—A Review. [Link]

• MDPI. Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. [Link]

• Chemistry LibreTexts. A. Elimination from 2-Bromopropane. [Link]

• Chemguide. elimination from 2-bromopropane to give propene. [Link]

• RSC Publishing. Synthesis of 2-trifluoromethyl chromenes via double carbonyl–ene reaction. [Link]

• Filo. When 2-bromo-2-methylpropane react with aqueous NaOH what is the reaction... [Link]

• Pearson. Given the reaction of 2-bromo-2-methylpropane with aqueous NaOH, .... [Link]

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• 3. chem.rochester.edu [chem.rochester.edu]

Technical Support Center: Regioselectivity in Reactions with 2-(Trifluoromethyl)propene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(trifluoromethyl)propene. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) regarding the critical issue of regioselectivity in addition reactions involving this valuable fluorinated building block. The powerful electron-withdrawing nature of the trifluoromethyl (CF₃) group significantly influences the electronic properties of the adjacent double bond, often leading to unexpected or undesired regiochemical outcomes.[1][2][3] This resource will help you understand and control these effects to achieve your desired synthetic targets.

I. Frequently Asked Questions (FAQs)

Q1: Why don't electrophilic additions to 2-(trifluoromethyl)propene follow the expected Markovnikov's rule?

A1: The regioselectivity of electrophilic additions to alkenes is governed by the stability of the carbocation intermediate formed during the reaction.[4][5][6] According to Markovnikov's rule, the electrophile (typically H⁺) adds to the carbon atom of the double bond that has the greater number of hydrogen atoms, leading to the formation of the more substituted, and thus more stable, carbocation.

However, in 2-(trifluoromethyl)propene, the strongly electron-withdrawing trifluoromethyl (CF₃) group destabilizes an adjacent carbocation through a powerful inductive effect.[2] This destabilization is so significant that the formation of the tertiary carbocation at the C2 position is highly unfavorable. Consequently, the reaction proceeds through a pathway that avoids this intermediate, often leading to what appears to be an "anti-Markovnikov" product, where the nucleophile adds to the C2 position.

Q2: What are the primary products I can expect from the hydration of 2-(trifluoromethyl)propene?

A2: The hydration of 2-(trifluoromethyl)propene can yield two possible regioisomeric alcohols: 2-(trifluoromethyl)propan-2-ol (the "Markovnikov" product) and 2-(trifluoromethyl)propan-1-ol (the "anti-Markovnikov" product). The product distribution is highly dependent on the reaction conditions.

• Acid-catalyzed hydration typically leads to a mixture of products or fails to proceed efficiently due to the destabilized carbocation intermediate.

• Oxymercuration-demercuration is a more reliable method for achieving Markovnikov hydration, yielding 2-(trifluoromethyl)propan-2-ol.[7][8] This is because the reaction proceeds through a mercurinium ion intermediate, avoiding a full carbocation.[7][8]

• Hydroboration-oxidation is the preferred method for obtaining the anti-Markovnikov product, 2-(trifluoromethyl)propan-1-ol.[9][10][11]

Q3: Can I use radical addition of HBr to achieve anti-Markovnikov hydrobromination?

A3: Yes, the radical addition of HBr, typically initiated by peroxides, is an effective method for achieving anti-Markovnikov addition to 2-(trifluoromethyl)propene.[12] The reaction proceeds via a radical mechanism where the bromine radical adds to the double bond to form the more stable radical intermediate. In the case of 2-(trifluoromethyl)propene, the bromine radical will add to the C1 position to generate a more stabilized secondary radical at the C2 position, which is less destabilized by the CF₃ group than a carbocation would be. Subsequent abstraction of a hydrogen atom from HBr yields the anti-Markovnikov product, 1-bromo-2-(trifluoromethyl)propane.

II. Troubleshooting Guides for Common Reactions

This section provides detailed troubleshooting for specific reactions where regioselectivity with 2-(trifluoromethyl)propene is a primary concern.

Guide 1: Hydration Reactions - Achieving Selective Formation of Alcohols

Problem: My acid-catalyzed hydration of 2-(trifluoromethyl)propene is giving low yields and a mixture of regioisomers.

Causality: Standard acid-catalyzed hydration proceeds through a carbocation intermediate. The strong electron-withdrawing CF₃ group at the C2 position severely destabilizes the adjacent tertiary carbocation, making its formation kinetically and thermodynamically unfavorable.[2] This leads to slow reaction rates, side reactions, and poor regioselectivity.

Solution Workflow:

Caption: Decision workflow for selecting the appropriate hydration method.

Recommended Protocols:

Protocol 1.1: Oxymercuration-Demercuration for Markovnikov Hydration

This two-step procedure avoids the formation of a discrete carbocation intermediate, thus preventing rearrangements and favoring the Markovnikov product.[7][8]

Step-by-Step Methodology:

• Oxymercuration: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-(trifluoromethyl)propene in a 1:1 mixture of tetrahydrofuran (THF) and water.

• Add mercuric acetate (Hg(OAc)₂) (1.1 equivalents) to the solution and stir at room temperature for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Demercuration: Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of sodium borohydride (NaBH₄) (0.5 equivalents) in 3 M aqueous sodium hydroxide (NaOH). Caution: This reaction is exothermic and produces hydrogen gas.

• Stir the mixture at room temperature for 1-2 hours.

• Extract the product with diethyl ether or ethyl acetate, wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to obtain pure 2-(trifluoromethyl)propan-2-ol.

Protocol 1.2: Hydroboration-Oxidation for Anti-Markovnikov Hydration

This reaction proceeds via a concerted syn-addition of the B-H bond across the double bond, with the boron atom adding to the less sterically hindered carbon (C1).[9][10] The strong electron-withdrawing effect of the CF₃ group also directs the electrophilic boron to the C1 position. Subsequent oxidation replaces the boron with a hydroxyl group, yielding the anti-Markovnikov alcohol.[13]

Step-by-Step Methodology:

• Hydroboration: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve 2-(trifluoromethyl)propene in anhydrous THF.

• Cool the solution to 0 °C and slowly add a 1 M solution of borane-tetrahydrofuran complex (BH₃·THF) (0.4 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Oxidation: Cool the reaction mixture back to 0 °C.

• Slowly and carefully add 3 M aqueous NaOH, followed by the dropwise addition of 30% hydrogen peroxide (H₂O₂). Caution: This is a highly exothermic step.

• Stir the mixture at room temperature for 2-3 hours.

• Extract the product with diethyl ether, wash with saturated aqueous sodium thiosulfate and then brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify by column chromatography to yield pure 2-(trifluoromethyl)propan-1-ol.

Reaction Condition	Major Product	Typical Regioselectivity (Markovnikov:Anti-Markovnikov)
H₃O⁺ / H₂O	Mixture / Low Yield	Variable
1. Hg(OAc)₂, H₂O/THF; 2. NaBH₄	2-(Trifluoromethyl)propan-2-ol	>95:5
1. BH₃·THF; 2. H₂O₂, NaOH	2-(Trifluoromethyl)propan-1-ol	<5:95

Guide 2: Hydrohalogenation - Controlling the Addition of H-X

Problem: I am attempting to synthesize 2-bromo-2-(trifluoromethyl)propane via the addition of HBr, but I am observing the formation of 1-bromo-2-(trifluoromethyl)propane.

Causality: As with hydration, the ionic addition of HBr is complicated by the electronic destabilization of the tertiary carbocation by the CF₃ group.[2] In the absence of radical inhibitors, even trace amounts of peroxides (often present in ethers like THF) or exposure to light can initiate a radical chain reaction, leading to the anti-Markovnikov product.[12]

Solution Workflow and Protocol:

To favor the Markovnikov product (2-bromo-2-(trifluoromethyl)propane), it is crucial to rigorously exclude radical initiators and promote the ionic pathway.

Caption: Experimental workflow for achieving Markovnikov hydrobromination.

Protocol 2.1: Ionic Addition of HBr

• Use a solvent that is less prone to peroxide formation, such as pentane or dichloromethane. Ensure the solvent is freshly distilled and peroxide-free.

• Add a small amount of a radical inhibitor, such as hydroquinone or butylated hydroxytoluene (BHT).

• Conduct the reaction in a flask wrapped in aluminum foil to exclude light.

• Cool the solution of 2-(trifluoromethyl)propene to a low temperature (-78 °C to 0 °C).

• Bubble anhydrous HBr gas through the solution or add a pre-cooled solution of HBr in a non-coordinating solvent.

• Monitor the reaction by GC-MS or NMR spectroscopy.

• Upon completion, quench the reaction with a cold, dilute solution of sodium bicarbonate and proceed with standard workup and purification.

Conversely, to reliably synthesize the anti-Markovnikov product (1-bromo-2-(trifluoromethyl)propane), a radical initiator should be explicitly added.

Protocol 2.2: Radical Addition of HBr

• Dissolve 2-(trifluoromethyl)propene in a suitable solvent like CCl₄ or cyclohexane.

• Add HBr (can be from a cylinder or an aqueous solution, depending on the specific literature procedure).

• Add a radical initiator such as benzoyl peroxide or AIBN.

• Irradiate the mixture with a UV lamp or heat to initiate the reaction.

• Work up the reaction as described previously.

III. References

• Tidwell, T. T. (1980). Substituent effects of the trifluoromethyl group on electrophilic additions to alkenes. Solvolysis of the trifluoromethyl group. Protonation of alkenes less basic than ethylene, .rho.+ values of deactivated styrenes, and reactivity-selectivity effects. Journal of the American Chemical Society, 102(25), 7765–7772. Available from: [Link]

• Gong, J., et al. (2015). Ligand-controlled Regioselective Cu-Catalyzed Trifluoromethylation to Generate Trifluoromethylallenes. PMC - NIH. Available from: [Link]

• Brown, H. C., et al. (1999). Markovnikov Regiocontrol in Hydroboration of Alkene by Trifluoromethyl Substituent. Angewandte Chemie International Edition, 38(13-14), 2052-2054. Available from: [Link]

• Egami, H., et al. (2013). Product Control in Alkene Trifluoromethylation: Hydrotrifluoromethylation, Vinylic Trifluoromethylation, and Iodotrifluoromethylation using Togni Reagent. PMC - NIH. Available from: [Link]

• Prakash, G. K. S., et al. (2009). Superelectrophiles and the effects of trifluoromethyl substituents. PMC - NIH. Available from: [Link]

• Moss, S. J., & Jennings, K. R. (1968). Reaction of oxygen atoms with 2-(trifluoromethyl)-propene. Transactions of the Faraday Society, 64, 686-692. Available from: [Link]

• Li, Y., et al. (2024). Radical trifluoromethoxylation of fluorinated alkenes for accessing difluoro(trifluoromethoxy)methyl groups. PMC - NIH. Available from: [Link]

• Wang, S.-G., et al. (2022). Enantioselective Olefin 1,2-Arylamination Catalyzed by a Planar Chiral Indenyl-Rhodium(III). ACS Catalysis. Available from: [Link]

• J.P. Bégué, D. Bonnet-Delpon. (2008). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Drugs of the Future. Available from: [Link]

• Kuninobu, Y., et al. (2021). Regioselective C–H Trifluoromethylation of Aromatic Compounds by Inclusion in Cyclodextrins. Organic Letters, 23(11), 4252–4257. Available from: [Link]

• Organic Chemistry Portal. Regioselective Synthesis of 3-Trifluoromethylpyrroles by [3 + 2] Cycloaddition of N-Acyl α-Amino Acids and 2-Bromo-3,3,3-trifluoropropene. Available from: [Link]

• Organic Chemistry Portal. Synthesis of trifluoromethyl carbinols. Available from: [Link]

• Zeng, W., et al. (2023). Regioselective Synthesis of 3-Trifluoromethylated Pyrrole Using 2-Bromo-3,3,3-trifluoropropene (BTP). The Journal of Organic Chemistry. Available from: [Link]

• Sokolenko, T. M., et al. (2018). Synthesis of Polyfluorinated Tertiary Alcohols Using Ring Opening Reactions of 2,2-Bis(trifluoromethyl)oxirane. Journal of Fluorine Chemistry. Available from: [Link]

• Organic Chemistry Explained. (2024). MARKOVNIKOV VS ANTI-MARKOVNIKOV. YouTube. Available from: [Link]

• Juliá, F., et al. (2023). Trifluoromethylarylation of alkenes using anilines. Chemical Science, 14(42), 11666-11673. Available from: [Link]

• Shcherbakov, A. M., et al. (2020). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. Molecules, 25(23), 5698. Available from: [Link]

• MDPI. (2023). 1,1,1,3,3,3-Hexafluoro-2-Propanol-Promoted Friedel–Crafts Reaction: Metal-Free Synthesis of C3-Difluoromethyl Carbinol-Containing Imidazo[1,2-a]pyridines at Room Temperature. Molecules. Available from: [Link]

• Quora. (2018). What is the difference between anti-addition and anti-markovnikov?. Available from: [Link]

• Slideshare. (2018). Markovnikov's addition & anti-Markovnikov's addition. Available from: [Link]

• Student Doctor Network. (2012). Markovnikov and Anti-Markovnikov. Available from: [Link]

• Chemistry LibreTexts. (2023). Radical Additions: Anti-Markovnikov Product Formation. Available from: [Link]

• Sci-Hub. Reactions of β-alkoxyvinyl trifluoromethyl ketones with terminal alkynes. Available from: [Link]

• Al-Hokbany, N. S., et al. (2022). Recent Advances on the Halo- and Cyano-Trifluoromethylation of Alkenes and Alkynes. Molecules, 27(3), 1034. Available from: [Link]

• Chemistry LibreTexts. (2019). 11.1.2.3: Oxymercuration. Available from: [Link]

• NIST. 2-Trifluoromethyl-2-propanol. Available from: [Link]

• Wikipedia. Oxymercuration reaction. Available from: [Link]

• Wikipedia. Hydroboration–oxidation reaction. Available from: [Link]

• Master Organic Chemistry. Hydroboration of Alkenes. Available from: [Link]

• Egami, H., & Sodeoka, M. (2014). Trifluoromethylation of alkenes with concomitant introduction of additional functional groups. Angewandte Chemie International Edition, 53(32), 8294–8308. Available from: [Link]

• Chemistry Steps. Hydroboration Oxidation of Alkenes. Available from: [Link]

• YouTube. (2020). The hydroboration oxidation of 2-methyl propene yields-. Available from: [Link]

• Master Organic Chemistry. (2023). Oxymercuration Demercuration of Alkenes. Available from: [Link]

• Turnbull, J. L., et al. (2012). A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions. PMC - NIH. Available from: [Link]

• Master Organic Chemistry. (2013). Hydroboration Oxidation of Alkenes. Available from: [Link]

• White Rose Research Online. (2022). A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions. Available from: [Link]

• Allen. The product of acid catalyzed hydration of 2-pheny1propene is. Available from: [Link]

• Quora. (2021). How is 2-propanol formed in the acid catalyzed hydration of propene?. Available from: [Link]

• ResearchGate. (2021). Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes. Available from: [Link]

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Technical Support Center: A Senior Application Scientist's Guide to Scaling Reactions with 2-(Trifluoromethyl)propene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide you with field-proven insights and practical solutions for the unique challenges encountered when scaling up chemical reactions that utilize 2-(trifluoromethyl)propene. My goal is to explain not just the "how," but the critical "why" behind each recommendation, ensuring your scale-up process is both efficient and safe.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the handling, properties, and reactivity of 2-(trifluoromethyl)propene, providing a solid foundation before you approach scale-up.

Q1: What are the primary safety concerns when handling 2-(trifluoromethyl)propene, especially at larger scales?

A1: 2-(Trifluoromethyl)propene is a flammable gas that is shipped as a liquefied gas under pressure.[1] The primary safety concerns are its flammability and the potential for pressure buildup.

• Flammability: As an extremely flammable gas, it forms explosive mixtures with air.[1] All scale-up activities must be conducted in a well-ventilated area, such as a walk-in fume hood, and all potential ignition sources (sparks, static discharge, hot surfaces) must be rigorously excluded.[1] Use non-sparking tools and ensure all equipment is properly grounded.[2]

• Pressure: The material is supplied in cylinders and contains gas under pressure, which may explode if heated.[1] Cylinders must be stored in a cool, well-ventilated area away from heat sources and direct sunlight.[3] When in use, a proper pressure-regulating manifold is essential for controlled delivery.

• Toxicity: While specific toxicity data is limited, it is crucial to avoid inhalation by working in a well-ventilated space and using appropriate personal protective equipment (PPE), including respiratory protection if necessary.[1]

Q2: How does the reactivity of 2-(trifluoromethyl)propene differ from non-fluorinated propenes, and how does this impact scale-up?

A2: The presence of the trifluoromethyl group dramatically alters the electronic nature of the double bond. Unlike typical alkenes which are nucleophilic, the potent electron-withdrawing effect of the -CF₃ group renders the double bond electron-deficient. This makes 2-(trifluoromethyl)propene highly susceptible to nucleophilic attack.[4][5]

This inverted reactivity profile is a key consideration for scale-up. Reactions often involve nucleophilic addition or addition-elimination pathways. The choice of nucleophile, solvent, and temperature becomes critical in controlling selectivity and preventing unwanted side reactions.[6]

Q3: What types of reactions are commonly performed with 2-(trifluoromethyl)propene?

A3: This reagent is a versatile building block for introducing the trifluoromethyl group, a common motif in pharmaceuticals and agrochemicals.[7][8] Common transformations include:

• Michael Additions: Soft nucleophiles (like thiols, amines, and enamines) readily add to the electron-deficient double bond.

• Radical Reactions: It can act as a radical acceptor in various transformations.[9]

• Cycloadditions: It participates in cycloaddition reactions to form complex fluorinated ring systems.[10][11]

• Transition-Metal Catalyzed Reactions: It is used in a variety of cross-coupling and functionalization reactions.[12]

Part 2: Troubleshooting Guide for Scale-Up Challenges

This section is formatted to directly address specific problems you may encounter during the scale-up process, providing causal explanations and actionable solutions.

Issue 1: The reaction is highly exothermic and difficult to control at a larger scale.

A1: This is a frequent and critical challenge. The high reactivity of 2-(trifluoromethyl)propene with many nucleophiles can lead to significant heat evolution.[4] An uncontrolled exotherm can result in a thermal runaway, leading to side product formation, product degradation, and a serious safety incident.[13]

Solutions:

• Thermal Hazard Analysis: Before any significant scale-up, perform a reaction calorimetry study (e.g., using a Reaction Calorimeter, RC1) to quantify the heat of reaction and determine the maximum temperature of synthesis reaction (MTSR). This data is essential for safe reactor sizing and cooling capacity planning.

• Controlled Addition: Never add the full equivalent of a reactive nucleophile at once. The most effective method is a slow, controlled subsurface addition of the limiting reagent to maintain a steady internal temperature.[13] Automated dosing systems are highly recommended for precision.[13]

• Efficient Heat Transfer: As the reactor volume increases, the surface-area-to-volume ratio decreases, making heat removal less efficient.[13]

  • Use a jacketed reactor with a high-performance heat transfer fluid.

  • Ensure vigorous agitation to improve heat transfer from the reaction bulk to the reactor wall. Baffles within the reactor can prevent vortexing and improve mixing.[13]

• Dilution: Running the reaction at a lower concentration can help moderate the exotherm by increasing the thermal mass of the system. However, this may impact reaction kinetics and increase cycle time, so a balance must be found.

Issue 2: My reaction yield has dropped significantly upon scale-up, and I'm seeing new, unidentified byproducts.

A2: This issue often points to problems with mixing, mass transfer, or localized temperature deviations. What works in a small flask with rapid magnetic stirring doesn't always translate directly to a large, mechanically stirred reactor.

Solutions:

• Mixing and Mass Transfer:

  • For Gaseous Reagents: Since 2-(trifluoromethyl)propene is a gas, ensuring efficient gas-liquid mass transfer is critical. Simple bubbling may be insufficient on a large scale.[14] Consider using a gas-inducing impeller or a sparging tube with fine openings to create smaller bubbles and a larger interfacial area.[14]

  • For Liquid/Solid Reagents: Inefficient mixing can create localized "hot spots" where a reagent is in high concentration, leading to side reactions.[13] Ensure your agitator (type, size, and speed) is appropriate for the reactor geometry and reaction mass to maintain a homogenous mixture.

• Solvent Selection: The choice of solvent can influence reaction pathways. A solvent that works at the lab scale may not be optimal for scale-up due to different solubility profiles at various concentrations or temperatures.[15] It may be necessary to re-screen solvents, considering factors like boiling point, heat capacity, and potential for side reactions.[4]

• Impurity Profile: Trace impurities in starting materials or solvents, which were insignificant at the gram scale, can have a pronounced effect at the kilogram scale. Always use reagents with a consistent and well-defined purity profile for scale-up.

Issue 3: Purification has become difficult. My product co-elutes with impurities, or I'm experiencing product degradation during workup.

A3: Fluorinated compounds often exhibit unique physical properties that can complicate purification.[16] Issues with chromatography and stability are common.

Solutions:

• Optimize Chromatography:

  • If your product is basic or interacts with silica gel, consider deactivating the silica with a base like triethylamine (~0.5-1% v/v in the eluent) or using an alternative stationary phase like neutral alumina.[17]

  • For challenging separations of isomers or closely related impurities, High-Performance Liquid Chromatography (HPLC) may be necessary.[18]

  • Consider "fluorous" purification strategies if your molecule has a high fluorine content. This involves using fluorous-tagged reagents or fluorous solid-phase extraction (SPE).[19]

• Alternative Purification Methods:

  • Crystallization/Recrystallization: This is often the most efficient and scalable method for purifying solid compounds.[17] A systematic screen of various solvents is crucial to find conditions that provide good recovery and high purity.[18]

  • Distillation: For volatile, thermally stable liquid products, fractional distillation under reduced pressure can be an effective purification technique.

• Workup Stability: The trifluoromethyl group can influence the stability of adjacent functional groups.[18] If you suspect degradation during aqueous workup, minimize contact time, maintain low temperatures, and buffer the pH if necessary.

Part 3: Protocols & Visualized Workflows

Protocol: General Setup for a Scaled-Up Reaction

This protocol outlines a general, safety-conscious approach for a reaction in a 20 L jacketed glass reactor.

• Vessel Preparation: Ensure the reactor is clean, dry, and has been inerted by purging with nitrogen or argon.

• Cooling: Begin circulating the heat transfer fluid through the reactor jacket to pre-cool the vessel to the desired initial temperature (e.g., -5 °C).

• Solvent and Reagent Loading: Charge the reactor with the reaction solvent and the substrate via a pressure-equalizing addition funnel or a pump. Begin agitation to ensure thermal and physical homogeneity.

• Gaseous Reagent Delivery: Connect the 2-(trifluoromethyl)propene cylinder to the reactor headspace via a dip tube and a digital mass flow controller. This allows for precise, controlled addition of the gas.

• Reaction Monitoring: Monitor the internal reaction temperature continuously with a calibrated probe.[13] Take samples at regular intervals through a sample valve for analysis by TLC, GC, or NMR to track the reaction progress.[20][21]

• Quenching: Once the reaction is complete, slowly add a pre-chilled quenching solution (e.g., saturated ammonium chloride) via an addition funnel, carefully monitoring the internal temperature for any exotherm.

• Workup: Proceed with the planned aqueous workup, phase separation, and extraction.

Data Presentation: Solvent Selection Considerations

When scaling up, solvent choice extends beyond just solubility. The following table highlights key parameters for common solvents used in trifluoromethylation chemistry.

Solvent	Boiling Point (°C)	Freezing Point (°C)	Heat Capacity (J/g·K)	Scale-Up Considerations
Dichloromethane (DCM)	39.6	-96.7	1.15	Low boiling point limits reaction temperature range; can be difficult to fully remove.
Tetrahydrofuran (THF)	66	-108.4	1.76	Can form peroxides; must be tested and stabilized. Good for low-temperature reactions.
Acetonitrile (ACN)	81.6	-45	2.23	High heat capacity is good for thermal management; can be reactive with some reagents.[4]
Toluene	110.6	-95	1.69	Wide liquid range; good for azeotropic removal of water.
Dimethylformamide (DMF)	153	-61	2.03	High boiling point can make removal difficult; potential for decomposition at high temps.[4]

Visualized Workflows (Graphviz)

A logical decision-making process is crucial for troubleshooting.

Caption: Decision tree for troubleshooting low yield during scale-up.

Sources

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to GC-MS Analysis of 2-(Trifluoromethyl)propene Reaction Products: A Comparative Assessment

For researchers, medicinal chemists, and professionals in drug development, the synthesis and analysis of fluorinated organic compounds are of paramount importance. The incorporation of fluorine, particularly the trifluoromethyl (CF3) group, can dramatically alter a molecule's pharmacokinetic and physicochemical properties. 2-(Trifluoromethyl)propene is a valuable, reactive building block in the synthesis of novel fluorinated compounds. The analysis of its reaction products, which are often volatile and can exist in complex mixtures, presents unique analytical challenges.

This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other key analytical techniques for the characterization of reaction products derived from 2-(trifluoromethyl)propene. We will delve into the causality behind experimental choices, present self-validating protocols, and offer a clear-eyed view of the strengths and limitations of each method, supported by experimental insights.

The Analytical Imperative: Why GC-MS Dominates for Volatile Fluorinated Compounds

The reaction of 2-(trifluoromethyl)propene with various reagents can lead to a diverse array of products, including substituted propenes and propanes.[1] Due to the inherent volatility of the parent alkene and many of its derivatives, GC-MS emerges as the preeminent analytical tool for several key reasons:

• Exceptional Separation of Complex Mixtures: GC provides high-resolution separation of volatile compounds, which is crucial when dealing with reaction mixtures that may contain starting materials, isomers, and byproducts.[2]

• High Sensitivity: GC-MS is capable of detecting and identifying trace components in a sample, a critical feature for identifying low-yield products or impurities that could impact downstream applications.[3]

• Structural Elucidation through Fragmentation: The mass spectrometer provides detailed structural information by fragmenting the eluting compounds into characteristic patterns, which act as a "molecular fingerprint."[3] This is particularly useful for identifying novel compounds.

• Established Libraries: Extensive mass spectral libraries are available, which can aid in the rapid identification of known reaction products.

However, it is crucial to acknowledge that GC-MS is not without its limitations, especially when dealing with highly reactive or polar fluorine-containing compounds.[4][5][6]

A Comparative Overview of Analytical Techniques

While GC-MS is a powerful tool, a comprehensive analytical strategy often involves complementary techniques. The choice of analytical methodology should be guided by the specific properties of the analytes and the research question at hand.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Analyte Volatility	High (Essential)	Low to High (Non-volatile is ideal)	Not a limiting factor
Sensitivity	High (ppb to ppm)	Moderate (ppm to ppb with MS detection)	Low (requires higher concentrations)
Separation Capability	Excellent for complex volatile mixtures	Excellent for non-volatile and polar compounds	Not a separation technique
Structural Information	Good (based on fragmentation patterns)	Limited (unless coupled with MS)	Excellent (provides detailed structural connectivity)
Quantitative Analysis	Good (with appropriate standards)	Excellent (with appropriate standards)	Excellent (can be quantitative without standards)
Sample Preparation	Can be simple for direct injection of organic solutions	More complex for non-liquid samples	Simple for soluble samples
Destructive/Non-destructive	Destructive	Can be non-destructive	Non-destructive
Key Advantage for Topic	Ideal for separating and identifying volatile reaction products.	Suitable for less volatile or thermally unstable products.	Unparalleled for unambiguous structure elucidation, especially with ¹⁹F NMR.
Key Limitation for Topic	Not suitable for non-volatile products; potential for reactive analytes to degrade.[4][6]	Lower resolution for highly volatile compounds.[7]	Lower sensitivity; not suitable for complex mixture analysis without prior separation.

Experimental Protocol: GC-MS Analysis of a Representative Reaction

Let us consider a representative reaction: the nucleophilic addition of an alcohol (e.g., ethanol) to 2-(trifluoromethyl)propene. The expected product would be a trifluoromethyl-substituted ether.

Reaction Workflow

Caption: Workflow for reaction and subsequent GC-MS analysis.

Step-by-Step GC-MS Protocol

• Sample Preparation:

  • Dilute a small aliquot (e.g., 10 µL) of the filtered organic solution from the reaction work-up in a suitable volatile solvent (e.g., 1 mL of dichloromethane or ethyl acetate) in a 2 mL GC vial. The choice of solvent is critical to ensure it does not co-elute with the analytes of interest.

• GC-MS System and Parameters:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase, is a good starting point for separating compounds of varying polarity.[8]

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

    • This program allows for the separation of highly volatile starting materials from potentially less volatile products.

  • MS Transfer Line Temperature: 280°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV. EI is a robust and widely used technique that generates reproducible fragmentation patterns, which are crucial for library matching and structural elucidation.[9]

  • Mass Range: Scan from m/z 35 to 500. A lower starting mass is important to detect small fragments, while the upper range should encompass the expected molecular weights of the products.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Data Analysis Workflow

Caption: Logical flow for processing GC-MS data.

The Power of Complementary Techniques

When to Turn to HPLC

For reaction products that are non-volatile, thermally labile, or highly polar, High-Performance Liquid Chromatography (HPLC) is the superior choice.[2][10][11] For example, if 2-(trifluoromethyl)propene is used in a reaction that introduces a non-volatile functional group (e.g., a salt or a sugar moiety), GC-MS would be unsuitable. HPLC, particularly when coupled with mass spectrometry (LC-MS), can handle these analytes effectively.

The Unambiguous Answer from NMR

For definitive structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy is unparalleled. While GC-MS provides clues based on fragmentation, NMR offers a complete picture of the molecular structure. ¹⁹F NMR is particularly powerful for analyzing fluorinated compounds, as it provides direct information about the chemical environment of the fluorine atoms.[12] For a novel compound, a combination of ¹H, ¹³C, and ¹⁹F NMR would be the gold standard for structural confirmation. Furthermore, NMR can be used for quantitative analysis (qNMR) without the need for identical analytical standards, which is a significant advantage when dealing with newly synthesized compounds.[13]

Conclusion and Future Outlook

For the routine analysis of reaction products from 2-(trifluoromethyl)propene, GC-MS remains the workhorse technique due to its excellent separation capabilities for volatile compounds, high sensitivity, and rich informational output from mass spectrometry. The provided protocol serves as a robust starting point for method development.

However, a truly comprehensive understanding of the reaction outcomes, especially in the context of novel compound discovery, necessitates a multi-modal analytical approach. The strategic application of HPLC for non-volatile products and NMR for unambiguous structural confirmation provides a self-validating system that ensures the highest level of scientific integrity. As synthetic methodologies for fluorinated compounds continue to evolve, so too will the analytical strategies employed to characterize them. The future likely lies in more integrated hyphenated techniques and streamlined workflows that combine the separation power of chromatography with the detailed structural insights of various spectroscopic methods.

References

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• BenchChem. (2025). An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 3-(3-(Trifluoromethyl)phenyl)propan-1-ol. Benchchem.
• Various Authors. (2014). Is it possible to analyze F-compounds with GCMS?.
• Shimadzu. Analysis of Volatile PFAS Compounds in Water by Headspace SPME GC-MS/MS.
• Oud Academia. 3.1 Gas Chromatography–Mass Spectrometry (GC-MS)
• Jasinska, A., et al. (2015). Recent developments in methods for analysis of perfluorinated persistent pollutants.
• JEOL Ltd. Detection of molecular ions of fluorine compounds by GC/FI-TOFMS.
• Dixit, F., et al. (2024). Closing PFAS analytical gaps: Inter-method evaluation of total organofluorine techniques for AFFF-impacted water.
• MONAD. (2024). Why is Using GC-MS More Advantageous than GC-FID?. MONAD.
• JEOL Ltd. (n.d.). Detection of molecular ions of fluorine compounds by GC/FI-TOFMS. JEOL.
• Labio Scientific®. (2022). Limitations and disadvantages of GC-MS. Labio Scientific®.
• Chemistry For Everyone. (2025).
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• Various Authors. (2010). GC/MS vs. NMR for unknown sample anaylsis. Sciencemadness.org.
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• Smithers. (n.d.). Understanding Chemical Testing: GC-MS vs. HPLC. Smithers.
• BenchChem. (2025). A Comparative Analysis of GC-MS and HPLC for the Quantification of 1,2,7-Trichloronaphthalene. BenchChem.
• Mastelf. (2024).
• ALWSCI. (2023). Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. ALWSCI Industry News.
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• Celebration of Scholarship. GCMS VS HPLC.
• ACS Fall 2025. Exploring the organofluorine gap: 19F-NMR and LC-MS/MS as complementary analytical approaches for PFAS.
• Penn State Research Database. (2017). Orthogonal Comparison of GC-MS and >1>H NMR Spectroscopy for Short Chain Fatty Acid Quantitation.

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A Senior Application Scientist's Guide to 19F NMR for Confirming Trifluoromethylation with 2-(Trifluoromethyl)propene

For researchers, scientists, and drug development professionals, the strategic introduction of a trifluoromethyl (–CF3) group is a cornerstone of modern molecular design. The unique electronic properties imparted by the –CF3 moiety can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1][2] This guide provides a comparative analysis of trifluoromethylating agents, focusing on the practical advantages of 2-(trifluoromethyl)propene and the indispensable role of 19F Nuclear Magnetic Resonance (NMR) spectroscopy in validating its success.

The Trifluoromethylation Landscape: From Classic Reagents to Modern Solutions

The journey to install a trifluoromethyl group has been marked by a constant search for reagents that are not only effective but also safe and easy to handle.

The Benchmark: Ruppert-Prakash Reagent (TMSCF3)

For decades, trimethyl(trifluoromethyl)silane (TMSCF3), widely known as the Ruppert-Prakash reagent, has been a dominant force in nucleophilic trifluoromethylation.[3] Its mechanism involves activation by a fluoride source to generate a trifluoromethyl anion equivalent, which then attacks an electrophilic substrate, such as a ketone or aldehyde.[4]

While undeniably powerful, TMSCF3 has practical considerations. It requires a stoichiometric fluoride initiator (e.g., TBAF), and reactions must often be conducted under strictly anhydrous conditions.

A Modern Alternative: 2-(Trifluoromethyl)propene

2-(Trifluoromethyl)propene, a gaseous reagent that can be conveniently handled as a solution, has emerged as a highly effective and practical alternative. It serves as a precursor to the trifluoromethyl anion, typically activated by a sub-stoichiometric amount of a suitable initiator, which adds to the double bond to generate the nucleophilic CF3 species in situ. This process avoids the need for aggressive fluoride sources, offering a milder and often more controlled reaction profile.

19F NMR: The Definitive Tool for Monitoring Trifluoromethylation

While various analytical techniques can confirm product formation, 19F NMR spectroscopy stands out as the premier tool for monitoring trifluoromethylation reactions in real-time.

Why 19F NMR?

• Exceptional Sensitivity: The 19F nucleus has a spin of 1/2, 100% natural abundance, and a high gyromagnetic ratio, making it nearly as sensitive as 1H NMR.[5][6]

• Vast Chemical Shift Range: 19F NMR spectra exhibit a very wide chemical shift dispersion (over 800 ppm), which minimizes signal overlap and allows for clear, unambiguous identification of different fluorine-containing species in a reaction mixture.[5][7]

• "Background-Free" Analysis: With the exception of certain solvents or standards, biological and organic molecules rarely contain fluorine, meaning spectra are clean and focused only on the species of interest.[8]

• Quantitative Insight: With proper experimental setup (e.g., adequate relaxation delays), the integration of 19F NMR signals provides accurate quantitative data on the consumption of starting materials and the formation of products.[6]

This makes 19F NMR an invaluable tool for reaction optimization, kinetic studies, and definitive confirmation of successful trifluoromethylation.[9]

Comparative Analysis: 2-(Trifluoromethyl)propene vs. Ruppert-Prakash Reagent

The choice of reagent can significantly impact workflow and results. Below is a comparison grounded in practical laboratory application and data analysis.

Workflow and Mechanistic Distinction

The following diagram illustrates the distinct activation pathways and the central role of 19F NMR in monitoring the reaction progress for both reagents.

Caption: Comparative workflow for trifluoromethylation.

Data-Driven Comparison via 19F NMR

The key to successful reaction monitoring is knowing what signals to look for. The following table summarizes the expected 19F NMR chemical shifts for a model reaction: the trifluoromethylation of benzaldehyde.

Species	Reagent System	Expected 19F Chemical Shift (δ, ppm)	Signal Multiplicity	Comments
Starting Reagent	2-(Trifluoromethyl)propene	~ -65 to -68	Singlet	Signal will decrease as the reaction proceeds.
Starting Reagent	TMSCF3	~ -63	Singlet	Signal for the reagent itself. Will decrease as it is consumed.
Active Species	Both	~ -80 to -85	Singlet	The transient [CF3]− anion can sometimes be observed at low temperatures.
Product	Both (CF3-adduct of Benzaldehyde)	~ -75 to -78	Doublet (due to coupling with adjacent H)	The appearance and growth of this signal confirms product formation.

Note: Chemical shifts are referenced to CFCl3 (0 ppm) and can vary based on solvent, concentration, and temperature.[7] The significant difference in chemical shifts between the starting materials and the product allows for clear, quantitative monitoring.[10][11]

Experimental Protocol: Trifluoromethylation of 4-Chlorobenzaldehyde

This protocol provides a robust method for trifluoromethylation using 2-(trifluoromethyl)propene, with 19F NMR as the primary analytical tool for confirmation.

Materials:

• 4-Chlorobenzaldehyde

• 2-(Trifluoromethyl)propene (available in cylinders or as a solution)

• Potassium acetate (KOAc)

• Anhydrous Dimethylformamide (DMF)

• Trifluorotoluene (for use as an internal standard in 19F NMR)

• NMR tubes, deuterated solvent (e.g., CDCl3)

Safety Precautions:

• 2-(Trifluoromethyl)propene is a gas and should be handled in a well-ventilated fume hood.[12]

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[13][14]

• Consult the Safety Data Sheet (SDS) for all reagents before use.

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 4-chlorobenzaldehyde (1.0 mmol), potassium acetate (0.1 mmol), and anhydrous DMF (5 mL).

• Reagent Addition: Bubble 2-(trifluoromethyl)propene gas through the solution at room temperature for 10-15 minutes, or add a standardized solution of the reagent (1.2 mmol).

• Reaction Monitoring:

  • After 1 hour, withdraw a small aliquot (~0.1 mL) from the reaction mixture.

  • Dilute the aliquot with 0.5 mL of CDCl3 containing a known concentration of trifluorotoluene (internal standard, δ ≈ -63 ppm).

  • Acquire a 19F NMR spectrum.

  • Observe the signal for the remaining 2-(trifluoromethyl)propene (~ -67 ppm) and the new signal for the trifluoromethylated product (~ -77 ppm).

• Reaction Completion & Workup: Continue the reaction until the 19F NMR spectrum indicates complete or near-complete consumption of the starting material. Once complete, quench the reaction with a saturated aqueous solution of NH4Cl.

• Purification: Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Final Confirmation: Acquire a final 19F NMR spectrum of the purified product to confirm its identity and purity.

Visualizing the Analytical Workflow

The following diagram outlines the logical steps from reaction initiation to final data interpretation, emphasizing the self-validating nature of the protocol.

Caption: Self-validating workflow using 19F NMR.

Conclusion

The introduction of the trifluoromethyl group is a critical strategy in modern chemical and pharmaceutical development.[15][16] While traditional reagents like TMSCF3 are effective, modern alternatives such as 2-(trifluoromethyl)propene offer significant advantages in terms of handling, safety, and milder reaction conditions.

Independent of the reagent chosen, 19F NMR spectroscopy is the unequivocal gold standard for confirming and quantifying the success of trifluoromethylation reactions. Its high sensitivity, broad chemical shift range, and the clarity it provides make it an essential tool for any researcher working in this field. By integrating 19F NMR into the reaction workflow, scientists can achieve a higher degree of confidence, accelerate optimization, and ensure the integrity of their results.

References

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• Umemoto, T., et al. (1996). New Electrophilic Trifluoromethylating Agents. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. 19F-NMR analyses enabled by direct trifluoromethylation. Available at: [Link]

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• Munavalli, S. (1990). Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. DTIC. Available at: [Link]

• Rivela, C. B., et al. Mechanism for the reaction of 3,3,3-trifluoro-2-(trifluoromethyl)propene with OH radicals via addition of OH to the double bond. ResearchGate. Available at: [Link]

• Yu, J. X., et al. (2013). New Frontiers and Developing Applications in 19F NMR. PMC - NIH. Available at: [Link]

• ResearchGate. Commonly used trifluoromethylating reagents. Available at: [Link]

• Gee, C. T., et al. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. NIH. Available at: [Link]

• Rudd, D., et al. (2018). 19F NMR as a Tool for Monitoring Individual Differentially Labeled Proteins in Complex Mixtures. ACS Publications. Available at: [Link]

• Gee, C. T., et al. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in ¹⁹F NMR studies of proteins. PubMed. Available at: [Link]

• Magritek. On-line reaction monitoring of an SNAr reaction by 1H and 19F NMR. Available at: [Link]

• 3M. Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking. Available at: [Link]

• Moss, S. J., & Jennings, K. R. (1968). Reaction of oxygen atoms with 2-(trifluoromethyl)-propene. RSC Publishing. Available at: [Link]

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• Smirnova, T. I., et al. (2015). Fluorine-19 NMR Chemical Shift Probes Molecular Binding to Lipid Membranes. PMC - NIH. Available at: [Link]

• American Chemical Society. (2021). Trifluoromethyltrimethylsilane. Available at: [Link]

• Nagaki, A., et al. (2015). Flow trifluoromethylation of carbonyl compounds by Ruppert–Prakash reagent and its application for pharmaceuticals, efavirenz and HSD-016. RSC Publishing. Available at: [Link]

• Wikipedia. Trifluoromethyltrimethylsilane. Available at: [Link]

• Ibáñez, S., et al. (2021). Fluorine-18 labelled Ruppert–Prakash reagent ([18F]Me3SiCF3) for the synthesis of 18F-trifluoromethylated compounds. Semantic Scholar. Available at: [Link]

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A Comparative Guide to the Reactivity of 2-(Trifluoromethyl)propene and Other Trifluoromethylating Agents

For researchers, scientists, and professionals in drug development, the strategic incorporation of a trifluoromethyl (CF₃) group is a cornerstone of modern molecular design. This small moiety can dramatically enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1] The choice of reagent for this transformation is critical and depends on the substrate, desired reactivity, and scalability. This guide provides an in-depth comparison of 2-(trifluoromethyl)propene and its derivatives with other major classes of trifluoromethylating agents, supported by experimental data and protocols to inform your synthetic strategy.

Introduction: The Landscape of Trifluoromethylation

Trifluoromethylation strategies are broadly categorized by the nature of the CF₃ species delivered to the substrate: electrophilic (CF₃⁺), nucleophilic (CF₃⁻), and radical (CF₃•).[2] Each class of reagent offers a unique reactivity profile, with specific advantages and limitations. This guide will focus on comparing the utility of 2-(trifluoromethyl)propene, a versatile and highly reactive building block, against the established workhorses in each of these categories: the Togni and Umemoto reagents (electrophilic), the Ruppert-Prakash reagent (nucleophilic), and the Langlois reagent (radical).

2-(Trifluoromethyl)propene: A Dual-Nature Reagent

2-(Trifluoromethyl)propene, and its perfluorinated analogue, perfluoro-2-(trifluoromethyl)propene, are unique due to their high electrophilic reactivity at the double bond, making them highly susceptible to attack by nucleophiles.[3][4] This reactivity is driven by the strong electron-withdrawing effect of the trifluoromethyl groups. Furthermore, derivatives such as 2-bromo-3,3,3-trifluoropropene (BTP) have emerged as excellent acceptors for radical species, providing a pathway to trifluoromethylated products through a different mechanistic route.[5][6]

Reactivity Profile

• Nucleophilic Addition: 2-(Trifluoromethyl)propene readily reacts with a wide range of nucleophiles, including organometallics (Grignard and organolithium reagents), amines, and thiols. The reaction typically proceeds via a Michael-type addition to the electron-deficient alkene.[3]

• Radical Acceptor: The bromo-derivative, BTP, serves as an efficient trap for alkyl radicals, which are often generated from carboxylic acids or other precursors. This provides a versatile method for the synthesis of secondary trifluoromethylated alkyl bromides.[5]

Advantages and Limitations

Advantages	Limitations
Versatile reactivity (nucleophilic and radical pathways).	High reactivity can lead to side reactions or polymerization if not controlled.
Commercially available and relatively cost-effective.	Can be volatile and requires careful handling.
Bromo-derivative (BTP) is an excellent building block for further steps.	Less established than other named reagents, with fewer documented applications.
Can be used to introduce a CH₂(CF₃)CH- or similar fragment.	Direct comparison data with other agents for specific transformations can be limited.

Comparison with Electrophilic Trifluoromethylating Agents

Electrophilic trifluoromethylation is ideal for electron-rich substrates such as enolates, enamines, phenols, and some heterocycles. The most prominent reagents in this class are the hypervalent iodine compounds developed by Togni.[5][7][8]

Togni and Umemoto Reagents

Togni reagents (e.g., 1-(trifluoromethyl)-1,2-benziodoxol-3(1H)-one, Togni Reagent II) and Umemoto reagents (S-(trifluoromethyl)dibenzothiophenium salts) are powerful electrophilic CF₃ sources.[5][7] They can react with a broad range of nucleophiles and have been extensively used in both academic and industrial settings. Some transformations involving Togni reagents can also proceed through radical intermediates, adding to their versatility.[9][10]

Comparative Analysis

Feature	2-(Trifluoromethyl)propene	Togni/Umemoto Reagents
Mechanism	Nucleophilic addition or radical addition.	Electrophilic attack (or radical pathway under certain conditions).
Typical Substrates	Strong nucleophiles, radical precursors.	Electron-rich species (enolates, phenols, thiols, phosphines, some alkenes).
Cost & Stability	Generally more affordable and stable.	More expensive; Togni Reagent II is known to have explosive properties.[8]
Reaction Conditions	Often requires strong nucleophiles or radical initiators.	Can be used under mild, often metal-catalyzed, conditions.
Product Type	Adds a trifluoromethylated propyl or related fragment.	Directly transfers a CF₃ group.

Comparison with Nucleophilic Trifluoromethylating Agents

Nucleophilic trifluoromethylation is the method of choice for reacting with electrophilic substrates, most notably carbonyl compounds (aldehydes and ketones) and imines. The Ruppert-Prakash reagent, trimethyl(trifluoromethyl)silane (TMSCF₃), is the gold standard in this category.[11][12]

The Ruppert-Prakash Reagent (TMSCF₃)

TMSCF₃ acts as a source of the trifluoromethyl anion (CF₃⁻) equivalent, typically activated by a fluoride source (e.g., TBAF, CsF). Its reaction with aldehydes and ketones provides trifluoromethylated alcohols, which are valuable precursors in many synthetic routes.[12][13]

Comparative Analysis

Feature	2-(Trifluoromethyl)propene	Ruppert-Prakash Reagent (TMSCF₃)
Mechanism	Acts as an electrophile for nucleophiles.	Acts as a nucleophile (CF₃⁻ source) for electrophiles.
Typical Substrates	Strong nucleophiles (e.g., organometallics, amines).	Electrophiles (e.g., aldehydes, ketones, imines, esters).[11][13]
Complementarity	Reacts with the opposite class of substrates compared to TMSCF₃.	The premier choice for direct trifluoromethylation of carbonyls.
Reaction Conditions	Reaction with a nucleophile.	Requires a fluoride or alkoxide initiator.
Product Type	Introduces a larger trifluoromethylated fragment.	Directly adds a CF₃ group to an electrophilic center.

Comparison with Radical Trifluoromethylating Agents

Radical trifluoromethylation is particularly powerful for the late-stage functionalization of complex molecules, especially arenes and heteroarenes, via C-H activation. The Langlois reagent (sodium trifluoromethanesulfinate, CF₃SO₂Na) is a popular choice due to its low cost and stability.[12][14][15]

The Langlois Reagent (CF₃SO₂Na)

The Langlois reagent generates a trifluoromethyl radical (CF₃•) under oxidative conditions (often with an oxidant like tert-butyl hydroperoxide). This radical can then add to alkenes or aromatic systems.[14][15]

Comparative Analysis

Feature	2-Bromo-3,3,3-trifluoropropene (BTP)	Langlois Reagent (CF₃SO₂Na)
Mechanism	Acts as a radical acceptor. The CF₃ group is already part of the molecule.	Acts as a radical source. Generates CF₃• in situ.[14]
Typical Substrates	Alkyl radical precursors (e.g., from redox-active esters).[5]	Alkenes, arenes, and heteroarenes.[14][15]
Cost & Stability	BTP is a commercially available liquid.	CF₃SO₂Na is an inexpensive, bench-stable solid.[12]
Reaction Conditions	Often under photoredox or other radical-initiating conditions.	Requires an oxidant (e.g., TBHP) and sometimes a metal catalyst.[14]
Product Type	Forms a C-C bond with the radical, retaining the CF₃-propene backbone.	Directly adds a CF₃ group to the substrate.

Mechanistic Overviews

The choice of reagent is fundamentally a choice of mechanism. The following diagrams illustrate the distinct pathways for each class of reagent.

Caption: Mechanistic pathways for different trifluoromethylation reagents.

Experimental Protocols

The following protocols are representative examples for each class of reagent. Researchers should always first consult the original literature and perform appropriate risk assessments.

Protocol 1: Radical Trifluoromethylation using 2-Bromo-3,3,3-trifluoropropene (BTP)

This protocol is adapted from a procedure for the synthesis of secondary trifluoromethylated alkyl bromides.[5]

Workflow:

Caption: Workflow for radical reaction with BTP.

Procedure:

• To an oven-dried 25 mL Schlenk tube equipped with a magnetic stirrer bar, add the redox-active ester (0.2 mmol, 1.0 equiv.) and Hantzsch ester (0.3 mmol, 1.5 equiv.).

• Evacuate the tube and backfill with argon. Repeat this cycle three times.

• Add dry methanol (2.0 mL) and 2-bromo-3,3,3-trifluoropropene (BTP) (0.4 mmol, 2.0 equiv.) via syringe.

• Screw the cap on the tube and place it approximately 1 cm from a 24W blue LED lamp.

• Stir the reaction mixture at 40°C under irradiation for 8 hours.

• After the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to afford the desired secondary trifluoromethylated alkyl bromide.

Protocol 2: General Nucleophilic Addition to 2-(Trifluoromethyl)propene

This is a generalized protocol based on the known reactivity of perfluoroalkenes with nucleophiles.[3][4] Specific conditions (solvent, temperature, stoichiometry) will vary depending on the nucleophile's reactivity.

Procedure:

• In a flame-dried, argon-purged flask, dissolve the nucleophile (e.g., an amine or thiol, 1.0 equiv.) in a suitable anhydrous solvent (e.g., THF, acetonitrile).

• Cool the solution to an appropriate temperature (e.g., 0°C or -78°C) to control the exothermic reaction.

• Slowly add 2-(trifluoromethyl)propene (1.0-1.2 equiv.) to the stirred solution.

• Allow the reaction to stir at the low temperature for 1-2 hours, then warm to room temperature and stir until completion (monitored by TLC or GC-MS).

• Quench the reaction appropriately (e.g., with saturated aqueous NH₄Cl for organometallic reagents or water for amines/thiols).

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography or distillation.

Protocol 3: Electrophilic Trifluoromethylation of an Alkene using Togni Reagent II

This protocol is based on a copper-catalyzed allylic trifluoromethylation of unactivated terminal olefins.[16]

Procedure:

• To a vial, add the terminal alkene (0.20 mmol, 1.0 equiv.), Togni Reagent II (0.21 mmol, 1.05 equiv.), and CuCl (0.02 mmol, 10 mol%).

• Add anhydrous 1,2-dichloroethane (DCE) (0.4 mL) to the vial.

• Seal the vial and place it in a preheated block at 80°C.

• Stir the reaction for 12-24 hours.

• After completion, cool the reaction to room temperature and filter through a short plug of silica gel, eluting with diethyl ether.

• Concentrate the filtrate and purify by column chromatography to yield the allylic trifluoromethylated product.

Protocol 4: Nucleophilic Trifluoromethylation of an Aldehyde using Ruppert-Prakash Reagent

This protocol describes the trifluoromethylation of an aldehyde using TMSCF₃.[11][12]

Procedure:

• To a solution of the aldehyde (1.0 mmol) in anhydrous THF (5 mL) at 0°C under an argon atmosphere, add the Ruppert-Prakash reagent (TMSCF₃) (1.5 mmol, 1.5 equiv.).

• Add a catalytic amount of tetrabutylammonium fluoride (TBAF) (e.g., 0.1 mmol, 10 mol% of a 1M solution in THF).

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Upon completion, quench the reaction with 1 M HCl.

• Extract the mixture with ethyl acetate, wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• The resulting trifluoromethylated silyl ether can be deprotected by treatment with acid (e.g., 1M HCl in THF) to give the final trifluoromethylated alcohol, which can then be purified by column chromatography.

Protocol 5: Radical C-H Trifluoromethylation of a Heterocycle using Langlois Reagent

This protocol is adapted from the trifluoromethylation of electron-deficient heterocycles.[14][17]

Procedure:

• In a flask, dissolve the heterocyclic substrate (1.0 equiv.) and Langlois reagent (CF₃SO₂Na) (3.0 equiv.) in a mixture of dichloromethane and water (e.g., 2.5:1 ratio).

• Add tert-butyl hydroperoxide (t-BuOOH, 70% in water, 5.0 equiv.) to the biphasic mixture.

• Stir the reaction vigorously at room temperature for 12-24 hours.

• After completion, dilute the reaction with water and extract with dichloromethane.

• Wash the combined organic layers with saturated aqueous Na₂S₂O₃ solution, then brine.

• Dry over anhydrous Na₂SO₄, concentrate, and purify by column chromatography.

Safety and Handling

• 2-(Trifluoromethyl)propene & BTP: These are volatile and flammable liquids. They should be handled in a well-ventilated fume hood, away from ignition sources. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[2][3][18] BTP is also suspected of causing genetic defects.[18]

• Togni Reagents: Togni Reagent II is known to be thermally unstable and can decompose explosively, especially above its melting point or in the presence of strong acids, bases, or reducing agents.[8] Handle with care, avoid heating the solid, and use appropriate safety shields.

• Ruppert-Prakash Reagent (TMSCF₃): This reagent is a volatile and flammable liquid. It is moisture-sensitive and should be handled under an inert atmosphere.

• Langlois Reagent (CF₃SO₂Na): This is a stable, solid reagent that is generally safe to handle. However, the reactions often use strong oxidants like TBHP, which should be handled with care.

Always consult the Safety Data Sheet (SDS) for each reagent before use and perform a thorough risk assessment for your specific experimental setup.

Conclusion

The selection of a trifluoromethylating agent is a critical decision in synthetic design. 2-(Trifluoromethyl)propene and its derivatives offer a unique and versatile platform, acting as powerful electrophiles for nucleophiles and as efficient radical acceptors. It complements the established reactivity of traditional electrophilic (Togni), nucleophilic (Ruppert-Prakash), and radical-source (Langlois) reagents. While Togni reagents excel with electron-rich nucleophiles and Ruppert-Prakash reagent is unparalleled for carbonyl additions, 2-(trifluoromethyl)propene provides a valuable alternative for introducing a CF₃-containing alkyl fragment through different mechanistic manifolds. Understanding the distinct reactivity profiles, advantages, and safety considerations of each reagent class, as outlined in this guide, will empower researchers to make more informed and effective decisions in their pursuit of novel trifluoromethylated molecules.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Versatility of Trifluoromethylated Building Blocks: Applications of 2-Bromo-3,3,3-trifluoropropene. Retrieved from [Link]

• Munavalli, S., et al. (1990). Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. DTIC. Retrieved from [Link]

• Munavalli, S., et al. (1993). Novel reactions of perfluoro-2-(trifluoromethyl)-propene. Journal of Fluorine Chemistry, 63(3), 253–264.

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Chemistry Portal. Retrieved from [Link]

• Mehta, M., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 27(23), 8236.
• Ji, Y., et al. (2011). Innate C–H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411-14415.
• Shen, L., et al. (2021). Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy from the Bench-Stable Precursor (Me4N)SCF3.
• Barata-Vallejo, S., Lantaño, B., & Postigo, A. (2014). Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents. Chemistry–A European Journal, 20(50), 16806-16829.
• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2143–2148.
• Sodeoka, M., et al. (2015). Product Control in Alkene Trifluoromethylation: Hydrotrifluoromethylation, Vinylic Trifluoromethylation, and Iodotrifluoromethylation using Togni Reagent. Chemistry–An Asian Journal, 10(7), 1547-1554.
• Matoušek, V., et al. (2021). Vicinal halo-trifluoromethylation of alkenes. Beilstein Journal of Organic Chemistry, 17, 1036–1068.
• Arnold, F. P., et al. (2024).
• Company, A. S. (2018). Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines. Organic Letters, 20(10), 2959–2963.
• Parsons, A. T., & Buchwald, S. L. (2011). Copper-Catalyzed Trifluoromethylation of Unactivated Olefins.
• Sodeoka, M., et al. (2015). Product Control in Alkene Trifluoromethylation: Hydrotrifluoromethylation, Vinylic Trifluoromethylation, and Iodotrifluoromethylation using Togni Reagent. Chemistry–An Asian Journal, 10(7), 1547-1554.
• Ji, Y., et al. (2011). Innate C–H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411-14415.
• Bhowmick, A. C. (2021). Recent Development of Trifluoromethyl Reagents: A Review. Oriental Journal of Chemistry, 34(6), 2708-2715.
• Zhang, C. (2014). Application of Langlois' Reagent in Trifluoromethylation Reactions.
• Prakash, G. K. S., & Yudin, A. K. (2014). Oxidative trifluoromethylation and trifluoromethylthiolation reactions using (trifluoromethyl)trimethylsilane as a nucleophilic CF3 source. Accounts of Chemical Research, 47(5), 1444-1455.
• Billard, T. (2013). CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na. Beilstein Journal of Organic Chemistry, 9, 2185–2213.
• Portella, C., et al. (2007). An easy synthesis of α-trifluoromethyl-amines from aldehydes or ketones using the Ruppert-Prakash reagent. Tetrahedron, 63(35), 8565-8572.
• Billard, T. (2013). CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na. Beilstein Journal of Organic Chemistry, 9, 2185–2213.

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A Senior Application Scientist's Guide to Trifluoromethylation: 2-(Trifluoromethyl)propene vs. Togni's Reagent

The strategic introduction of a trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry and materials science. This ubiquitous moiety can dramatically enhance a molecule's metabolic stability, lipophilicity, and binding affinity. Consequently, the development of efficient and versatile trifluoromethylating agents is of paramount importance. This guide provides an in-depth comparison of two prominent classes of reagents for trifluoromethylation: the nucleophilic precursor 2-(trifluoromethyl)propene and its derivatives, and the electrophilic Togni's reagents.

The Dichotomy of Trifluoromethylation: Nucleophilic vs. Electrophilic Approaches

At its core, the installation of a CF₃ group can be approached from two electronic perspectives: nucleophilic and electrophilic trifluoromethylation. Nucleophilic methods employ a "CF₃⁻" synthon, which attacks an electrophilic substrate. Conversely, electrophilic methods utilize a "CF₃⁺" equivalent to react with a nucleophilic partner. The choice between these strategies is dictated by the substrate's electronic nature and the desired bond construction.

2-(Trifluoromethyl)propene and its derivatives, such as 2-bromo-3,3,3-trifluoropropene (BTP), are versatile building blocks that can be considered precursors for nucleophilic or radical trifluoromethylation.[1] They offer a cost-effective and readily available source of the CF₃ moiety for the synthesis of a wide array of trifluoromethylated compounds.[2]

In contrast, Togni's reagents are hypervalent iodine compounds that have emerged as powerful electrophilic trifluoromethylating agents.[3][4] These bench-stable crystalline solids have gained widespread popularity due to their broad substrate scope and mild reaction conditions.[3][5]

This guide will dissect the mechanisms, applications, and practical considerations of both reagent classes, providing experimental insights to aid researchers in selecting the optimal tool for their synthetic challenges.

In the Electrophilic Corner: The Togni Reagents

Togni's reagents, specifically Togni Reagent I and Togni Reagent II, are cyclic hypervalent iodine(III) compounds.[3] Their stability and ease of handling have made them a go-to choice for late-stage trifluoromethylation in drug discovery programs.

Mechanism of Action: A Dual Personality

The reactivity of Togni's reagents is nuanced, capable of proceeding through two primary pathways depending on the reaction conditions and the substrate.

• Electrophilic "CF₃⁺" Transfer: In the presence of a nucleophile, Togni's reagent can act as a direct source of an electrophilic trifluoromethyl group. This pathway is often facilitated by Lewis or Brønsted acids.

• Radical Pathway: Togni's reagents can also serve as a precursor to the trifluoromethyl radical (•CF₃). This is typically achieved through single-electron transfer (SET) from a reductant, such as a copper(I) salt, or via photoredox catalysis.[6] The generated •CF₃ radical can then engage in a variety of transformations, including addition to alkenes and arenes.[6][7]

dot graph Togni_Mechanism { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9];

Togni [label="Togni's Reagent"]; Nucleophile [label="Nucleophile (Nu⁻)"]; Product_E [label="Nu-CF₃"]; Reductant [label="Reductant (e.g., Cu(I)) or Light"]; CF3_Radical [label="•CF₃"]; Substrate [label="Substrate (e.g., Alkene)"]; Product_R [label="Substrate-CF₃"];

Togni -> Product_E [label="Electrophilic Pathway\n(CF₃⁺ Transfer)"]; Nucleophile -> Product_E; Togni -> CF3_Radical [label="Radical Pathway\n(SET)"]; Reductant -> Togni; CF3_Radical -> Product_R; Substrate -> Product_R; } Togni's Reagent Dual Reactivity Pathways

Applications and Experimental Data

Togni's reagents exhibit a broad substrate scope, effectively trifluoromethylating a diverse range of nucleophiles including thiols, phenols, anilines, β-ketoesters, and unactivated alkenes.[4][6][7]

Substrate Class	Typical Conditions	Yield Range (%)	Reference
β-Ketoesters	Phase-transfer catalysis	Good to excellent	[8]
Thiols (aromatic & aliphatic)	Mild, solvent-independent	51-99	[8]
Unactivated Alkenes	Copper-catalyzed	Moderate to good	[6]
Alkenes (Hydrotrifluoromethylation)	K₂CO₃, DMF	Good	[6]
Alkenes (Vinylic Trifluoromethylation)	TBAI, 1,4-dioxane	Good	[6]

Experimental Protocol: Trifluoromethylation of a β-Ketoester with Togni Reagent II

This protocol is a representative example of the electrophilic trifluoromethylation of a C-nucleophile.

• Reaction Setup: To a solution of the β-ketoester (1.0 mmol) in a suitable solvent such as acetonitrile (5 mL) is added a phase-transfer catalyst (e.g., tetrabutylammonium bromide, 0.1 mmol).

• Reagent Addition: Togni Reagent II (1.2 mmol) is added to the mixture.

• Reaction Conditions: The reaction is stirred at room temperature for 4-12 hours, with progress monitored by TLC or LC-MS.

• Work-up and Purification: Upon completion, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the α-trifluoromethylated β-ketoester.

Safety and Handling

Togni's reagents are generally considered bench-stable solids.[3] However, it is crucial to note that Togni's Reagent II has been reported to have explosive properties under certain conditions .[5] It is imperative to handle this reagent with appropriate personal protective equipment (PPE) and to avoid heating it or subjecting it to mechanical shock. Always consult the Safety Data Sheet (SDS) before use.

The Nucleophilic/Radical Contender: 2-(Trifluoromethyl)propene and Derivatives

2-(Trifluoromethyl)propene and its halogenated counterparts, such as 2-bromo-3,3,3-trifluoropropene (BTP), are valuable C3 building blocks for the introduction of the trifluoromethyl group.[1] These reagents are typically liquids and serve as precursors for either nucleophilic attack or radical addition reactions.[9][10]

Mechanism of Action: A Versatile Building Block

The reactivity of these trifluoropropenes is centered around the electron-deficient double bond and, in the case of derivatives like BTP, the labile halogen atom.

• Nucleophilic Addition: The double bond of 2-(trifluoromethyl)propene is susceptible to nucleophilic attack, leading to the formation of a trifluoromethylated carbanion that can be trapped by an electrophile.

• Radical Addition: Derivatives like BTP are excellent radical acceptors.[9] A radical generated from a suitable precursor can add to the double bond of BTP, with subsequent loss of a bromine atom to yield a trifluoromethylated product.

dot graph BTP_Mechanism { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#FBBC05"]; edge [fontname="Arial", fontsize=9];

BTP [label="2-Bromo-3,3,3-trifluoropropene (BTP)"]; Radical_Source [label="Radical Precursor (R•)"]; Radical_Adduct [label="[R-CH₂-C(•)(CF₃)-Br]"]; Product [label="R-CH₂-CH(CF₃)Br"];

BTP -> Radical_Adduct; Radical_Source -> Radical_Adduct [label="Radical Addition"]; Radical_Adduct -> Product [label="Bromine Atom Transfer"]; } Radical Trifluoromethylation using BTP

Applications and Experimental Data

2-(Trifluoromethyl)propene and its derivatives have been successfully employed in the synthesis of a variety of trifluoromethylated compounds, including heterocycles and complex aliphatic systems.[2][3]

Application	Reagent	Typical Conditions	Yield Range (%)	Reference
Synthesis of Secondary CF₃-Alkyl Bromides	BTP	Redox-active ester, Hantzsch ester, visible light	Good to excellent	[9]
Synthesis of 3-Trifluoromethylated Pyrroles	BTP	N-acyl α-amino acids, base	Moderate to good	[3]
Synthesis of CF₃-Heterocycles	3,3,3-Trifluoropropene derivatives	Cycloaddition reactions	Variable	[2]

Experimental Protocol: Radical Decarboxylative Cross-Coupling of a Redox-Active Ester with 2-Bromo-3,3,3-trifluoropropene (BTP)

This protocol illustrates the use of BTP as a radical acceptor for the synthesis of secondary trifluoromethylated alkyl bromides.[9]

• Reaction Setup: In an oven-dried Schlenk tube equipped with a magnetic stirrer, combine the redox-active ester (0.2 mmol, 1.0 equiv.) and Hantzsch ester (0.3 mmol, 1.5 equiv.).

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Reagent Addition: Add dry methanol (2.0 mL) followed by 2-bromo-3,3,3-trifluoropropene (BTP) (0.4 mmol, 2.0 equiv.) via syringe.

• Reaction Conditions: Seal the tube and irradiate with a 24W blue LED lamp at 40 °C for 8 hours.

• Work-up and Purification: After the reaction is complete, concentrate the mixture under reduced pressure. Purify the residue by silica gel chromatography to obtain the desired secondary trifluoromethylated alkyl bromide.[9]

Safety and Handling

2-(Trifluoromethyl)propene and its derivatives are volatile liquids. They should be handled in a well-ventilated fume hood with appropriate PPE, including gloves and safety glasses. Avoid inhalation of vapors and contact with skin and eyes. Always refer to the specific SDS for detailed safety information.

Head-to-Head Comparison: Togni's Reagent vs. 2-(Trifluoromethyl)propene

Feature	Togni's Reagents	2-(Trifluoromethyl)propene & Derivatives
Reactivity	Electrophilic (CF₃⁺ or •CF₃ source)	Nucleophilic/Radical (CF₃ building block)
Physical State	Crystalline solids	Volatile liquids
Handling	Generally bench-stable, easy to weigh and handle	Require handling as liquids, potentially volatile
Substrate Scope	Broad: C, N, O, S-nucleophiles, alkenes, arenes	Primarily alkenes, alkynes, and radical precursors
Reaction Conditions	Often mild, room temperature, photoredox compatible	Can require specific radical initiation or basic conditions
Safety	Togni Reagent II is potentially explosive	Flammable liquids, handle with care
Cost	Generally more expensive	More cost-effective building blocks

Conclusion and Future Outlook

Both Togni's reagents and 2-(trifluoromethyl)propene-based building blocks are powerful tools in the synthetic chemist's arsenal for the introduction of the trifluoromethyl group. The choice between them is not a matter of superiority but of strategic selection based on the specific synthetic challenge.

Togni's reagents excel in the late-stage functionalization of complex molecules, offering a broad substrate scope and mild reaction conditions for the trifluoromethylation of a wide variety of nucleophiles. Their primary role is that of a direct trifluoromethylating agent.

2-(Trifluoromethyl)propene and its derivatives are versatile and cost-effective building blocks for constructing trifluoromethylated molecules from simpler precursors. They are particularly well-suited for radical and nucleophilic addition reactions to build molecular complexity.

The continued development of new trifluoromethylation methods will undoubtedly focus on expanding the substrate scope, improving efficiency, and enhancing the safety and sustainability of these critical transformations. As our understanding of reaction mechanisms deepens, we can expect the emergence of even more sophisticated and selective reagents that will further empower the synthesis of novel trifluoromethylated compounds for a myriad of applications.

References

• Guo, P., Tao, M., Xu, W.-W., Wang, A.-J., Li, W., Yao, Q., Tong, J., & He, C.-Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(12), 2145–2149. [Link]

• Regioselective 3-Trifluoromethylated Pyrrole Synthesis Using 2-Bromo-3,3,3-trifluoropropene (BTP). (2023). ResearchGate. [Link]

• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. (n.d.). Beilstein Journal of Organic Chemistry. [Link]

• Ma, J.-A., & Cahard, D. (2010). Shelf-stable electrophilic trifluoromethylating reagents: a brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 65. [Link]

• Yan, G., & colleagues. (2022). Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. RSC Publishing. [Link]

• Trifluoromethylated heterocycles. (2014). Current Topics in Medicinal Chemistry. [Link]

• Trifluoromethylnitrone: a versatile building block for synthesizing trifluoromethyl-containing heterocyclic compounds. (n.d.). Organic & Biomolecular Chemistry. [Link]

• The radical trifluoromethylation and monofluoroalkenylation of alkenes. (n.d.). ResearchGate. [Link]

• Munavalli, S. (1990). Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. DTIC. [Link]

• Togni Reagent: A Hypervalent Iodine Based Electrophilic Trifluoromethylation Reagent. (2010). Synlett. [Link]

• Strategies for the synthesis of trifluoromethyl alkenes. (n.d.). ResearchGate. [Link]

• Barata-Vallejo, S., Lantaño, B., & Postigo, A. (2014). Recent Advances in Trifluoromethylation Reactions with Electrophilic Trifluoromethylating Reagents. Chemistry – A European Journal, 20(51), 16806–16829. [Link]

• Zhang, C. (2014). Recent progress in the trifluoromethylation of alkenes with Togni's reagents. ARKIVOC, 2014(1), 453–469. [Link]

• Liu, F., Wu, Q., Wang, X., Dong, Q., & Sun, K. (2025). Recent advances in the diverse transformations of trifluoromethyl alkenes. Organic & Biomolecular Chemistry. [Link]

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A Comparative Guide to Nucleophilic Trifluoromethylation: The Ruppert-Prakash Reagent and the Case of 2-(Trifluoromethyl)propene

A Senior Application Scientist's Field Guide to Trifluoromethylation

The strategic incorporation of the trifluoromethyl (–CF3) group is a cornerstone of modern medicinal chemistry and materials science. This ubiquitous moiety is prized for its ability to enhance metabolic stability, lipophilicity, and binding affinity of bioactive molecules. Consequently, the development and selection of efficient and reliable trifluoromethylating agents are of paramount importance to researchers in drug development and related fields.

This guide provides an in-depth analysis of the widely used Ruppert-Prakash reagent (TMSCF3) for nucleophilic trifluoromethylation. It also addresses the potential of 2-(trifluoromethyl)propene in this context, based on available scientific literature.

The Ruppert-Prakash Reagent: A Pillar of Nucleophilic Trifluoromethylation

The Ruppert-Prakash reagent, trimethyl(trifluoromethyl)silane (TMSCF3), is a well-established and versatile reagent for the introduction of the trifluoromethyl group into a wide array of organic molecules.[1] Its broad applicability and commercial availability have made it a go-to choice for chemists for decades.

Mechanism of Action: The Generation of the Trifluoromethyl Anion

The Ruppert-Prakash reagent itself is not nucleophilic. Its efficacy lies in its ability to serve as a stable precursor to the highly reactive trifluoromethyl anion (CF3⁻).[2] This transformation is typically initiated by a catalytic amount of a nucleophilic activator, most commonly a fluoride source such as tetrabutylammonium fluoride (TBAF) or cesium fluoride (CsF).[1]

The mechanism involves the attack of the fluoride ion on the silicon atom of TMSCF3, leading to the formation of a pentacoordinate siliconate intermediate. This intermediate then releases the trifluoromethyl anion, which is the key nucleophilic species that reacts with electrophilic substrates like aldehydes and ketones.[2]

Diagram of the Activation of the Ruppert-Prakash Reagent

Caption: Activation of the Ruppert-Prakash reagent and subsequent nucleophilic attack on a carbonyl compound.

Experimental Protocol: Trifluoromethylation of an Aldehyde using the Ruppert-Prakash Reagent

The following is a general procedure for the trifluoromethylation of an aromatic aldehyde using TMSCF3 and TBAF.

Materials:

• Aromatic aldehyde (1.0 mmol)

• Ruppert-Prakash reagent (TMSCF3, 1.2 mmol)

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF (0.1 mmol)

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the aromatic aldehyde (1.0 mmol) and anhydrous THF (5 mL).

• Cool the solution to 0 °C in an ice bath.

• Add the Ruppert-Prakash reagent (1.2 mmol) to the solution.

• Slowly add the TBAF solution (0.1 mL, 0.1 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of 1 M HCl (5 mL).

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with saturated NaHCO3 solution (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired trifluoromethylated alcohol.

Investigating 2-(Trifluoromethyl)propene as a Nucleophilic Trifluoromethylating Agent

A thorough review of the scientific literature reveals that 2-(trifluoromethyl)propene is not commonly employed as a direct nucleophilic trifluoromethylating agent for carbonyl compounds in a manner analogous to the Ruppert-Prakash reagent. The primary reactivity profile of 2-(trifluoromethyl)propene and its perfluorinated counterpart, perfluoro-2-(trifluoromethyl)-propene, is characterized by their electrophilic nature at the double bond, making them susceptible to attack by nucleophiles.[3] They are also known to participate in radical reactions.[4]

There is a lack of published, peer-reviewed experimental data demonstrating the general utility and advantages of 2-(trifluoromethyl)propene for the nucleophilic trifluoromethylation of aldehydes and ketones. Therefore, a direct, evidence-based comparison of its performance against the well-established Ruppert-Prakash reagent is not feasible at this time.

Summary of Reagent Characteristics

Feature	Ruppert-Prakash Reagent (TMSCF3)	2-(Trifluoromethyl)propene
Primary Role	Nucleophilic trifluoromethylating agent precursor.[1]	Primarily an electrophilic alkene and radical reaction participant.[3][4]
Mechanism	In situ generation of CF3⁻ via nucleophilic activation.[2]	Not established as a general nucleophilic CF3⁻ source for carbonyls.
Activator	Requires a catalytic nucleophilic initiator (e.g., F⁻).[1]	Not applicable for nucleophilic trifluoromethylation.
Substrate Scope	Broad scope for aldehydes, ketones, imines, and other electrophiles.[1][5]	Not well-documented for general nucleophilic trifluoromethylation.
Handling	Liquid, relatively easy to handle under inert atmosphere.	Gas or volatile liquid, requires appropriate handling procedures.[6]

Conclusion for the Practicing Scientist

For researchers and drug development professionals seeking a reliable and well-documented method for nucleophilic trifluoromethylation of carbonyl compounds, the Ruppert-Prakash reagent (TMSCF3) remains the industry standard. Its predictable reactivity, broad substrate scope, and the wealth of available literature protocols make it a trustworthy choice for the synthesis of trifluoromethylated molecules.

While the exploration of novel reagents is a vital aspect of chemical research, there is currently insufficient scientific evidence to support the use of 2-(trifluoromethyl)propene as a general and advantageous alternative to the Ruppert-Prakash reagent for nucleophilic trifluoromethylation reactions. Scientists are advised to rely on established and validated methods for this critical transformation.

References

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• Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene. DTIC. [Link]

• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein J. Org. Chem. [Link]

• Recent Advances in Trifluoromethylation Reactions with Electrophilic Trifluoromethylating Reagents. CONICET. [Link]

• Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. ResearchGate. [Link]

• Ex-situ generation and synthetic utilization of bare trifluoromethyl anion in flow via rapid biphasic mixing. Nature Communications. [Link]

• Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert-Prakash Reagent. Organic Chemistry Portal. [Link]

• Biocatalytic Generation of Trifluoromethyl Radicals by Nonheme Iron Enzymes for Enantioselective Alkene Difunctionalization. JACS. [Link]

• Trifluoromethylation. Wikipedia. [Link]

• Trifluoromethyltrimethylsilane. Wikipedia. [Link]

• Fluorine-18 labelled Ruppert–Prakash reagent ([18F]Me3SiCF3) for the synthesis of 18F-trifluoromethylated compounds. RSC Publishing. [Link]

• Mechanism for the reaction of 3,3,3-trifluoro-2-(trifluoromethyl)propene with OH radicals via addition of OH to the double bond. ResearchGate. [Link]

• Synthesis of 2-trifluoromethyl chromenes via double carbonyl–ene reaction. RSC Publishing. [Link]

• Defluoroalkylation of Trifluoromethane with Organolithium Reagents: Mechanism and Synthesis of Fluoroalkenes. NIH. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Rapid and Efficient Trifluoromethylation of Aromatic and Heteroaromatic Compounds Using Potassium Trifluoroacetate Enabled by a Flow System. NIH. [Link]

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• Flow trifluoromethylation of carbonyl compounds by Ruppert–Prakash reagent and its application for pharmaceuticals, efavirenz and HSD-016. RSC Publishing. [Link]

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• Synthesis of trifluoromethyl carbinols. Organic Chemistry Portal. [Link]

• Oxidative trifluoromethylation and trifluoromethylthiolation reactions using (trifluoromethyl)trimethylsilane as a nucleophilic CF3 source. PubMed. [Link]

• 3,3,3-Trifluoro-2-Methyl-2-(Trifluoromethyl)Propanoyl Fluoride. Bouling Chemical Co., Ltd. [Link]

• Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. Semantic Scholar. [Link]

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A Senior Application Scientist's Guide to Monitoring 2-(Trifluoromethyl)propene Reactions with LC-MS

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex fluorinated molecules, the real-time understanding of reaction kinetics and pathway dynamics is paramount. The incorporation of the trifluoromethyl group, a common motif in pharmaceuticals and agrochemicals, often begins with versatile building blocks like 2-(trifluoromethyl)propene. Monitoring the progress of reactions involving this volatile and reactive alkene presents a unique set of analytical challenges. This guide provides an in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methods for monitoring these reactions, offering expert insights into methodological choices, practical implementation, and a comparative analysis with alternative techniques.

The Analytical Challenge: Why 2-(Trifluoromethyl)propene Demands a Tailored Approach

2-(Trifluoromethyl)propene is a small, volatile, and relatively nonpolar molecule. These characteristics pose significant hurdles for conventional analytical techniques. When considering LC-MS for reaction monitoring, several key challenges must be addressed:

• Volatility and Sample Integrity: The high vapor pressure of 2-(trifluoromethyl)propene can lead to analyte loss during sample preparation and analysis. Reaction quenching and sample handling require meticulous procedures to ensure that the composition of the analyzed aliquot accurately reflects the reaction mixture at the time of sampling.

• Chromatographic Retention: Achieving adequate retention of a small, nonpolar alkene on traditional reversed-phase (RP) columns can be difficult, leading to poor separation from the solvent front and other early-eluting species.

• Ionization Efficiency: Due to its lack of readily ionizable functional groups, 2-(trifluoromethyl)propene is a challenging analyte for Electrospray Ionization (ESI), the most common ionization technique in LC-MS.

This guide will dissect these challenges and present robust LC-MS strategies to overcome them, enabling accurate and reliable reaction monitoring.

Strategic Selection of LC-MS Methodologies

The success of monitoring 2-(trifluoromethyl)propene reactions hinges on the careful selection and optimization of the entire LC-MS workflow, from the column chemistry to the ionization source.

Liquid Chromatography: Taming a Volatile Analyte

Reversed-Phase Liquid Chromatography (RPLC): While challenging, RPLC remains a viable option with careful method development.

• Column Chemistry: Standard C18 columns may not provide sufficient retention. Phenyl-hexyl or fluorinated stationary phases can offer alternative selectivity through π-π and fluorous interactions, respectively, enhancing the retention of fluorinated compounds[1].

• Mobile Phase: A high percentage of organic solvent (e.g., acetonitrile or methanol) in the mobile phase is necessary to elute the nonpolar analytes. However, this can exacerbate poor retention of early-eluting compounds. A shallow gradient or isocratic elution with a lower initial organic content can improve the retention of 2-(trifluoromethyl)propene.

• Temperature: Sub-ambient column temperatures can increase retention by reducing the analyte's volatility and enhancing its interaction with the stationary phase.

Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a powerful technique for polar compounds, but it can also be adapted for the separation of less polar analytes where RPLC fails. In the context of a reaction mixture, HILIC can be particularly useful for separating the nonpolar starting material from more polar intermediates and products that may form during the reaction[2][3][4][5][6].

Mass Spectrometry: Achieving Sensitive Detection

The choice of ionization source is critical for the successful detection of 2-(trifluoromethyl)propene.

Atmospheric Pressure Chemical Ionization (APCI): For nonpolar and volatile compounds with poor ESI response, APCI is the ionization technique of choice[7][8][9][10]. APCI utilizes a corona discharge to ionize the analyte in the gas phase, making it well-suited for molecules that are thermally stable and can be readily vaporized. Given the nature of 2-(trifluoromethyl)propene, APCI-MS is the recommended approach for sensitive and robust detection.

Electrospray Ionization (ESI): While less ideal for the parent alkene, ESI can be highly effective for monitoring the appearance of more polar products that may form during the reaction[11][12][13][14]. These products may contain hydroxyl, carbonyl, or other functional groups that are readily ionized by ESI. Therefore, a dual-source or rapid-switching ESI-APCI instrument could provide the most comprehensive picture of the reaction progress.

Recommended LC-MS Protocol for Reaction Monitoring

This section outlines a detailed, step-by-step protocol for monitoring the progress of a hypothetical reaction involving 2-(trifluoromethyl)propene. This protocol is designed to be a self-validating system, with built-in checks to ensure data integrity.

Experimental Workflow Diagram

Caption: Workflow for LC-MS monitoring of 2-(trifluoromethyl)propene reactions.

Step-by-Step Methodology

• Internal Standard Selection: Choose an appropriate internal standard (IS). The ideal IS is a compound with similar chemical properties to the analyte but a different mass, and it should not be present in the reaction mixture. For 2-(trifluoromethyl)propene, a stable, fluorinated compound of similar volatility that is readily detectable by APCI-MS would be suitable.

• Reaction Sampling and Quenching:

  • At predetermined time points, withdraw a small, precise aliquot (e.g., 10 µL) from the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a pre-chilled vial containing a known volume of a suitable solvent (e.g., 990 µL of cold acetonitrile) that contains the internal standard at a known concentration. This rapid cooling and dilution will effectively stop the reaction and minimize analyte loss due to volatility.

• Sample Preparation for LC-MS:

  • Vortex the quenched sample to ensure homogeneity.

  • If the sample contains particulates, filter it through a 0.22 µm syringe filter compatible with the solvent.

  • Transfer the final diluted and filtered sample to an autosampler vial for LC-MS analysis.

• LC-MS Analysis:

  • LC System: A UPLC or HPLC system capable of sub-ambient column temperature control.

  • Column: A phenyl-hexyl or fluorinated phase column (e.g., 100 mm x 2.1 mm, 2.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A shallow gradient starting with a low percentage of mobile phase B, or an isocratic method, may be required to achieve sufficient retention of 2-(trifluoromethyl)propene.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 10 °C.

  • Injection Volume: 1-5 µL.

  • MS System: A quadrupole or time-of-flight mass spectrometer.

  • Ion Source: APCI in positive or negative ion mode (determined by initial experiments).

  • APCI Parameters:

    • Corona Current: ~5 µA

    • Vaporizer Temperature: 350-450 °C

    • Gas Temperature: 200-300 °C

    • Gas Flow: 5-10 L/min

  • Data Acquisition: Selected Ion Monitoring (SIM) for the m/z of 2-(trifluoromethyl)propene and the internal standard. A full scan mode can also be used to identify potential byproducts and intermediates.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the response ratio (Analyte Peak Area / IS Peak Area).

  • Generate a calibration curve by analyzing standards of known concentrations of 2-(trifluoromethyl)propene with the same constant concentration of the internal standard.

  • Determine the concentration of 2-(trifluoromethyl)propene in the reaction aliquots from the calibration curve.

  • Plot the concentration of 2-(trifluoromethyl)propene versus time to obtain the reaction profile.

Comparison of Analytical Techniques

While LC-MS offers a powerful solution, it is essential to consider alternative and complementary techniques for a comprehensive understanding of the reaction.

Feature	LC-MS	GC-MS	In situ NMR
Analyte Suitability	Wide range of polarities, thermally labile compounds	Volatile, thermally stable compounds	Soluble compounds
Sample Preparation	Quenching and dilution required	Quenching and dilution required	Minimal, direct analysis
Real-Time Monitoring	At-line (requires sampling)	At-line (requires sampling)	In-line/On-line (continuous)
Quantitative Accuracy	High with proper internal standards	High with proper internal standards	Inherently quantitative
Structural Information	Molecular weight and fragmentation	Fragmentation pattern	Detailed structural information
Sensitivity	High (ng/mL to pg/mL)	High (ng/mL to pg/mL)	Lower than MS techniques
Instrumentation Cost	High	Moderate to High	High
Key Advantage for this Application	Versatility for analyzing both nonpolar starting material and polar products.	Excellent for separating volatile isomers and byproducts.	Provides real-time kinetic data without reaction perturbation.
Key Disadvantage for this Application	Potential for poor retention and ionization of the starting material.	May not be suitable for thermally labile products.	Lower sensitivity may not detect low-concentration intermediates.

Gas Chromatography-Mass Spectrometry (GC-MS): Given the volatility of 2-(trifluoromethyl)propene, GC-MS is a strong alternative[15][16][17][18][19]. It often provides superior separation for small, volatile compounds and can be highly sensitive. However, it may not be suitable for analyzing non-volatile or thermally labile products that could be formed during the reaction.

In situ Nuclear Magnetic Resonance (NMR) Spectroscopy: For true real-time reaction monitoring without the need for sampling and quenching, in situ (or flow) NMR is an unparalleled technique[20][21][22][23]. ¹⁹F NMR, in particular, can be extremely informative for tracking the consumption of 2-(trifluoromethyl)propene and the formation of fluorinated products, as there is no natural background signal. The primary limitation of NMR is its lower sensitivity compared to mass spectrometry.

Logical Framework for Method Selection

Caption: Decision tree for selecting an analytical method.

Conclusion

Monitoring the progress of reactions involving 2-(trifluoromethyl)propene requires a nuanced analytical approach that addresses the challenges of volatility, chromatographic retention, and ionization. While GC-MS and in situ NMR offer powerful alternatives, a well-developed LC-MS method, particularly utilizing an APCI source, provides a versatile and sensitive platform for quantitative analysis. By carefully selecting the column chemistry, optimizing the mobile phase, and employing a robust sample preparation protocol, researchers can gain valuable insights into the kinetics and mechanisms of these important chemical transformations. The choice of the optimal technique will ultimately depend on the specific goals of the study, the nature of the expected products, and the available instrumentation.

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A Comparative Guide to Validating the Structure of Adducts from 2-(Trifluoromethyl)propene via X-ray Crystallography

For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural determination of novel chemical entities is paramount. The introduction of fluorinated moieties, such as the trifluoromethyl group present in adducts derived from 2-(trifluoromethyl)propene, imparts unique and often desirable physicochemical properties to a molecule. However, it can also present challenges for structural elucidation. This guide provides an in-depth comparison of analytical techniques for validating the structure of these adducts, with a primary focus on the gold standard: single-crystal X-ray crystallography. We will explore the causality behind experimental choices, provide actionable protocols, and objectively compare this definitive method with complementary spectroscopic techniques.

The Challenge: Unambiguous Confirmation of Trifluoromethylated Adducts

The reactivity of 2-(trifluoromethyl)propene in cycloaddition reactions, such as the Diels-Alder reaction, provides a powerful synthetic route to complex cyclic systems.[1][2] The resulting adducts, however, require rigorous structural validation to confirm not only the connectivity but also the stereochemistry, which is crucial for understanding structure-activity relationships (SAR). While several analytical techniques can provide pieces of the structural puzzle, only X-ray crystallography can provide a direct and unambiguous three-dimensional picture of the molecule.

X-ray Crystallography: The Definitive Method

Single-crystal X-ray diffraction (SCXRD) stands as the ultimate arbiter of molecular structure.[3][4] By analyzing the diffraction pattern of X-rays passing through a single, high-quality crystal, we can determine the precise spatial arrangement of atoms, bond lengths, and bond angles.[4][5] This technique is particularly powerful for trifluoromethylated compounds as it can definitively locate the fluorine atoms and elucidate the conformation of the trifluoromethyl group.[6]

Experimental Protocol: From Adduct to Structure

The journey from a synthesized adduct to a fully validated crystal structure is a multi-step process that demands meticulous attention to detail.

A common method for generating adducts from 2-(trifluoromethyl)propene is through a Diels-Alder reaction.[1][7]

Example Synthetic Protocol (Hypothetical):

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve the diene (1.0 eq.) in a suitable solvent (e.g., toluene).

• Add 2-(trifluoromethyl)propene (1.2 eq.) to the solution.

• Heat the reaction mixture at a specified temperature (e.g., 80-110 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or NMR spectroscopy.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure adduct.

Obtaining a high-quality single crystal suitable for X-ray diffraction is often the most challenging step.[3] The ideal crystal should be well-formed, without visible cracks or defects, and typically between 0.1 and 0.3 mm in each dimension.[8]

Crystallization Techniques:

• Slow Evaporation: A solution of the purified adduct in a suitable solvent or solvent mixture is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over days or weeks.

• Vapor Diffusion: A concentrated solution of the adduct in a less volatile solvent is placed in a small, open container within a larger, sealed vessel containing a more volatile solvent in which the adduct is less soluble. The gradual diffusion of the more volatile solvent into the adduct solution induces crystallization.

• Solvent Layering: A solution of the adduct is carefully layered with a less dense, miscible solvent in which the adduct is insoluble. Crystallization occurs at the interface of the two solvents.

Once a suitable crystal is obtained, it is mounted on a goniometer and placed in the X-ray diffractometer.[8][9] The crystal is then cooled, typically to 100 K, to minimize thermal vibrations of the atoms. The diffractometer rotates the crystal while bombarding it with a focused beam of X-rays, and a detector records the diffraction pattern.[8]

The collected data are then processed to determine the unit cell dimensions and space group. The "phase problem" is solved using computational methods to generate an initial electron density map, from which a molecular model is built and refined.[8]

Visualizing the Workflow

Figure 1. A generalized workflow for the structural validation of a 2-(trifluoromethyl)propene adduct via X-ray crystallography.

Complementary Techniques: Building a Body of Evidence

While X-ray crystallography provides the definitive structure, other analytical techniques are indispensable for initial characterization, reaction monitoring, and providing corroborating evidence.

19F Nuclear Magnetic Resonance (NMR) Spectroscopy

Given the presence of the trifluoromethyl group, 19F NMR spectroscopy is an exceptionally powerful tool.[10] The 19F nucleus is highly sensitive and exhibits a wide chemical shift range, which minimizes signal overlap and provides detailed information about the electronic environment of the fluorine atoms.[11][12]

Key Insights from 19F NMR:

• Confirmation of the Trifluoromethyl Group: A single resonance (often a singlet or a finely coupled multiplet) in the characteristic region for a CF3 group provides strong evidence of its presence.

• Diastereomeric Purity: In the case of chiral adducts, the formation of diastereomers will often result in distinct 19F NMR signals for each stereoisomer, allowing for the determination of diastereomeric ratios.

• Structural Information from Coupling: Coupling between the 19F nuclei and nearby protons (¹H) or carbons (¹³C) can provide valuable information about the connectivity of the molecule.[13]

Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight of the adduct and can provide valuable structural information through the analysis of fragmentation patterns.[14][15]

Interpreting the Mass Spectrum:

• Molecular Ion Peak (M+): The peak corresponding to the intact molecule provides the molecular weight.

• Fragmentation: The fragmentation of fluorinated compounds can be complex, but characteristic losses, such as the loss of a CF3 radical (69 Da), can be indicative of the adduct's structure.[16][17] High-resolution mass spectrometry (HRMS) can provide the exact mass, allowing for the determination of the molecular formula.

Comparative Analysis of Validation Techniques

Technique	Information Provided	Strengths	Limitations
Single-Crystal X-ray Crystallography	Absolute 3D structure, stereochemistry, bond lengths, bond angles	Unambiguous and definitive structural determination[3][4]	Requires a high-quality single crystal, which can be difficult to obtain[3]
19F NMR Spectroscopy	Presence and electronic environment of the trifluoromethyl group, diastereomeric purity, connectivity through coupling[10][18]	High sensitivity, wide chemical shift range, excellent for analyzing fluorinated compounds[11]	Provides indirect structural information, does not give the complete 3D structure
Mass Spectrometry	Molecular weight, molecular formula (HRMS), structural fragments[14]	High sensitivity, small sample requirement	Fragmentation can be complex and may not always provide unambiguous structural information[16][17]

Logical Relationships in Structural Validation

The most robust approach to structural validation involves the integration of all three techniques.

Figure 2. The synergistic relationship between X-ray crystallography and spectroscopic techniques for robust structural validation.

Conclusion

For adducts derived from 2-(trifluoromethyl)propene, single-crystal X-ray crystallography is the unequivocal method for determining the complete and unambiguous three-dimensional structure. Its ability to precisely locate all atoms in space provides a level of certainty that cannot be achieved by spectroscopic methods alone. However, a comprehensive and trustworthy structural validation relies on a synergistic approach. 19F NMR and mass spectrometry are essential complementary techniques that provide crucial information about the bulk sample's purity, the presence of the key trifluoromethyl moiety, and the molecular weight. By integrating the data from all three techniques, researchers can have the highest level of confidence in their molecular structures, which is a critical foundation for advancing drug discovery and materials science.

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kinetic studies comparing the reaction rates of 2-(trifluoromethyl)propene with substituted analogs

An In-Depth Guide to the Reaction Kinetics of 2-(Trifluoromethyl)propene and Its Analogs

Prepared by a Senior Application Scientist, this guide provides a comprehensive analysis of the kinetic factors governing the reactivity of 2-(trifluoromethyl)propene and related fluorinated monomers. We will delve into the profound electronic influence of the trifluoromethyl (CF₃) group, compare reaction rates with substituted analogs using experimental data, and provide detailed protocols for kinetic analysis. This document is intended for researchers, scientists, and professionals in drug development and materials science seeking to understand and manipulate the reactivity of these versatile chemical building blocks.

The Unique Reactivity of 2-(Trifluoromethyl)propene

2-(Trifluoromethyl)propene (TFMP) is a unique monomer whose reactivity is dominated by the powerful electron-withdrawing nature of the CF₃ group. Unlike its non-fluorinated counterpart, isobutylene, the double bond in TFMP is significantly electron-deficient. This electronic characteristic dictates its reaction pathways:

• High Reactivity with Nucleophiles: The electron-poor nature of the double bond makes it an excellent target for nucleophilic attack.[1][2]

• Sluggish Reactivity with Electrophiles: Conversely, it is generally unreactive towards electrophilic addition, a common pathway for standard alkenes.[1][2]

• Propensity for Radical Polymerization: The CF₃ group activates the double bond towards radical attack, making TFMP and its analogs valuable monomers in polymer synthesis. These monomers often copolymerize readily with electron-rich monomers to form alternating copolymers.[3][4]

Understanding these principles is crucial for designing synthetic routes and polymerization processes. The choice of initiator, solvent, and co-monomer must be tailored to the specific electronic demands of the fluorinated alkene.

Comparative Kinetic Analysis: The Impact of CF₃ Substitution on Reaction Rates

While comprehensive kinetic data on a systematically substituted series of 2-(trifluoromethyl)propene itself is not abundant in the literature, a robust and transferable understanding can be derived from closely related systems. The radical polymerization of trifluoromethyl-substituted styrenes serves as an excellent model to quantify the impact of CF₃ groups on reaction rates.

Experimental data from studies on the AIBN-initiated polymerization of various substituted styrenes reveals a clear trend: the addition of electron-withdrawing CF₃ groups significantly accelerates the rate of polymerization.[5][6]

Monomer	Structure	Relative Polymerization Rate (Qualitative Order)	Rationale
Styrene (St)	C₆H₅CH=CH₂	Baseline	Standard reactivity for comparison.
2-Trifluoromethyl Styrene (2TFMS)	o-(CF₃)C₆H₄CH=CH₂	Faster than Styrene	The CF₃ group withdraws electron density, making the vinyl group more electrophilic and susceptible to radical attack.
2,5-bis(Trifluoromethyl) Styrene (25BTFMS)	2,5-(CF₃)₂C₆H₃CH=CH₂	Faster than 2TFMS	Two CF₃ groups provide a greater inductive effect, further increasing the monomer's reactivity.
3,5-bis(Trifluoromethyl) Styrene (35BTFMS)	3,5-(CF₃)₂C₆H₃CH=CH₂	Faster than 25BTFMS	Placing CF₃ groups at the meta positions maximizes the inductive electron withdrawal without the steric hindrance of an ortho-substituent.

Data synthesized from findings reported in Polymer, 52(4), 949-953.[5][6]

This trend underscores a fundamental principle: the rate of radical polymerization for these monomers is directly correlated with the degree of electron deficiency at the double bond . The more CF₃ groups are present on the aromatic ring, the faster the monomer is incorporated into the growing polymer chain. This insight is directly applicable to predicting the behavior of 2-(trifluoromethyl)propene and its hypothetical substituted analogs in similar radical reactions.

Experimental Protocol: Kinetic Analysis via In Situ ¹H NMR Spectroscopy

To generate the type of high-quality data presented above, a reliable and precise experimental methodology is required. In situ Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for monitoring the kinetics of polymerization in real-time.[5][6] It allows for the direct measurement of monomer consumption by tracking the disappearance of its characteristic vinyl proton signals.

Objective: To determine the rate of polymerization of a trifluoromethyl-substituted monomer by monitoring reactant concentration over time.

Materials & Equipment:

• Monomer (e.g., 2-Trifluoromethyl Styrene)

• Solvent (e.g., Benzene-d₆ or Dioxane)

• Radical Initiator (e.g., AIBN - Azobisisobutyronitrile)

• NMR Tubes (J. Young or equivalent for heating)

• NMR Spectrometer with variable temperature control (e.g., 400 MHz)

• Syringes and standard glassware

Step-by-Step Procedure:

• Sample Preparation:

  • In a clean, dry vial, prepare a stock solution of the monomer and a known concentration of the initiator (AIBN) in the chosen deuterated solvent. A typical concentration might be a 1 M solution of the monomer.

  • Causality Note: Using a deuterated solvent is essential for the NMR lock. Benzene or dioxane are often chosen for their ability to solubilize both the monomer and the resulting polymer.[5][6]

• NMR Spectrometer Setup:

  • Pre-heat the NMR probe to the desired reaction temperature (e.g., 60 °C). A stable temperature is critical for consistent reaction kinetics.

  • Tune and shim the spectrometer using a standard sample to ensure optimal resolution.

• Initiation of Kinetic Run:

  • Transfer the prepared reaction mixture into an NMR tube and cap it securely.

  • Insert the sample into the pre-heated NMR probe. This moment is considered t=0 for the kinetic run.

  • Trustworthiness Note: Using a photoinitiator and a light source can provide a more precise start time (t=0) compared to thermal initiators, which may have a slight lag while equilibrating to the probe temperature.[7]

• Data Acquisition:

  • Immediately acquire the first ¹H NMR spectrum (t=0).

  • Set up an automated sequence to acquire spectra at regular intervals (e.g., every 5-10 minutes) over the course of several hours.

  • Key signals to monitor are the vinyl protons of the monomer, which typically appear between 5-7 ppm. These signals will decrease in intensity as the monomer is converted to polymer.

• Data Analysis:

  • Process each spectrum (Fourier transform, phase, and baseline correction).

  • Integrate the area of a characteristic vinyl proton peak. This integral is directly proportional to the monomer concentration [M].

  • Normalize the integrals against a stable internal standard or the solvent peak to account for any spectrometer fluctuations.

  • Plot ln([M]t / [M]₀) versus time (in seconds). For a first-order reaction with respect to monomer concentration, this plot should yield a straight line.

  • The slope of this line is the negative of the apparent rate constant, k_app.

Visualizing Reaction and Experimental Frameworks

To better illustrate the processes described, the following diagrams outline the core reaction mechanism and the experimental workflow.

Caption: General mechanism of free-radical polymerization.

Caption: Experimental workflow for NMR-based kinetic analysis.

Conclusion

The kinetic behavior of 2-(trifluoromethyl)propene and its analogs is fundamentally governed by the strong electron-withdrawing influence of the trifluoromethyl group. This property enhances the monomer's susceptibility to radical and nucleophilic attack, making it a valuable component in modern polymer chemistry. By using the radical polymerization of substituted styrenes as a validated model system, we can confidently conclude that increasing the number of CF₃ substituents systematically increases the reaction rate. Methodologies such as in situ NMR spectroscopy provide a robust and reliable means to quantify these kinetic parameters, enabling the precise design and control of polymerization processes for creating advanced materials.

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• Evaluating Polymerization Kinetics Using Microrheology.Royal Society of Chemistry.
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A Senior Application Scientist's Guide to the Quantification of Isomeric Products from 2-(Trifluoromethyl)propene Reactions

Authored by a Senior Application Scientist

This guide provides an in-depth comparative analysis of analytical methodologies for the quantification of isomeric products arising from reactions with 2-(trifluoromethyl)propene (TFP). As a key building block in modern synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals, understanding and controlling the isomeric outcomes of TFP reactions is paramount. This document is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale to empower robust and reliable analysis.

The Isomer Challenge in 2-(Trifluoromethyl)propene Chemistry

2-(Trifluoromethyl)propene is a prochiral olefin whose trifluoromethyl group significantly influences its reactivity through powerful stereoelectronic effects. Reactions across the double bond can generate a variety of isomeric products, including:

• Regioisomers: Resulting from the alternative addition of reagents across the double bond (e.g., Markovnikov vs. anti-Markovnikov products).

• Stereoisomers (E/Z Isomers): Arising in reactions that generate a new double bond, such as Heck-type cross-coupling reactions.

• Enantiomers and Diastereomers: Formed in stereoselective reactions, which are of particular importance in the synthesis of chiral drug candidates.

Accurate quantification of these isomers is not merely an analytical exercise; it is fundamental to optimizing reaction conditions, elucidating reaction mechanisms, and ensuring the purity and efficacy of the final active pharmaceutical ingredient (API).

Comparative Analysis of Core Analytical Methodologies

The choice of analytical technique for isomer quantification is dictated by the physicochemical properties of the analytes (e.g., volatility, polarity) and the specific analytical question being addressed (e.g., regioselectivity vs. enantioselectivity). Here, we compare the three most powerful techniques in this context: Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography (GC), and High-Performance Liquid Chromatography (HPLC).

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy: The Direct Approach

¹⁹F NMR is an exceptionally powerful, non-destructive technique for the analysis of fluorinated compounds. Given that each isomer will typically present a unique electronic environment for the -CF₃ group, distinct signals can often be observed for each isomeric product.

• Expertise & Experience: The key advantage of ¹⁹F NMR is its ability to provide direct quantification without the need for chromatographic separation. The relative integration of the signals corresponding to the -CF₃ groups of the different isomers directly reflects their molar ratio in the mixture. This method is rapid and requires minimal sample preparation. However, it is crucial to ensure that the relaxation delays (d1) are sufficiently long (typically 5-7 times the longest T₁ of the relevant fluorine nuclei) to obtain accurate integrations.

• Trustworthiness: The self-validating nature of NMR lies in its direct proportionality between signal intensity and the number of nuclei. For complex mixtures where signals may overlap, advanced 2D NMR techniques (e.g., ¹H-¹⁹F HETCOR) can be employed to resolve individual species.

Gas Chromatography (GC): The Gold Standard for Volatile Isomers

For volatile and thermally stable products derived from TFP, GC, particularly when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), offers excellent resolution and sensitivity.

• Expertise & Experience: The choice of the capillary column is critical. For separating regioisomers or E/Z isomers, a column with a moderately polar stationary phase is often a good starting point. For the separation of enantiomers, a chiral stationary phase (e.g., based on cyclodextrin derivatives) is essential. The method development process involves optimizing the temperature gradient, carrier gas flow rate, and injection parameters to achieve baseline separation of the isomeric peaks.

• Trustworthiness: A robust GC method requires validation through the analysis of pure isomer standards, if available, to confirm peak identity and detector response. In the absence of standards, GC-MS can provide structural information based on fragmentation patterns to aid in peak assignment.

High-Performance Liquid Chromatography (HPLC): Versatility for a Broader Range of Analytes

HPLC is the method of choice for non-volatile, polar, or thermally labile compounds. Its versatility in column chemistry and mobile phase composition allows for the fine-tuning of selectivity for various isomer types.

• Expertise & Experience: Similar to GC, column selection is paramount. Chiral HPLC, employing columns with chiral stationary phases (CSPs), is the cornerstone of enantiomeric excess (e.e.) determination in asymmetric synthesis. Method development focuses on optimizing the mobile phase composition (both the organic modifier and any additives) and flow rate to maximize resolution.

• Trustworthiness: The accuracy of HPLC quantification relies on the assumption of equal detector response for all isomers. This should be verified by analyzing standards or by using a detector that is less dependent on the chromophore, such as an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).

Data Summary: A Comparative Overview

Analytical Technique	Primary Application for TFP Isomers	Strengths	Limitations	Throughput
¹⁹F NMR Spectroscopy	Regioisomers, Diastereomers	Rapid, non-destructive, minimal sample prep, direct quantification	Lower sensitivity, potential for signal overlap, requires access to NMR	High
Gas Chromatography (GC)	Volatile Regioisomers, E/Z Isomers, Enantiomers	High resolution, high sensitivity (especially with FID/MS)	Requires analyte volatility and thermal stability, method development can be time-consuming	Medium to High
Chiral HPLC	Enantiomers, Diastereomers	Gold standard for e.e. determination, applicable to a wide range of compounds	Can be lower resolution than GC, requires solvent consumption, method development can be complex	Low to Medium

In-Depth Experimental Protocols

The following protocols are provided as robust starting points. Researchers should adapt and validate these methods for their specific isomeric mixtures.

Protocol 1: Quantification of Regioisomers by ¹⁹F NMR

This protocol is designed for the rapid determination of the molar ratio of regioisomers from a hydroboration-oxidation reaction of 2-(trifluoromethyl)propene.

• Sample Preparation: Accurately weigh approximately 10-20 mg of the crude reaction mixture into an NMR tube. Dissolve the sample in 0.6 mL of a deuterated solvent (e.g., CDCl₃) that does not have signals overlapping with the analyte signals.

• Internal Standard (Optional but Recommended): Add a known amount of an internal standard containing a fluorine atom with a distinct chemical shift (e.g., trifluorotoluene). This allows for the determination of the absolute yield.

• NMR Acquisition:

  • Acquire a ¹⁹F NMR spectrum using a spectrometer with a proton-decoupling probe.

  • Key Parameters: Set the spectral width to encompass all expected ¹⁹F signals. Crucially, set the relaxation delay (d1) to at least 30 seconds to ensure full relaxation of the ¹⁹F nuclei for accurate integration.

• Data Processing and Analysis:

  • Apply Fourier transformation and phase correction to the acquired Free Induction Decay (FID).

  • Integrate the distinct signals corresponding to the -CF₃ groups of each regioisomer.

  • The molar ratio of the isomers is directly proportional to the ratio of their respective integrals.

Protocol 2: Quantification of E/Z Isomers by GC-MS

This protocol is suitable for analyzing the isomeric mixture from a Heck-type reaction of TFP with an aryl halide.

• Sample Preparation: Prepare a stock solution of the crude reaction mixture in a suitable volatile solvent (e.g., ethyl acetate) at a concentration of approximately 1 mg/mL.

• GC-MS System and Column:

  • Use a GC system equipped with a mass selective detector.

  • Column: A DB-5ms or equivalent column (30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.

• GC Method:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C, and hold for 5 minutes.

  • MS Detector: Operate in electron ionization (EI) mode, scanning from m/z 40 to 400.

• Data Analysis:

  • Identify the peaks for the E and Z isomers based on their retention times and mass spectra. The fragmentation patterns should be consistent with the expected structures.

  • Quantify the relative abundance of each isomer by integrating the peak areas in the total ion chromatogram (TIC). The area percentage can be used to approximate the molar ratio, assuming similar ionization efficiencies.

Visualization of Workflows and Mechanisms

General Workflow for Isomer Quantification

Caption: General workflow for isomer quantification.

Mechanistic Origin of Regioisomers in Radical Addition

Caption: Mechanistic origin of regioisomers.

Conclusion

The accurate quantification of isomeric products from reactions of 2-(trifluoromethyl)propene is a critical task that demands a thoughtful and well-validated analytical approach. While ¹⁹F NMR offers a rapid and direct method for many applications, chromatographic techniques like GC and HPLC provide superior resolution for complex mixtures and are indispensable for chiral separations. By understanding the principles, strengths, and limitations of each technique, and by grounding experimental choices in a solid understanding of the underlying reaction mechanisms, researchers can confidently and accurately characterize their reaction outcomes, accelerating the pace of discovery and development.

References

• Percy, J. M., et al. (2010). Reactions of 2-Trifluoromethylpropene and Related Compounds. Angewandte Chemie International Edition, 49(43), 7862-7882. [Link]

• Ameduri, B. (2020). From Vinylidene Fluoride (VDF) to the Applications of Its Copolymers. Frontiers in Chemistry, 8, 775. [Link]

• Koike, T., & Akita, M. (2018). Visible-light-induced radical-type transformations of organotrifluoroborates. Inorganica Chimica Acta, 470, 26-38. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons. [Link]

A Comparative Cost Analysis of Trifluoromethylation Using 2-(Trifluoromethyl)propene: A Guide for Researchers

The strategic incorporation of the trifluoromethyl (CF3) group is a cornerstone of modern medicinal chemistry, significantly enhancing the metabolic stability, lipophilicity, and target-binding affinity of drug candidates.[1][2][3] As promising molecules advance through the development pipeline, the economic viability of synthetic routes becomes a critical determinant for large-scale production.[1] This guide presents a comparative cost analysis of trifluoromethylation using 2-(trifluoromethyl)propene against other prevalent reagents, offering experimental insights to inform strategic decisions in pharmaceutical and agrochemical research and development.

The Economic Landscape of Trifluoromethylation Reagents

The selection of a trifluoromethylating agent extends beyond its per-gram cost, encompassing factors such as reaction efficiency, catalyst requirements, operational safety, and waste disposal. A holistic evaluation is crucial for determining the true cost-effectiveness of a given method, particularly when scaling up from discovery to production.[4] While reagents like Togni's and Umemoto's offer broad applicability, their higher cost can be a significant barrier for industrial-scale production.[1] Conversely, more economical alternatives are continuously being sought to make this vital transformation more sustainable.[5][6]

Comparative Cost-Performance Metrics

To provide a clear quantitative comparison, the following table summarizes key performance indicators and estimated costs for trifluoromethylation using 2-(trifluoromethyl)propene and other commonly employed reagents. The analysis considers not only the reagent price but also typical reaction efficiencies and the need for specialized catalysts or handling procedures.

Reagent/Method	Typical Price Range (USD/g)*	Key Advantages	Key Disadvantages	Catalyst/Initiator Requirements
2-(Trifluoromethyl)propene	~$68/g (based on 5g quantity)[7]	Gaseous reagent, potentially lower cost at scale, versatile reactivity.[8][9]	Low boiling point (6°C)[7], requires careful handling, may require pressure equipment.	Often requires radical initiators or photocatalysts.[10]
Togni's Reagent II	~$94/g (based on 1g quantity)[11]	Bench-stable solid, broad substrate scope, mild reaction conditions.[12][13]	High cost, potential for explosive decomposition of precursors.[14]	Often used stoichiometrically or with a copper catalyst.[13]
Langlois Reagent (CF3SO2Na)	More cost-effective than Togni's reagents.[14]	Inexpensive, bench-stable solid, generates CF3 radical under oxidative conditions.[5]	Often requires a stoichiometric oxidant.	Typically requires a metal catalyst (e.g., Cu) and an oxidant.[14]
Trifluoromethane (CF3H)	Bulk industrial chemical, very low cost.	Most atom-economical source of CF3.	Gaseous, requires high-pressure equipment and often harsh reaction conditions.	Requires a strong base or metal catalyst for activation.
(Trifluoromethyl)trimethylsilane (TMSCF3)	~$20-30/g	Versatile nucleophilic CF3 source, stable and easy to handle.[15]	Requires a stoichiometric activator (e.g., fluoride source).	Catalytic activation is possible with various initiators.[15]

*Note: Prices are estimates based on available catalog data and are subject to change. Bulk pricing will differ significantly.

The Case for 2-(Trifluoromethyl)propene: A Deeper Dive

2-(Trifluoromethyl)propene (TFMP) presents an intriguing option for trifluoromethylation, balancing reactivity and potential cost-effectiveness.[8][9] Its gaseous nature, while posing handling challenges, can be advantageous in continuous flow setups, which are increasingly adopted in industrial settings.

Mechanistic Considerations and Causality in Experimental Design

The utility of TFMP often lies in radical-mediated pathways. The double bond in TFMP can act as a radical acceptor, allowing for the introduction of the trifluoromethyl group alongside another functional group across the alkene.[10] This difunctionalization approach offers a higher degree of molecular complexity in a single step.

The choice of initiator is critical. Photoredox catalysis, for instance, allows for the generation of radicals under mild conditions using visible light, which can be more energy-efficient and selective than traditional thermal initiation. The selection of the appropriate photocatalyst and solvent is key to optimizing the reaction yield and minimizing side products.

Experimental Protocol: Radical Trifluoromethylation-Bromination of an Alkene using a TFMP Surrogate

While direct use of gaseous 2-(trifluoromethyl)propene can be challenging in a standard laboratory setting, its reactivity can be accessed through more manageable precursors. 2-Bromo-3,3,3-trifluoropropene (BTP) serves as an excellent surrogate, providing a stable liquid source that can generate the key trifluoromethylated radical intermediate.[10][16][17]

Objective

To synthesize a secondary trifluoromethylated alkyl bromide via a radical addition to 2-bromo-3,3,3-trifluoropropene (BTP), demonstrating a practical application of TFMP-derived reactivity.[10]

Materials

• Redox-active ester (e.g., N-hydroxyphthalimide ester of a carboxylic acid) (1.0 equiv)

• 2-Bromo-3,3,3-trifluoropropene (BTP) (2.0 equiv)[10]

• Hantzsch ester (1.5 equiv)[10]

• Methanol (dry)

• 24W blue LEDs (430-490 nm)

• Argon atmosphere

• Standard laboratory glassware

Step-by-Step Methodology

• Preparation of the Reaction Vessel: A 25 mL oven-dried Schlenk tube equipped with a magnetic stirrer bar is charged with the redox-active ester (0.2 mmol, 1.0 equiv) and Hantzsch ester (0.3 mmol, 1.5 equiv).[10]

• Inert Atmosphere: The tube is evacuated and backfilled with argon three times to ensure an inert atmosphere. This is crucial to prevent quenching of the radical intermediates by oxygen.

• Addition of Reagents: Dry methanol (2.0 mL) and 2-bromo-3,3,3-trifluoropropene (0.4 mmol, 2.0 equiv) are added to the Schlenk tube.[10]

• Photocatalysis: The sealed tube is irradiated with 24W blue LEDs at a distance of approximately 1 cm. The reaction is stirred at 40°C, a temperature that can be maintained by the heat generated from the LEDs.[10]

• Reaction Monitoring: The reaction progress is monitored for 8 hours.

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The resulting residue is purified by silica gel chromatography to yield the desired secondary trifluoromethylated alkyl bromide.[10]

Rationale Behind Experimental Choices

• Redox-active ester: This serves as a convenient precursor to generate the initial alkyl radical upon single-electron reduction.

• Hantzsch ester: This acts as a mild reducing agent under photocatalytic conditions, initiating the radical cascade.

• Blue LEDs: Provide the necessary energy to excite the photocatalytic cycle without the need for high temperatures, preserving sensitive functional groups.

• Argon Atmosphere: Prevents the reaction of radical intermediates with atmospheric oxygen, which would lead to undesired side products.

Safety and Handling Considerations

2-(Trifluoromethyl)propene is a flammable gas and requires appropriate handling in a well-ventilated area, away from ignition sources.[18] Protective clothing, gloves, and eye protection are mandatory.[18] For reagents like Togni's, while they are solids, it's important to be aware of the potential hazards of their precursors and to handle them with care.[14] Always consult the Safety Data Sheet (SDS) for any chemical before use.[18][19][20][21][22]

Visualization of the Comparative Analysis Workflow

The following diagram illustrates the logical flow of the comparative cost analysis for selecting a trifluoromethylation reagent.

Caption: Logical workflow for selecting a cost-effective trifluoromethylation reagent.

Conclusion and Future Outlook

The choice of a trifluoromethylation reagent is a multifaceted decision that significantly impacts the economic and practical feasibility of a synthetic route. While established reagents like Togni's offer reliability and broad scope, emerging alternatives and innovative uses of bulk chemicals like derivatives of 2-(trifluoromethyl)propene present compelling opportunities for cost reduction, especially at an industrial scale. The development of more efficient catalytic systems, particularly those utilizing photoredox or flow chemistry, will continue to enhance the appeal of gaseous reagents. For researchers and drug development professionals, a thorough, data-driven comparative analysis is paramount to selecting the optimal trifluoromethylation strategy that balances performance, cost, and safety from the bench to manufacturing.

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• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC - PubMed Central.
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethyl
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years - MDPI.
• Advances in the Development of Trifluoromethoxyl
• A Readily Available Trifluoromethylation Reagent and Its Difunctionaliz
• Novel Reactions of Perfluoro-2-(Trifluoromethyl)-Propene - DTIC.
• Trifluoromethanesulfonic Anhydride as a Low-Cost and Versatile Trifluoromethylation Reagent | Request PDF - ResearchG
• ZJU scientists achieve low-cost trifluoromethyl
• Trifluoropropene - Safety D
• Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC03280F.
• 2-(Trifluoromethyl)propene | C4H5F3 - BuyersGuideChem.
• SAFETY D
• Reaction of oxygen atoms with 2-(trifluoromethyl)-propene - RSC Publishing.
• Trifluoromethanesulfonic Anhydride as a Low-Cost and Versatile Trifluoromethyl
• SAFETY D
• SAFETY D
• Comparison of total reagents cost for Corey–Fuchs reaction and COR.
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• Catalytic Activation of (Trifluoromethyl)
• 1-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-enoxy]-1-propene - Guidechem.
• 3 - Organic Syntheses Procedure.
• Protoglobin-Catalyzed Formation of cis-Trifluoromethyl-Substituted Cyclopropanes by Carbene Transfer - eScholarship.org.
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• The Versatility of Trifluoromethylated Building Blocks: Applications of 2-Bromo-3,3,3-trifluoropropene - NINGBO INNO PHARMCHEM CO.,LTD..
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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Safe Disposal of 2-(Trifluoromethyl)propene

For the dedicated researchers, scientists, and drug development professionals pushing the boundaries of innovation, the responsible management of chemical reagents is as crucial as the discoveries they enable. In this guide, we delve into the proper disposal procedures for 2-(Trifluoromethyl)propene (CAS No. 374-00-5), a fluorinated alkene whose unique properties demand a meticulous and informed approach to its end-of-life cycle. This document serves not merely as a set of instructions, but as a framework for ensuring laboratory safety, environmental stewardship, and regulatory compliance.

Understanding the Compound: A Profile of 2-(Trifluoromethyl)propene

2-(Trifluoromethyl)propene, also known as 3,3,3-Trifluoroisobutylene, is a halogenated organic compound.[1] While a specific, comprehensive Safety Data Sheet (SDS) for this compound is not widely available, by examining structurally similar fluorinated and halogenated hydrocarbons, we can infer its key hazard characteristics. These compounds are often flammable and can produce hazardous vapors.[2][3] Therefore, it is imperative to handle 2-(Trifluoromethyl)propene with the assumption that it is a flammable substance with potential inhalation toxicity.

Core Principles of Disposal: A Risk-Based Approach

The disposal of any chemical waste, particularly a halogenated hydrocarbon, is governed by a hierarchy of controls and a deep understanding of its potential hazards. The primary objective is to mitigate risks to personnel and the environment. This involves a multi-faceted strategy encompassing waste characterization, segregation, and the selection of an appropriate disposal pathway.

Waste Characterization: The First Line of Defense

Proper characterization of the waste stream is the foundational step in its safe disposal. For 2-(Trifluoromethyl)propene, this involves recognizing its identity as a halogenated organic compound. Under the Resource Conservation and Recovery Act (RCRA), wastes from non-specific sources are categorized with "F" codes.[4][5][6][7][8] Spent halogenated solvents are often classified under codes such as F001 and F002.[5][7][8]

Furthermore, the waste may exhibit hazardous characteristics as defined by the EPA, including:

• Ignitability (D001): Due to its likely flammable nature.[5]

• Toxicity (D004-D043): Depending on the concentration of specific toxic constituents.[5]

A thorough assessment by the waste generator is crucial to assign the correct hazardous waste codes.[9]

Procedural Workflow for Disposal

The following step-by-step protocol provides a direct and actionable plan for the safe disposal of 2-(Trifluoromethyl)propene.

Step 1: Immediate Handling and Personal Protective Equipment (PPE)

Before initiating any disposal-related activities, ensure all personnel are equipped with the appropriate PPE. Based on the hazards of analogous compounds, the following are recommended:

• Eye Protection: Chemical safety goggles and a face shield.[10]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

• Body Protection: A flame-retardant lab coat.

• Respiratory Protection: In poorly ventilated areas or when dealing with spills, a NIOSH-approved respirator with organic vapor cartridges is essential.[3]

All handling of 2-(Trifluoromethyl)propene and its waste should be conducted in a well-ventilated chemical fume hood.[2]

Step 2: Waste Segregation and Containerization

Proper segregation is critical to prevent dangerous reactions and to ensure compliant disposal.

• Designated Waste Container: Use a clearly labeled, dedicated waste container for 2-(Trifluoromethyl)propene waste. The container must be compatible with halogenated organic compounds.

• Labeling: The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-(Trifluoromethyl)propene"

  • The corresponding EPA hazardous waste codes (e.g., F001, D001).

  • An accumulation start date.

• Closure: Keep the container tightly sealed when not in use to prevent the escape of flammable and potentially toxic vapors.

Step 3: Storage of Hazardous Waste

Store the container in a designated satellite accumulation area or a central hazardous waste storage area that meets the following criteria:

• Well-ventilated.

• Away from sources of ignition such as heat, sparks, and open flames.[11]

• Secondary containment to capture any potential leaks.

• In compliance with your institution's and local regulatory requirements for hazardous waste storage.

Step 4: Arranging for Professional Disposal

The disposal of halogenated organic compounds requires specialized treatment and facilities.

• Contact a Licensed Disposal Vendor: Your institution's Environmental Health and Safety (EHS) department will have a list of approved hazardous waste disposal companies.

• Provide Complete Information: Accurately describe the waste to the vendor, including the chemical name, quantity, and assigned hazardous waste codes. Provide a copy of the Safety Data Sheet if available, or information on its hazards based on similar compounds.

• Manifesting: For transportation off-site, a hazardous waste manifest is required to track the waste from the point of generation to its final disposal facility.[9]

Disposal Decision Logic

The following diagram illustrates the decision-making process for the proper disposal of 2-(Trifluoromethyl)propene.

Caption: Disposal workflow for 2-(Trifluoromethyl)propene.

Quantitative Data Summary

Parameter	Value/Information	Source
CAS Number	374-00-5	[1]
UN Number	UN3161 (as a flammable liquefied gas, n.o.s.)	[1]
Likely EPA Hazardous Waste Codes	F001, F002 (as a spent halogenated solvent), D001 (for ignitability)	[5][7][8]
Primary Hazards	Flammability, Potential for Hazardous Vapors	Inferred from similar compounds[2][3]
Recommended Disposal Method	Incineration via a licensed hazardous waste disposal facility	[11]

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 2-(Trifluoromethyl)propene is a non-negotiable aspect of responsible laboratory practice. By adhering to the principles of thorough characterization, meticulous segregation, and compliant disposal through licensed professionals, we uphold our commitment to the safety of our personnel and the preservation of our environment. This guide provides the essential framework for achieving these critical objectives. Always consult your institution's EHS department for specific guidance and to ensure compliance with all local, state, and federal regulations.

References

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• EPA Hazardous Waste Codes. (n.d.). Retrieved from [Link]

• National Centre for Industrial Approvals. (2014, June 3). PUBLIC REPORT 1-Propene, 1-chloro-3,3,3-trifluoro-, (1E). Retrieved from [Link]

• ACTA. (2025, March 20). EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. Retrieved from [Link]

• 3M. (n.d.). Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking. Retrieved from [Link]

• EPA Hazardous Waste Codes. (n.d.). Retrieved from [Link]

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Mastering the Invisible Hazard: A Practical Guide to Handling 2-(Trifluoromethyl)propene

For the vanguard of research and development, the introduction of novel chemical entities is a constant. Among these, fluorinated compounds present unique opportunities and challenges. 2-(Trifluoromethyl)propene, a volatile and flammable liquefied gas, demands a protocol built on a deep understanding of its properties and a steadfast commitment to safety. This guide moves beyond mere procedural lists to instill a culture of informed caution, ensuring that innovation and safety advance hand-in-hand.

This document provides a comprehensive framework for the safe handling, storage, and disposal of 2-(Trifluoromethyl)propene. It is designed for drug development professionals, researchers, and scientists who work with this compound. By understanding the "why" behind each procedural step, you will be empowered to create a self-validating system of safety in your laboratory.

Understanding the Agent: Properties and Hazards of 2-(Trifluoromethyl)propene

2-(Trifluoromethyl)propene (CAS 374-00-5), also known as 3,3,3-Trifluoroisobutene, is a colorless, liquefied gas at room temperature[1]. Its low boiling point and high flammability are the primary drivers of the handling protocols outlined below. The trifluoromethyl group significantly influences its chemical properties, and while it is a valuable intermediate in organic synthesis, its physical characteristics demand stringent safety measures[1].

Property	Value	Source
CAS Number	374-00-5	[1][2][3][4]
Molecular Formula	C4H5F3	[1][3]
Molecular Weight	110.08 g/mol	[1][4][5]
Boiling Point	6°C	[4]
Physical State	Liquefied gas	[5]
Primary Hazards	Extremely flammable	[3][5]

Your Armor: Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against exposure. Given the gaseous nature and potential for splashes of liquefied gas, a multi-layered approach is essential.

Core PPE Ensemble:

• Eye and Face Protection : Chemical splash goggles are mandatory at all times. Due to the risk of splashes of the liquefied gas, a face shield worn over the goggles is required when handling larger quantities or during procedures with a higher risk of release[6][7].

• Hand Protection : Insulated, chemical-resistant gloves (e.g., cryogenic gloves) should be worn when handling cylinders or lines containing the liquefied gas to protect against frostbite. For tasks with a lower risk of direct contact with the liquid, nitrile or neoprene gloves can be used, but their compatibility should be verified with the manufacturer[6][8].

• Body Protection : A flame-retardant lab coat is essential. For procedures with a significant risk of release, a chemical-resistant apron or coveralls should be worn over the lab coat[6][7].

• Footwear : Fully enclosed, chemical-resistant footwear is required. Leather or similar solid-topped shoes are recommended over porous materials[7].

Respiratory Protection:

Due to its high volatility and potential to displace oxygen, all work with 2-(Trifluoromethyl)propene must be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If there is a potential for release outside of a fume hood, or in the event of a spill, a self-contained breathing apparatus (SCBA) is necessary.

The Blueprint for Safety: Operational and Disposal Plans

A meticulous operational plan is the cornerstone of safe laboratory practice. This plan should encompass every stage of the chemical's lifecycle in the lab, from receipt to disposal.

Receiving and Storage:

• Inspection : Upon receipt, inspect the cylinder for any signs of damage or leaks.

• Storage Location : Store cylinders in a well-ventilated, designated gas cylinder storage area, away from heat, sparks, and open flames. The storage area should be equipped with a flammable gas detector.

• Securing Cylinders : Cylinders must be securely strapped or chained to a wall or benchtop to prevent tipping.

• Temperature Control : Store cylinders in a cool, dry place, away from direct sunlight.

Safe Handling Workflow:

The following workflow diagram illustrates the critical steps for safely handling 2-(Trifluoromethyl)propene in a laboratory setting.

Caption: A step-by-step workflow for the safe handling of 2-(Trifluoromethyl)propene.

Spill Management:

In the event of a release, a calm and methodical response is crucial. The following decision-making diagram outlines the immediate actions to be taken.

Caption: A decision-making diagram for responding to a 2-(Trifluoromethyl)propene spill.

Decontamination and Disposal:

Proper disposal of any waste generated is a critical final step to ensure safety and environmental responsibility.

• Decontamination : In the case of a small, contained spill within a fume hood, allow the liquefied gas to evaporate completely. Once the gas has dissipated, the area can be wiped down with a suitable solvent. All materials used for decontamination should be treated as hazardous waste.

• Waste Disposal : 2-(Trifluoromethyl)propene is a halogenated organic compound. As such, any residual chemical and contaminated materials must be disposed of as hazardous waste.

  • Waste Collection : Collect all contaminated materials (e.g., absorbent pads, gloves, etc.) in a properly labeled, sealed container.

  • Labeling : The waste container must be clearly labeled as "Halogenated Organic Waste" and list "2-(Trifluoromethyl)propene" as a component.

  • Segregation : Do not mix halogenated organic waste with non-halogenated organic waste, as this can significantly increase disposal costs and complexity.

  • Disposal Vendor : Arrange for pickup and disposal by a licensed hazardous waste management company in accordance with local, state, and federal regulations.

By adhering to these protocols and fostering a deep understanding of the principles behind them, you can confidently and safely incorporate 2-(Trifluoromethyl)propene into your innovative research and development endeavors.

References

• Haz-Map. (n.d.). 2-(Trifluoromethyl)propene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(Trifluoromethyl)propene. PubChem Compound Database. Retrieved from [Link]

• Angene Chemical. (2024, December 20). SAFETY DATA SHEET. Retrieved from [Link]

• Airgas. (2021, August 13). SAFETY DATA SHEET. Retrieved from [Link]

• Central Glass Co., Ltd. (2017, April 6). Safety Data Sheet. Retrieved from [Link]

• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work. Retrieved from [Link]

• Trimaco. (2023, September 8). Essential Chemical PPE. Retrieved from [Link]

• Quora. (2022, November 14). What are personal protective equipment requirements for handling hazardous chemicals during production? Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Hazardous Waste - Decontamination. Retrieved from [Link]

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